3,5-dimethyl-1-propyl-1H-pyrazole

• CAS: 1124-02-3

Core Science & Biosynthesis

An In-depth Technical Guide to the Core Properties of 3,5-dimethyl-1-propyl-1H-pyrazole

Abstract: This technical guide provides a comprehensive overview of 3,5-dimethyl-1-propyl-1H-pyrazole (CAS No. 1124-02-3), a heterocyclic compound of significant interest in medicinal chemistry and materials science. This document delineates its fundamental physicochemical properties, details a robust synthetic methodology with mechanistic insights, and offers an expert analysis of its spectroscopic signature for structural elucidation. Furthermore, this guide explores the compound's chemical reactivity and its role as a versatile scaffold in drug discovery and coordination chemistry, catering to researchers, scientists, and professionals in drug development.

Introduction: The Pyrazole Scaffold and N-Alkylation

The pyrazole ring, a five-membered heterocycle containing two adjacent nitrogen atoms, is a privileged scaffold in modern pharmacology.[1] Its unique electronic properties and ability to act as both a hydrogen bond donor and acceptor make it a cornerstone for the design of bioactive molecules. The core structure is present in numerous therapeutic agents, exhibiting a wide spectrum of activities including anti-inflammatory, antimicrobial, and anticancer properties.[1][2]

3,5-dimethyl-1-propyl-1H-pyrazole is a derivative where the hydrogen on the N1 nitrogen of the 3,5-dimethylpyrazole core has been replaced by a propyl group. This N-alkylation has profound effects on the molecule's properties. It eliminates the possibility of N-H tautomerism, increases lipophilicity, and provides a stable, non-acidic scaffold for further functionalization. Understanding the basic properties of this specific derivative is crucial for its effective utilization as a building block in the synthesis of more complex and targeted molecules.[1]

Physicochemical Properties

The introduction of the N-propyl group modifies the physical properties of the 3,5-dimethylpyrazole core. While specific experimental data such as melting and boiling points are not consistently reported across the literature, its properties can be reliably inferred from its structure and comparison with analogs.

Expert Insight: The substitution of the N-H proton with an N-propyl chain increases the molecular weight and van der Waals forces while eliminating intermolecular hydrogen bonding present in the parent compound. This typically results in a lower melting point (if solid) and a boiling point that is elevated relative to lower alkyl chain analogs but may be lower than the parent compound due to the loss of strong hydrogen bonds. Its solubility is significantly enhanced in nonpolar organic solvents.[2]

Table 1: Core Physicochemical and Structural Data

Property	Value / Description	Source / Reference
IUPAC Name	3,5-dimethyl-1-propyl-1H-pyrazole	[2]
CAS Number	1124-02-3	[2]
Molecular Formula	C₈H₁₄N₂	[2]
Molecular Weight	138.21 g/mol	[2]
Appearance	Typically a crystalline solid or liquid.	[2]
Solubility	Soluble in organic solvents such as ethanol and acetone; limited solubility in water.	[2]
Boiling Point	Data varies; generally high due to the stable aromatic pyrazole ring.	[2]

Synthesis and Mechanism: The Knorr Pyrazole Synthesis

The most reliable and common method for synthesizing 3,5-dimethyl-1-propyl-1H-pyrazole is a variation of the Knorr pyrazole synthesis, which involves the condensation of a β-dicarbonyl compound with a hydrazine derivative.[3] In this case, acetylacetone (pentane-2,4-dione) provides the C3-C4-C5 backbone and the two methyl groups, while propylhydrazine serves as the source of the two nitrogen atoms and the N1-propyl substituent.

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An In-Depth Technical Guide to 3,5-dimethyl-1-propyl-1H-pyrazole: Structure, Synthesis, and Characterization

Abstract: The pyrazole nucleus is a foundational scaffold in medicinal chemistry, renowned for conferring a wide array of biological activities to its derivatives.[1][2] This guide provides a comprehensive technical overview of a specific, yet significant, member of this class: 3,5-dimethyl-1-propyl-1H-pyrazole. We will dissect its chemical structure and nomenclature, present a field-proven synthesis protocol with mechanistic insights, detail its spectroscopic signature for unambiguous identification, and discuss its relevance for professionals in drug discovery and development. This document is intended as a practical resource for researchers and scientists, bridging fundamental chemistry with practical application.

Core Molecular Identity: Nomenclature and Structural Elucidation

The systematic name, 3,5-dimethyl-1-propyl-1H-pyrazole, precisely describes the molecule's architecture. Understanding this nomenclature is the first step in its structural elucidation.

• Pyrazole: This root name identifies the core heterocyclic system: a five-membered aromatic ring containing two adjacent nitrogen atoms.[3]

• 1H: In the parent pyrazole, this indicates that one nitrogen atom (at position 1) bears a hydrogen. In this derivative, the "H" is replaced, but the numbering convention is retained.

• 1-propyl: A three-carbon alkyl chain (propyl group) is attached to the nitrogen atom at the N1 position of the pyrazole ring.

• 3,5-dimethyl: Two methyl groups are attached to the carbon atoms at positions C3 and C5 of the ring.

This arrangement results in a stable, substituted aromatic heterocycle. The propyl group at N1 precludes the N-H tautomerism often seen in unsubstituted pyrazoles, leading to a single, well-defined isomer.[4]

Caption: IUPAC Numbering of 3,5-dimethyl-1-propyl-1H-pyrazole.

Table 1: Key Chemical Identifiers

Identifier	Value	Source
CAS Number	1124-02-3	[3]
Molecular Formula	C₈H₁₄N₂	[3]
Molecular Weight	138.21 g/mol	[3]
Canonical SMILES	CCCN1C(=CC(=N1)C)C	[3]

| InChI Key | YEAZWCVKENKOLV-UHFFFAOYSA-N |[3] |

Synthesis Methodology: The Paal-Knorr Condensation

The most reliable and widely adopted method for synthesizing the 3,5-dimethylpyrazole core is the Paal-Knorr pyrazole synthesis.[5][6] This involves the condensation reaction between a 1,3-dicarbonyl compound and a hydrazine derivative.

Causality and Experimental Rationale: The synthesis of 3,5-dimethyl-1-propyl-1H-pyrazole is efficiently achieved by reacting acetylacetone (pentane-2,4-dione) with propylhydrazine .

• Choice of Precursors: Acetylacetone provides the C3-C4-C5 carbon backbone and the two methyl groups. Propylhydrazine provides the N1-N2 unit and the N-propyl substituent.

• Mechanism: The reaction proceeds via initial nucleophilic attack of one of the hydrazine's nitrogen atoms on a carbonyl carbon of acetylacetone, forming a hydrazone intermediate. This is followed by an intramolecular cyclization where the second nitrogen attacks the remaining carbonyl group. The final step is a dehydration (loss of two water molecules) to yield the stable, aromatic pyrazole ring.

• Solvent and Catalyst: The reaction is often catalyzed by a small amount of acid (e.g., acetic acid) to activate the carbonyl groups towards nucleophilic attack.[7] Ethanol is a common solvent as it effectively dissolves both reactants.

Caption: General workflow for the synthesis of the target compound.

Experimental Protocol: A Self-Validating System

This protocol is designed to be robust and provide a clear endpoint, ensuring trustworthiness through standard analytical validation.

• Reactor Setup: To a 100 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add acetylacetone (1.0 eq) and propylhydrazine (1.0 eq).

• Solvent and Catalyst Addition: Add ethanol (approx. 5 mL per 1 g of acetylacetone) to the flask, followed by 2-3 drops of glacial acetic acid.

• Reaction: Heat the mixture to reflux using a heating mantle. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) until the starting materials are consumed (typically 2-4 hours).

• Solvent Removal: Allow the reaction to cool to room temperature. Remove the ethanol under reduced pressure using a rotary evaporator.

• Aqueous Workup: To the resulting residue, add 50 mL of deionized water and extract with ethyl acetate (3 x 30 mL).

  • Rationale: This step removes the acid catalyst and any water-soluble impurities. The desired product is significantly more soluble in the organic layer.

• Drying and Filtration: Combine the organic extracts and dry over anhydrous sodium sulfate (Na₂SO₄). Filter the drying agent and wash with a small amount of ethyl acetate.

• Purification: Concentrate the filtrate under reduced pressure. The crude product can be purified by silica gel column chromatography to yield the pure 3,5-dimethyl-1-propyl-1H-pyrazole.

Spectroscopic and Physicochemical Characterization

Unambiguous structural confirmation is paramount. The following spectroscopic data are characteristic of 3,5-dimethyl-1-propyl-1H-pyrazole.

3.1 ¹H Nuclear Magnetic Resonance (NMR) Spectroscopy The ¹H NMR spectrum provides a clear fingerprint of the molecule's proton environments.

• Propyl Group (N-CH₂-CH₂-CH₃):

  • ~0.9 ppm (triplet, 3H): The terminal methyl (CH₃) protons, split by the adjacent CH₂ group.

  • ~1.7 ppm (sextet, 2H): The central methylene (CH₂) protons, split by both the N-CH₂ and CH₃ groups.

  • ~3.8 ppm (triplet, 2H): The methylene (N-CH₂) protons attached to the pyrazole nitrogen, deshielded by the electronegative nitrogen and the aromatic ring.

• Pyrazole Ring:

  • ~5.8 ppm (singlet, 1H): The proton at the C4 position. Its singlet nature confirms the 3,5-disubstitution pattern.[8]

  • ~2.2 ppm (singlet, 3H) & ~2.1 ppm (singlet, 3H): The two methyl groups at C3 and C5. They are in slightly different chemical environments and may appear as two distinct singlets or a single singlet for 6H, depending on the solvent and spectrometer resolution.[8]

3.2 ¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy The proton-decoupled ¹³C NMR spectrum confirms the carbon skeleton.

• Propyl Group (N-CH₂-CH₂-CH₃): ~11 ppm (CH₃), ~24 ppm (CH₂), ~50 ppm (N-CH₂)

• Methyl Groups (-CH₃): ~11-14 ppm.

• Pyrazole Ring: ~105 ppm (C4), ~140 ppm (C5), ~148 ppm (C3).[8]

3.3 Infrared (IR) Spectroscopy IR spectroscopy identifies the key functional groups present.

• 2850-3000 cm⁻¹: Aliphatic C-H stretching from the methyl and propyl groups.

• ~1550-1600 cm⁻¹: C=N and C=C stretching vibrations characteristic of the pyrazole aromatic ring.

• ~1450 cm⁻¹: C-H bending vibrations.

3.4 Mass Spectrometry (MS) Mass spectrometry confirms the molecular weight and provides structural information through fragmentation.

• Molecular Ion (M⁺): A prominent peak at m/z = 138 , corresponding to the molecular weight of C₈H₁₄N₂.

• Key Fragments: Expect fragmentation patterns involving the loss of components of the propyl chain. A common fragment would be at m/z = 95, corresponding to the loss of a propyl radical ([M-43]⁺).

Table 2: Summary of Characteristic Analytical Data

Technique	Feature	Expected Value/Observation
¹H NMR	Propyl CH₃	~0.9 ppm (t, 3H)
	Propyl CH₂	~1.7 ppm (sextet, 2H)
	Propyl N-CH₂	~3.8 ppm (t, 2H)
	Ring C4-H	~5.8 ppm (s, 1H)
	Ring CH₃	~2.1-2.2 ppm (s, 6H)
¹³C NMR	Pyrazole C3, C5	~140-148 ppm
	Pyrazole C4	~105 ppm
	Propyl N-CH₂	~50 ppm
IR (cm⁻¹)	Aliphatic C-H stretch	2850-3000
	Ring C=N/C=C stretch	1550-1600
Mass Spec (m/z)	Molecular Ion [M]⁺	138

| | Major Fragment | 95 ([M-C₃H₇]⁺) |

Applications in Research and Drug Development

While 3,5-dimethyl-1-propyl-1H-pyrazole is not an end-product drug, its value lies in its role as a versatile chemical scaffold and building block. The pyrazole core is a "privileged structure" in medicinal chemistry, frequently appearing in drugs with diverse therapeutic actions.[2][9]

• Scaffold for Bioactive Molecules: Researchers utilize this compound as a starting point for synthesizing more complex molecules. The C4 position can be functionalized (e.g., via halogenation or formylation) to introduce new pharmacophores.

• Modulation of Physicochemical Properties: The N-propyl group provides a specific lipophilic character to the molecule. In drug development, varying the N-alkyl substituent is a common strategy to fine-tune a compound's solubility, membrane permeability, and metabolic stability, all critical parameters for oral bioavailability and pharmacokinetic profiles.

• Known Biological Activities of the Scaffold: The broader 3,5-dimethylpyrazole family has been investigated for a range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.[1][3] Therefore, derivatives built upon the 3,5-dimethyl-1-propyl-1H-pyrazole core are logical targets for screening in these therapeutic areas.

Conclusion

3,5-dimethyl-1-propyl-1H-pyrazole is a well-defined heterocyclic compound with a straightforward and robust synthesis. Its structure can be unambiguously confirmed through a standard suite of spectroscopic techniques. For scientists in drug discovery and chemical biology, this molecule represents not just a chemical entity, but a validated starting point and a versatile scaffold for the rational design of novel therapeutics. Its utility is grounded in the proven track record of the pyrazole core, with the N-propyl and C-dimethyl substitutions offering a unique combination of steric and electronic properties for further chemical exploration.

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The Pyrazole Core: A Technical Guide to its Discovery, Synthesis, and Enduring Legacy in Science

Introduction: From Serendipity to a Privileged Scaffold

The history of substituted pyrazoles is a compelling narrative of scientific inquiry, serendipitous discovery, and the relentless pursuit of molecular innovation. These five-membered aromatic heterocycles, characterized by two adjacent nitrogen atoms, have evolved from a laboratory curiosity into a cornerstone of medicinal chemistry and materials science.[1][2] Their journey began in the late 19th century and continues to unfold as researchers uncover new applications for this versatile scaffold. This technical guide provides an in-depth exploration of the discovery and history of substituted pyrazoles, designed for researchers, scientists, and drug development professionals. We will delve into the foundational synthetic methodologies, trace the evolution of their applications, and provide insights into the chemical logic that has driven their development.

The significance of the pyrazole nucleus is underscored by its presence in a multitude of commercially successful pharmaceuticals, including the anti-inflammatory drug Celecoxib, the erectile dysfunction treatment Sildenafil, and a growing number of targeted cancer therapies.[3][4][5] The unique electronic properties of the pyrazole ring, featuring both a hydrogen bond donor (N-1) and acceptor (N-2), contribute to its ability to interact with biological targets with high affinity and specificity.[5] This guide will illuminate the path from the initial synthesis of this remarkable heterocycle to its current status as a "privileged scaffold" in drug discovery.

The Dawn of Pyrazole Chemistry: The Knorr Synthesis and Early Discoveries

The story of substituted pyrazoles begins in 1883 with the German chemist Ludwig Knorr.[6][7] In his pursuit of quinine analogs, Knorr serendipitously synthesized the first pyrazole derivative, a pyrazolone that would later be known as Antipyrine (phenazone).[6] This discovery was monumental, as Antipyrine became one of the first synthetic drugs, exhibiting potent analgesic and antipyretic properties.[6]

The synthetic route that enabled this breakthrough is now famously known as the Knorr pyrazole synthesis . This robust and versatile reaction involves the condensation of a 1,3-dicarbonyl compound with a hydrazine derivative, typically in the presence of an acid catalyst.[8][9][10] The elegance of the Knorr synthesis lies in its simplicity and the ready availability of the starting materials, which allowed for the rapid exploration of a wide range of substituted pyrazoles.

The mechanism of the Knorr synthesis, illustrated below, proceeds through the formation of an imine intermediate, followed by an intramolecular cyclization and dehydration to yield the aromatic pyrazole ring.[8][9][10] The regioselectivity of the reaction, particularly with unsymmetrical 1,3-dicarbonyls and substituted hydrazines, can lead to the formation of two possible regioisomers, a challenge that continues to be an area of synthetic investigation.[7][11]

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solubility and stability of 3,5-dimethyl-1-propyl-1H-pyrazole

An In-depth Technical Guide to the Solubility and Stability Profiling of 3,5-dimethyl-1-propyl-1H-pyrazole

Abstract

3,5-dimethyl-1-propyl-1H-pyrazole is a substituted pyrazole derivative with potential applications in medicinal chemistry and materials science, building upon the established biological and coordination activities of the pyrazole scaffold.[1][2][3] The successful translation of any novel chemical entity from discovery to application is contingent upon a thorough understanding of its fundamental physicochemical properties. This technical guide provides a comprehensive framework for researchers, scientists, and drug development professionals to systematically evaluate the . Rather than merely presenting data, this document outlines the requisite experimental methodologies, explains the causal reasoning behind protocol design, and offers a blueprint for generating the robust data packages necessary for regulatory submission and formulation development.

Introduction: The Pyrazole Scaffold and the Need for Characterization

The pyrazole ring is a privileged scaffold in medicinal chemistry, forming the core of numerous FDA-approved drugs.[4] Its unique electronic properties, ability to act as both a hydrogen bond donor and acceptor, and relative metabolic stability make it an attractive motif for drug design.[4][5] The title compound, 3,5-dimethyl-1-propyl-1H-pyrazole, builds on this foundation. The methyl groups at the 3 and 5 positions can influence steric interactions and metabolic stability, while the N-1 propyl group significantly modulates lipophilicity compared to its parent, 3,5-dimethylpyrazole.

Before its potential can be realized, a rigorous assessment of two critical parameters is essential:

• Solubility: This determines the bioavailability of a potential therapeutic agent and dictates the available strategies for formulation. Poor aqueous solubility is a leading cause of failure in the drug development pipeline.

• Stability: The intrinsic chemical stability of a molecule under various environmental conditions (pH, light, oxygen, temperature) determines its shelf-life, storage requirements, and potential for generating toxic degradation products.[6][7]

This guide provides the strategic and tactical protocols to comprehensively profile 3,5-dimethyl-1-propyl-1H-pyrazole.

Physicochemical Properties: An Overview

While specific experimental data for the title compound is scarce, we can infer its likely properties based on its structure and data from the parent compound, 3,5-dimethylpyrazole.

Property	3,5-dimethylpyrazole (Parent Compound)	3,5-dimethyl-1-propyl-1H-pyrazole (Target)	Rationale for Predicted Change
Molecular Weight	96.13 g/mol [2][8]	~138.21 g/mol	Addition of a propyl group (C₃H₇).
Appearance	White crystalline solid[2][8]	Expected to be a crystalline solid or liquid.[1]	Alkylation can lower the melting point.
logP (o/w)	1.01 (est.)	> 1.01 (Predicted)	The N-propyl group is lipophilic and will increase the octanol-water partition coefficient.
Aqueous Solubility	Soluble	Limited solubility predicted.[1]	The increased lipophilicity from the propyl chain is expected to decrease solubility in water.
Organic Solubility	Soluble in polar organic solvents (e.g., ethanol, methanol).[2][8]	Soluble in a range of organic solvents (e.g., ethanol, acetone).[1]	The overall organic character of the molecule suggests good solubility in common organic solvents.

Solubility Profiling: A Methodological Framework

A comprehensive understanding of solubility is paramount. The following sections detail the necessary experimental workflows.

Causality in Solvent Selection

The choice of solvents is not arbitrary. It is designed to simulate biological environments and common formulation vehicles.

• pH 7.4 Buffer (Phosphate-Buffered Saline): Simulates physiological pH.

• pH 2.0 Buffer (e.g., 0.01 M HCl): Simulates the acidic environment of the stomach.

• Ethanol/Water Mixtures: Represents common co-solvent systems used in formulations.

• Dimethyl Sulfoxide (DMSO): A standard solvent for initial stock solutions in high-throughput screening.

Experimental Protocol: Equilibrium Solubility Determination (Shake-Flask Method)

This method, considered the gold standard, measures the thermodynamic equilibrium solubility.

Methodology:

• Preparation: Add an excess amount of 3,5-dimethyl-1-propyl-1H-pyrazole to a series of vials, each containing a precisely known volume of the selected solvent systems. The excess solid is critical to ensure saturation.

• Equilibration: Seal the vials and agitate them at a constant, controlled temperature (e.g., 25 °C and 37 °C) for a defined period (typically 24-48 hours) to ensure equilibrium is reached.

• Phase Separation: Centrifuge the samples at high speed (e.g., 14,000 rpm for 15 minutes) to pellet the excess, undissolved solid.

• Sampling: Carefully remove an aliquot of the supernatant, ensuring no solid material is disturbed.

• Dilution: Dilute the supernatant with a suitable mobile phase to bring the concentration within the linear range of the analytical method.

• Quantification: Analyze the concentration of the dissolved compound in the diluted supernatant using a validated, stability-indicating HPLC-UV method.

Visualization: Solubility Determination Workflow

The following diagram illustrates the logical flow of the shake-flask solubility protocol.

Caption: Decision workflow for forced degradation studies.

Conclusion

The systematic evaluation of solubility and stability is a non-negotiable cornerstone of chemical and pharmaceutical development. For 3,5-dimethyl-1-propyl-1H-pyrazole, while specific data is not yet widely published, its properties can be thoroughly characterized using the established, robust methodologies detailed in this guide. By adhering to these protocols, researchers can generate a comprehensive data package that elucidates the compound's behavior in various environments, identifies potential liabilities, and informs rational formulation design. This foundational knowledge is indispensable for advancing this promising molecule, or any new chemical entity, through the development lifecycle.

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The Pyrazole Scaffold: A Versatile Nucleus in Modern Drug Discovery

An In-depth Technical Guide on the Biological Activities of Pyrazole Derivatives

Introduction: The Enduring Significance of the Pyrazole Heterocycle

First described by Ludwig Knorr in 1883, pyrazole is a five-membered aromatic heterocyclic molecule with three carbon atoms and two adjacent nitrogen atoms.[1] This seemingly simple scaffold has proven to be a cornerstone in medicinal chemistry, giving rise to a vast and diverse library of derivatives with a remarkable spectrum of biological activities.[1][2] From the early analgesic and antipyretic agent antipyrine, discovered in 1884, to modern-day blockbuster drugs, the pyrazole nucleus continues to be a privileged structure in the design of novel therapeutics.[3][4] Its unique electronic properties and synthetic tractability allow for precise structural modifications, enabling the fine-tuning of pharmacological profiles to achieve desired therapeutic effects.[2] This guide will provide a comprehensive overview of the key biological activities of pyrazole derivatives, delving into their mechanisms of action, relevant experimental evaluation techniques, and the structure-activity relationships that govern their potency and selectivity.

Anti-inflammatory Activity: Targeting the Arachidonic Acid Cascade and Beyond

Inflammation is a complex biological response to harmful stimuli, but its chronic dysregulation underlies numerous diseases, including rheumatoid arthritis and inflammatory bowel disease.[3] Pyrazole derivatives have emerged as a significant class of anti-inflammatory agents, most notably through the development of selective cyclooxygenase-2 (COX-2) inhibitors.[3][5]

Mechanism of Action: Selective COX-2 Inhibition

The primary mechanism of anti-inflammatory action for many pyrazole derivatives is the selective inhibition of COX-2.[6][7] Both COX-1 and COX-2 are key enzymes in the conversion of arachidonic acid to prostaglandins, which are potent mediators of pain and inflammation.[7] However, COX-1 is constitutively expressed and plays a role in gastrointestinal protection, while COX-2 is inducible and predominantly expressed at sites of inflammation.[8] Non-selective NSAIDs that inhibit both isoforms can lead to gastrointestinal side effects.[9]

The diaryl-substituted pyrazole structure, exemplified by celecoxib, is crucial for its COX-2 selectivity. The sulfonamide side chain of celecoxib binds to a hydrophilic region near the active site of COX-2, an interaction that is not possible with the more constricted active site of COX-1.[7][9] This selective inhibition reduces the production of pro-inflammatory prostaglandins, thereby alleviating pain and inflammation with a reduced risk of gastrointestinal complications.[8][9]

Beyond COX inhibition, some pyrazole derivatives exhibit anti-inflammatory effects through the modulation of other key inflammatory mediators and pathways, including the suppression of pro-inflammatory cytokines like TNF-α and IL-6, and the inhibition of lipoxygenase (LOX) and nuclear factor-kappa B (NF-κB).[3]

Caption: Diverse anticancer mechanisms of pyrazole derivatives.

Experimental Evaluation of Anticancer Activity

The anticancer properties of pyrazole derivatives are evaluated using a range of in vitro and in vivo methods.

In Vitro Assays:

• Cytotoxicity Assays (e.g., MTT assay): These assays determine the concentration of a compound required to kill 50% of cancer cells (IC50 or GI50 value) in a panel of human cancer cell lines. [10][11]* Enzyme Inhibition Assays: These assays measure the direct inhibitory effect of a compound on specific molecular targets, such as EGFR, VEGFR-2, or CDK2. [12][13]* Cell Cycle Analysis: Flow cytometry is used to determine the effect of a compound on the distribution of cells in different phases of the cell cycle (G1, S, G2/M), indicating potential cell cycle arrest. [13][14]* Apoptosis Assays: These assays, such as Annexin V staining, are used to detect and quantify the induction of programmed cell death (apoptosis) in cancer cells. [14] In Vivo Models:

• Xenograft Models: Human cancer cells are implanted into immunocompromised mice, and the effect of the test compound on tumor growth is monitored. [10]

  Compound Type	Target/Cell Line	Result (IC50/GI50)	Reference
  Fused pyrazole derivative	HEPG2 (human liver cancer)	0.31 - 0.71 µM	[12]
  Pyrazole derivative	CDK2	0.96 µM	[13]
  Pyrazole carbaldehyde derivative	MCF7 (human breast cancer)	0.25 µM	[10]

  | Quinoxaline-pyrazole hybrid | VEGFR-2 | 0.045 µM | [11]|

Antimicrobial Activity: Combating Bacterial and Fungal Pathogens

The rise of antimicrobial resistance is a major global health threat, necessitating the development of new antimicrobial agents. [15]Pyrazole derivatives have demonstrated significant potential as antibacterial and antifungal agents, with some compounds exhibiting broad-spectrum activity. [15][16][17]

Mechanism of Antimicrobial Action

The precise mechanisms of antimicrobial action for many pyrazole derivatives are still under investigation. However, some proposed mechanisms include:

• Inhibition of Essential Enzymes: Pyrazole derivatives may inhibit crucial bacterial enzymes, such as DNA gyrase, which is essential for DNA replication. [17]* Disruption of Cell Membrane Integrity: Some compounds may interfere with the structure and function of the microbial cell membrane, leading to cell death.

• Inhibition of Biofilm Formation: Certain pyrazole derivatives have been shown to prevent the formation of biofilms, which are communities of microorganisms that are highly resistant to antibiotics.

Experimental Evaluation of Antimicrobial Activity

The antimicrobial efficacy of pyrazole derivatives is determined using standard microbiological techniques.

In Vitro Assays:

• Disk Diffusion Method: This qualitative assay assesses the antimicrobial activity by measuring the zone of inhibition around a disk impregnated with the test compound on an agar plate inoculated with the target microorganism. [18]* Minimum Inhibitory Concentration (MIC) Determination: This quantitative assay determines the lowest concentration of a compound that inhibits the visible growth of a microorganism. [15]* Minimum Bactericidal/Fungicidal Concentration (MBC/MFC) Determination: This assay determines the lowest concentration of a compound that kills the microorganism.

Compound Type	Microorganism	Result (MIC)	Reference
Pyrazole-1-carbothiohydrazide derivative	Staphylococcus aureus, Aspergillus niger	62.5–125 µg/mL (antibacterial), 2.9–7.8 µg/mL (antifungal)	[15]
Pyrazole-thiazole hybrid	Staphylococcus aureus, Klebsiella planticola	1.9/7.8 µg/mL	[17]
Imidazo-pyridine substituted pyrazole	Gram-negative bacteria	<1 µg/mL	[17]

Anticonvulsant Activity: Modulating Neuronal Excitability

Epilepsy is a neurological disorder characterized by recurrent seizures. [19]Several pyrazole derivatives have been investigated for their anticonvulsant properties, showing promise as potential therapeutic agents for the management of epilepsy. [19][20][21]

Mechanism of Anticonvulsant Action

The exact mechanisms by which pyrazole derivatives exert their anticonvulsant effects are not fully elucidated but may involve:

• Modulation of Ion Channels: They may interact with voltage-gated sodium or calcium channels, which play a critical role in neuronal excitability.

• Enhancement of GABAergic Neurotransmission: Some compounds may enhance the activity of the inhibitory neurotransmitter GABA.

• Reduction of Oxidative Stress and Inflammation: Recent studies suggest that some anticonvulsant pyrazole derivatives may also reduce oxidative stress and inflammation in the brain, which are implicated in the pathophysiology of epilepsy. [20]

Experimental Evaluation of Anticonvulsant Activity

The anticonvulsant potential of pyrazole derivatives is primarily evaluated using in vivo models of seizures.

In Vivo Models:

• Maximal Electroshock Seizure (MES) Test: This model induces generalized tonic-clonic seizures in rodents and is used to identify compounds effective against this type of seizure. [19][20]* Subcutaneous Pentylenetetrazole (scPTZ) Seizure Test: This model induces clonic seizures and is used to identify compounds that can raise the seizure threshold. [20]

Caption: Experimental workflow for evaluating anticonvulsant activity.

Other Notable Biological Activities

The versatility of the pyrazole scaffold extends to a range of other biological activities, including:

• Antidepressant Activity: Some pyrazole derivatives have shown potential as monoamine oxidase (MAO) inhibitors, which can have antidepressant effects. [4]* Anti-obesity Activity: The pyrazole derivative rimonabant was developed as a selective cannabinoid-1 (CB1) receptor antagonist for the treatment of obesity. [22][23][24]It works by reducing appetite and improving metabolic parameters. [22][24][25]However, it was withdrawn from the market due to psychiatric side effects. [23]* Antiviral Activity: Certain pyrazole derivatives have demonstrated activity against various viruses. [2][15]* Antioxidant Activity: Some pyrazole compounds exhibit radical scavenging properties. [3]

Conclusion and Future Perspectives

The pyrazole nucleus is a remarkably versatile and enduring scaffold in drug discovery, giving rise to a plethora of derivatives with a wide array of potent biological activities. From well-established anti-inflammatory and anticancer agents to promising antimicrobial and anticonvulsant compounds, the therapeutic potential of this heterocyclic system is undeniable. The continued exploration of structure-activity relationships, coupled with modern drug design strategies, will undoubtedly lead to the development of novel pyrazole-based therapeutics with improved efficacy, selectivity, and safety profiles. The rich chemistry and diverse biological activities of pyrazole derivatives ensure that they will remain a focal point of research in medicinal chemistry for years to come.

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A Technical Guide to Theoretical and Computational Methodologies for the Study of Pyrazole Ring Systems

Foreword

The pyrazole nucleus, a five-membered aromatic heterocycle with two adjacent nitrogen atoms, represents a "privileged scaffold" in medicinal chemistry and materials science.[1] Its remarkable versatility is evident in its presence within numerous blockbuster drugs, including the anti-inflammatory agent celecoxib and the kinase inhibitor ruxolitinib.[2][3] The unique electronic properties, tautomeric nature, and diverse substitution possibilities of the pyrazole ring allow for precise modulation of physicochemical and pharmacological characteristics.[1][4] In the modern era of drug and materials development, theoretical and computational studies have become indispensable for elucidating structure-activity relationships (SAR) and guiding the rational design of novel, high-efficacy pyrazole derivatives.[1][5]

This technical guide provides a comprehensive overview of the principal computational methodologies applied to the study of pyrazole systems. It is designed for researchers, scientists, and drug development professionals, offering not just procedural steps but also the causal logic behind methodological choices, ensuring a blend of theoretical depth and practical application.

Part 1: Quantum Chemical Calculations: Probing the Electronic Soul of Pyrazole

Quantum chemical (QC) calculations are the bedrock for understanding the intrinsic properties of a molecule, divorced from its environment. By solving approximations of the Schrödinger equation, methods like Density Functional Theory (DFT) provide profound insights into the electronic structure and reactivity of pyrazole systems.[6]

Core Applications & Mechanistic Insights

• Geometric and Electronic Structure: The starting point for any computational analysis is an accurate molecular geometry. DFT calculations, commonly using functionals like B3LYP with basis sets such as 6-311++G(d,p), can precisely predict bond lengths, angles, and dihedral angles.[7][8] This optimized geometry is crucial for calculating electronic properties, including the distribution of electron density, molecular electrostatic potential (MEP), and the energies of frontier molecular orbitals (HOMO and LUMO). The MEP, for instance, is a powerful tool for predicting sites susceptible to electrophilic and nucleophilic attack, a cornerstone of understanding pyrazole's reactivity.[9]

• Tautomerism Analysis: Pyrazole derivatives frequently exhibit prototropic tautomerism, which can significantly impact their biological activity and receptor binding.[7] QC methods are exceptionally skilled at calculating the relative energies of different tautomeric forms (e.g., the 1H, 2H, and OH forms) in both the gas phase and in various solvents using continuum models like the Polarizable Continuum Model (PCM).[10] These calculations can determine the most stable tautomer under specific conditions, a critical piece of information that is often challenging to ascertain experimentally.[11]

• Reactivity and Mechanistic Elucidation: QC calculations can model entire reaction pathways, identifying transition states and calculating activation energies. This is invaluable for predicting the regioselectivity of reactions like alkylation on the pyrazole ring, explaining why a reaction favors one nitrogen atom over the other under specific conditions.[12][13]

• Spectroscopic Characterization: Theoretical calculations can predict spectroscopic data, such as NMR chemical shifts, which serve as a powerful tool for validating experimental results and assigning complex spectra.[14][15]

Experimental Protocol: DFT Geometry Optimization and Electronic Property Calculation

This protocol outlines a standard workflow for analyzing a substituted pyrazole using the Gaussian software package.

• Input File Creation: Construct a 3D model of the pyrazole derivative using a molecular builder (e.g., GaussView, Avogadro).

• Calculation Setup:

  • Define the route section in the Gaussian input file (.gjf or .com). A typical command line for geometry optimization followed by frequency calculation would be: #p B3LYP/6-311++G(d,p) Opt Freq

  • The Opt keyword requests geometry optimization.

  • The Freq keyword calculates vibrational frequencies to confirm the optimized structure is a true minimum (no imaginary frequencies).

• Execution: Submit the input file to the Gaussian program for calculation.

• Analysis of Results:

  • Geometry: Open the output log file (.log) in a visualization tool. Verify that the optimization converged and inspect the final bond lengths and angles.

  • Thermodynamics: Confirm the absence of imaginary frequencies, which indicates a stable structure.

  • Electronic Properties: Analyze the output file to extract HOMO-LUMO energies, dipole moment, and atomic charges. Generate molecular orbitals and electrostatic potential surfaces for visualization.

Visualization: DFT Workflow for Pyrazole Analysis

Caption: A typical workflow for DFT analysis of a pyrazole derivative.

Part 2: Molecular Docking: Unveiling Pyrazole-Protein Interactions

Molecular docking is a computational technique used to predict the preferred orientation of one molecule (the ligand, e.g., a pyrazole derivative) when bound to a second (the receptor, e.g., a protein target), forming a stable complex.[16] It is a cornerstone of structure-based drug design.

Core Applications & Strategic Choices

• Binding Mode Prediction: The primary output of docking is a set of "poses" that predict how the pyrazole ligand fits into the protein's active site. This analysis is critical for understanding the specific molecular interactions—hydrogen bonds, hydrophobic contacts, π-π stacking—that govern binding and affinity.[17][18] For example, docking studies on pyrazole-based Hsp90 inhibitors have revealed key interactions that were instrumental in guiding further medicinal chemistry efforts.[19]

• Virtual Screening: Docking can be used to screen vast virtual libraries of pyrazole compounds against a specific protein target.[20] By ranking compounds based on their predicted binding affinity (scoring functions), researchers can prioritize a smaller, more manageable set of promising candidates for synthesis and experimental testing, dramatically accelerating the hit-to-lead process.

• SAR Elucidation: By docking a series of pyrazole analogues with known activities, researchers can build a compelling model that explains their structure-activity relationship. For instance, observing that a specific substitution on the pyrazole ring consistently forms a new hydrogen bond that correlates with increased potency provides a rational basis for future designs.

Experimental Protocol: Virtual Screening of Pyrazole Derivatives with AutoDock Vina

This protocol outlines a workflow for docking a library of pyrazole derivatives against a prepared protein target.

• Receptor Preparation:

  • Obtain the 3D structure of the target protein from the Protein Data Bank (PDB).

  • Remove water molecules and any co-crystallized ligands.

  • Add polar hydrogens and assign atomic charges (e.g., Gasteiger charges). This is typically done using tools like AutoDockTools or Chimera.

• Ligand Preparation:

  • Generate 3D coordinates for each pyrazole derivative in the library.

  • Assign atomic charges and define rotatable bonds. This is often done in an automated fashion for large libraries.

• Grid Box Definition:

  • Define a 3D grid box that encompasses the active site of the protein where the ligand is expected to bind. The size and center of this box are critical parameters that dictate the search space for the docking algorithm.

• Docking Execution:

  • Run the docking simulation using a program like AutoDock Vina. The software will systematically explore different conformations and orientations of each ligand within the defined grid box.

  • vina --receptor protein.pdbqt --ligand ligand.pdbqt --config config.txt --out output.pdbqt

• Results Analysis:

  • Analyze the output files. For each ligand, Vina provides a binding affinity score (in kcal/mol) and the coordinates for the top-predicted binding poses.

  • Visualize the best-scoring poses in the context of the protein's active site to analyze key interactions. Prioritize compounds with low (i.e., favorable) binding energies and interactions with key residues.

Data Presentation: Comparative Docking of Pyrazole Kinase Inhibitors

Compound ID	Target Protein	Binding Energy (kcal/mol)	Key Interacting Residues	Interaction Type
1b	VEGFR-2 (2QU5)	-10.09	Cys919, Asp1046	H-Bond
1d	Aurora A (2W1G)	-8.57	Arg220, Ala213	H-Bond, Hydrophobic
2b	CDK2 (2VTO)	-10.35	Leu83, Gln131	H-Bond, Hydrophobic
Data collated from molecular docking studies on pyrazole derivatives against various protein kinases.[17]

Visualization: Molecular Docking Workflow

Caption: Workflow for virtual screening using molecular docking.

Part 3: Molecular Dynamics Simulations: Capturing the Dynamic Dance

While docking provides a static snapshot of a potential interaction, biological systems are inherently dynamic. Molecular Dynamics (MD) simulations bridge this gap by simulating the movements of atoms and molecules over time, offering a more realistic view of the stability and dynamics of a pyrazole-protein complex.[21]

Core Applications & Rationale

• Complex Stability Assessment: A key application of MD is to validate docking results. By running a simulation (typically on the nanosecond scale) of the docked complex, one can observe whether the pyrazole ligand remains stably bound in its predicted pose. The Root Mean Square Deviation (RMSD) of the ligand is a common metric used to quantify this stability.[22][23]

• Conformational Flexibility: MD simulations reveal the flexibility of both the ligand and the protein's active site. This can uncover induced-fit effects, where the protein conformationally adapts to the ligand, or highlight alternative binding modes not captured by rigid-receptor docking.

• Binding Free Energy Calculation: Advanced techniques like Molecular Mechanics/Poisson-Boltzmann Surface Area (MM/PBSA) can be applied to MD trajectories to provide a more accurate estimate of the binding free energy, offering a better correlation with experimental binding affinities than docking scores alone.[22]

• Role of Water: MD simulations explicitly model water molecules, allowing researchers to identify and analyze the role of specific water molecules that may mediate interactions between the pyrazole ligand and the protein, forming crucial water-bridged hydrogen bonds.

Experimental Protocol: High-Level MD Simulation Workflow

This protocol describes the main stages of an MD simulation using a package like GROMACS.

• System Preparation:

  • Start with the best-docked pose of the pyrazole-protein complex.

  • Choose an appropriate force field (e.g., AMBER, CHARMM) to describe the physics of the system.

  • Place the complex in a periodic box of explicit solvent (e.g., water).

  • Add counter-ions to neutralize the system's overall charge.

• Energy Minimization: Perform a minimization of the system's potential energy to remove any steric clashes or unfavorable geometries introduced during the setup.

• Equilibration:

  • Gradually heat the system to the desired temperature (e.g., 300 K) while keeping the protein and ligand restrained (NVT ensemble).

  • Adjust the system's pressure to the correct density while maintaining the temperature (NPT ensemble). This ensures the system is in a stable, equilibrated state before the production run.

• Production MD: Run the simulation for the desired length of time (e.g., 100 ns) without restraints, saving the coordinates (trajectory) at regular intervals.

• Trajectory Analysis:

  • Calculate RMSD to assess the stability of the protein and the ligand.

  • Calculate Root Mean Square Fluctuation (RMSF) to identify flexible regions of the protein.

  • Analyze hydrogen bonds, salt bridges, and other interactions over the course of the simulation.

Visualization: MD Simulation Workflow

Caption: Key stages in a molecular dynamics simulation of a pyrazole complex.

Part 4: QSAR: Building Predictive Models for Pyrazole Activity

Quantitative Structure-Activity Relationship (QSAR) modeling is a statistical approach that aims to build a mathematical relationship between the chemical structures of a series of compounds and their biological activity.[24]

Core Applications & Predictive Power

• Model Development: For a series of pyrazole analogues with measured biological activity (e.g., IC50 values), QSAR develops a predictive model. This involves calculating a wide range of molecular descriptors (e.g., electronic, steric, hydrophobic) and using statistical methods like Multiple Linear Regression (MLR) or machine learning algorithms to find the best correlation.[25][26]

• SAR Interpretation: A validated QSAR model provides direct insight into which properties are most important for the activity of the pyrazole series. For example, a model might reveal that higher activity is strongly correlated with a positive electrostatic potential on a specific part of the molecule and a lower molecular weight.[27]

• Activity Prediction for Novel Compounds: The primary utility of a QSAR model is its ability to predict the biological activity of new, not-yet-synthesized pyrazole derivatives.[24] This allows chemists to prioritize the synthesis of compounds predicted to be most potent, saving significant time and resources. 3D-QSAR methods like CoMFA and CoMSIA generate contour maps that visually guide these design efforts.[28][29]

Experimental Protocol: 2D-QSAR Model Development

• Data Set Preparation:

  • Compile a dataset of pyrazole derivatives with a consistent and reliable measure of biological activity (e.g., IC50 from the same assay).

  • Convert activity data to a logarithmic scale (e.g., pIC50 = -log(IC50)).

  • Divide the dataset into a training set (for building the model) and a test set (for validating the model).

• Descriptor Calculation:

  • For each molecule, calculate a variety of 2D and 3D molecular descriptors (e.g., molecular weight, logP, topological indices, electronic descriptors). This is done with specialized software.

• Model Building:

  • Using the training set, apply a statistical method (e.g., MLR) to select the most relevant descriptors and build a linear equation that relates them to the pIC50 values.

• Model Validation:

  • Internal Validation: Use techniques like leave-one-out cross-validation (Q²) on the training set to assess the model's robustness.

  • External Validation: Use the developed model to predict the pIC50 values for the compounds in the test set. The predictive power of the model is judged by the correlation coefficient (R²) between the predicted and experimental activities for this external set.[26]

Visualization: QSAR Development Workflow

Caption: A generalized workflow for developing a predictive QSAR model.

Conclusion: An Integrated Computational Strategy

The theoretical and computational study of pyrazole ring systems is not a linear process but an integrated, cyclical strategy. Quantum chemical calculations provide fundamental insights into molecular properties, which inform the parameterization for molecular docking and MD simulations. Docking and MD then reveal how these properties translate into interactions with biological targets. Finally, the results from these studies, combined with experimental data, feed into the development of QSAR models that guide the next round of molecular design. This powerful synergy of computational tools empowers researchers to explore chemical space with unprecedented speed and precision, accelerating the discovery and development of next-generation pyrazole-based drugs and materials.[5]

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• Velez-Ramirez, A. Y., et al. (2017). Experimental and theoretical study on structure-tautomerism among edaravone, isoxazolone, and their heterocycles derivatives as antioxidants. Journal of Molecular Structure. Available from: [Link]

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• Dawood, D. H., et al. (2024). Synthesis, characterization, biological activities, and computational studies of pyrazolyl–thiazole derivatives of thiophene. RSC Advances. Available from: [Link]

• Singh, A., et al. (2026). PYRAZOLE DERIVATIVES IN DRUG DISCOVERY: BIOLOGICAL ACTIVITIES, STRUCTURE-ACTIVITY RELATIONSHIPS, AND COMPUTATIONAL PERSPECTIVES. ResearchGate. Available from: [Link]

• Li, Y., et al. (2020). Synthesis, evaluation, molecular dynamics simulation and targets identification of novel pyrazole-containing imide derivatives. ResearchGate. Available from: [Link]

• Zhang, J., et al. (2025). Derivatives of Pyrazole-Based Compounds as Prospective Cancer Agents. ACS Omega. Available from: [Link]

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• Al-Masoudi, W. A. M. (2022). Green Synthesis and Biological Evaluation of Pyrazole Derivatives with Computational Chemistry Support. University of Baghdad College of Science. Available from: [Link]

• Sundar, S., et al. (2022). Molecular interactions of the pyrazole derivatives with the active site of protein. ResearchGate. Available from: [Link]

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• Elguero, J., et al. (2013). A Computational Study of the NMR Chemical Shifts of Polynitropyrazoles. Molecules. Available from: [Link]

• Al-Ghorbani, M., et al. (2022). Synthesis, structural characterizations, in vitro biological evaluation and computational investigations of pyrazole derivatives as potential antidiabetic and antioxidant agents. RSC Advances. Available from: [Link]

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An In-Depth Technical Guide to 3,5-dimethyl-1-propyl-1H-pyrazole: Synthesis, Characterization, and Potential Applications

For Researchers, Scientists, and Drug Development Professionals

Foreword: The Prominence of the Pyrazole Scaffold in Modern Chemistry

The pyrazole nucleus, a five-membered aromatic heterocycle containing two adjacent nitrogen atoms, stands as a cornerstone in medicinal chemistry and materials science.[1] Its unique structural features and electronic properties have rendered it a privileged scaffold in the design of a vast array of compounds with significant biological activities.[1][2] Pyrazole derivatives have demonstrated a remarkable spectrum of pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties, with several compounds successfully transitioning into clinical use.[3][4] This guide focuses on a specific, yet promising, member of this family: 3,5-dimethyl-1-propyl-1H-pyrazole. By providing a comprehensive overview of its synthesis, characterization, and potential applications, we aim to equip researchers and drug development professionals with the foundational knowledge to explore and exploit the full potential of this intriguing molecule.

Section 1: Core Molecular Attributes of 3,5-dimethyl-1-propyl-1H-pyrazole

A thorough understanding of the fundamental properties of a molecule is paramount for its effective utilization in research and development. This section details the key identifiers and physicochemical properties of 3,5-dimethyl-1-propyl-1H-pyrazole.

Chemical Identity

• Chemical Name: 3,5-dimethyl-1-propyl-1H-pyrazole

• CAS Number: 1124-02-3

• Molecular Formula: C₈H₁₄N₂

• Molecular Weight: 138.21 g/mol

• IUPAC Name: 3,5-dimethyl-1-propyl-1H-pyrazole

Physicochemical Properties

A summary of the key physicochemical properties is presented in Table 1. These parameters are crucial for predicting the molecule's behavior in various experimental settings, including its solubility, reactivity, and potential for formulation.

Property	Value	Source
Molecular Weight	138.21 g/mol	EvitaChem[5]
Molecular Formula	C₈H₁₄N₂	EvitaChem[5]
Appearance	Predicted: Colorless to pale yellow liquid	Inferred from similar compounds
Boiling Point	Not explicitly reported; expected to be >200 °C	Inferred from related pyrazoles
Solubility	Soluble in common organic solvents (e.g., ethanol, methanol, DMSO, chloroform)	Inferred from general pyrazole solubility

Section 2: Synthesis of 3,5-dimethyl-1-propyl-1H-pyrazole: A Two-Step Approach

The synthesis of 3,5-dimethyl-1-propyl-1H-pyrazole is most effectively achieved through a two-step process. The first step involves the synthesis of the precursor, 3,5-dimethylpyrazole, followed by its N-alkylation with a propyl group.

Step 1: Synthesis of 3,5-dimethylpyrazole

The classical and most reliable method for the synthesis of 3,5-dimethylpyrazole is the condensation reaction between acetylacetone (2,4-pentanedione) and hydrazine.[6][7][8]

This reaction proceeds via a nucleophilic attack of the hydrazine nitrogen on one of the carbonyl carbons of acetylacetone, followed by an intramolecular cyclization and subsequent dehydration to form the stable aromatic pyrazole ring. The reaction is typically carried out in a suitable solvent and can be catalyzed by either acid or base.

Materials:

• Acetylacetone (2,4-pentanedione)

• Hydrazine hydrate or Hydrazine sulfate

• Sodium hydroxide (if using hydrazine sulfate)

• Ethanol or Water

• Diethyl ether

• Anhydrous magnesium sulfate or sodium sulfate

• Hydrochloric acid (for workup)

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve acetylacetone (1 equivalent) in ethanol.

• Slowly add hydrazine hydrate (1 equivalent) to the stirred solution. An exothermic reaction may be observed.

• After the initial reaction subsides, heat the mixture to reflux for 2-3 hours.

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Once the reaction is complete, cool the mixture to room temperature and remove the ethanol under reduced pressure.

• Dissolve the residue in diethyl ether and wash with water and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain crude 3,5-dimethylpyrazole.

• The product can be further purified by recrystallization from a suitable solvent like hexane or by sublimation.

Self-Validation: The identity and purity of the synthesized 3,5-dimethylpyrazole should be confirmed by melting point determination (literature: 106-108 °C) and spectroscopic analysis (¹H NMR, ¹³C NMR, and IR).

Step 2: N-Alkylation of 3,5-dimethylpyrazole to Yield 3,5-dimethyl-1-propyl-1H-pyrazole

The second step involves the introduction of the propyl group onto the N1 position of the pyrazole ring. This is a standard N-alkylation reaction.

The N-alkylation of pyrazoles is a well-established transformation. The choice of a strong base, such as sodium hydride or potassium carbonate, is crucial to deprotonate the pyrazole nitrogen, forming the pyrazolide anion, which then acts as a nucleophile. The choice of the alkylating agent, in this case, a propyl halide (e.g., 1-bromopropane or 1-iodopropane), provides the electrophilic carbon for the nucleophilic attack. An aprotic polar solvent like dimethylformamide (DMF) or acetonitrile is preferred to facilitate the reaction.

Materials:

• 3,5-dimethylpyrazole

• Sodium hydride (NaH) or Potassium carbonate (K₂CO₃)

• 1-Bromopropane or 1-Iodopropane

• Anhydrous Dimethylformamide (DMF) or Acetonitrile

• Ethyl acetate

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate or sodium sulfate

Procedure:

• To a stirred suspension of sodium hydride (1.2 equivalents) in anhydrous DMF at 0 °C under an inert atmosphere (e.g., nitrogen or argon), add a solution of 3,5-dimethylpyrazole (1 equivalent) in anhydrous DMF dropwise.

• Allow the mixture to stir at room temperature for 30 minutes to ensure complete deprotonation.

• Cool the reaction mixture back to 0 °C and add 1-bromopropane (1.1 equivalents) dropwise.

• Let the reaction warm to room temperature and stir for 12-24 hours, monitoring the progress by TLC.

• Upon completion, quench the reaction by the slow addition of water.

• Extract the product with ethyl acetate (3 x).

• Wash the combined organic layers with saturated aqueous sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., hexane/ethyl acetate) to afford pure 3,5-dimethyl-1-propyl-1H-pyrazole.

Self-Validation: The final product's identity and purity must be rigorously confirmed through comprehensive spectroscopic analysis as detailed in the following section.

Section 3: Spectroscopic Characterization of 3,5-dimethyl-1-propyl-1H-pyrazole

Unambiguous structural elucidation is a critical component of chemical research. This section outlines the expected spectroscopic data for 3,5-dimethyl-1-propyl-1H-pyrazole based on the analysis of its precursor and related pyrazole derivatives.[9][10][11]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for determining the structure of organic molecules in solution.

The proton NMR spectrum is expected to show distinct signals for the propyl group protons, the methyl group protons, and the pyrazole ring proton.

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration
H4 (pyrazole ring)	~5.8	s	1H
N-CH₂ (propyl)	~3.8	t	2H
C3-CH₃	~2.2	s	3H
C5-CH₃	~2.1	s	3H
-CH₂- (propyl)	~1.7	sextet	2H
-CH₃ (propyl)	~0.9	t	3H

The carbon NMR spectrum will provide information on the number of unique carbon environments in the molecule.

Carbon Assignment	Predicted Chemical Shift (δ, ppm)
C3 (pyrazole ring)	~148
C5 (pyrazole ring)	~139
C4 (pyrazole ring)	~105
N-CH₂ (propyl)	~50
C3-CH₃	~13
C5-CH₃	~11
-CH₂- (propyl)	~23
-CH₃ (propyl)	~11

Infrared (IR) Spectroscopy (Predicted)

IR spectroscopy provides information about the functional groups present in a molecule.

Functional Group	Expected Wavenumber (cm⁻¹)	Intensity
C-H (aromatic)	3100-3000	Medium
C-H (aliphatic)	2960-2850	Strong
C=N (pyrazole ring)	1550-1500	Medium-Strong
C=C (pyrazole ring)	1480-1400	Medium-Strong

Mass Spectrometry (MS)

Mass spectrometry will confirm the molecular weight of the compound. The expected molecular ion peak [M]⁺ would be at m/z = 138.21. Fragmentation patterns would likely involve the loss of the propyl group or parts of it.

Section 4: Potential Applications in Drug Discovery and Development

The pyrazole scaffold is a well-established pharmacophore, and 3,5-dimethyl-1-propyl-1H-pyrazole is a promising candidate for further investigation in several therapeutic areas.

Anticancer Activity

Numerous pyrazole derivatives have demonstrated significant anticancer activity against a variety of cancer cell lines.[3] The mechanism of action often involves the inhibition of key signaling pathways or enzymes crucial for cancer cell proliferation and survival.

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Protocols & Analytical Methods

synthesis of 3,5-dimethyl-1-propyl-1H-pyrazole from terminal alkynes

Application Note: A Modern Approach to Pyrazole Synthesis

Title: Regioselective Synthesis of 3,5-Dimethyl-1-Propyl-1H-Pyrazole from Terminal Alkynes via a Multicomponent Palladium/Copper-Catalyzed Reaction

Abstract: Pyrazoles are a cornerstone of modern medicinal and agricultural chemistry, with their synthesis being a subject of continuous innovation.[1][2] This application note details a robust and highly regioselective protocol for the synthesis of 3,5-dimethyl-1-propyl-1H-pyrazole, a representative N-alkylated pyrazole, utilizing a one-pot, three-component reaction. Moving beyond classical condensation methods, this protocol employs the palladium and copper co-catalyzed coupling of a terminal alkyne (propyne), an acid chloride (acetyl chloride), and a substituted hydrazine (propylhydrazine).[3] We provide a detailed mechanistic rationale, a step-by-step experimental procedure, troubleshooting guidance, and a comprehensive characterization framework. This method offers significant advantages in terms of efficiency, control over regioselectivity, and access to diverse pyrazole structures from readily available starting materials.

Introduction and Scientific Background

The pyrazole nucleus is a privileged scaffold in drug discovery, forming the core of blockbuster drugs such as Celebrex (anti-inflammatory), Viagra (erectile dysfunction), and several emerging oncology agents.[4] Its prevalence stems from its unique electronic properties and its ability to act as a versatile hydrogen bond donor and acceptor, facilitating strong and specific interactions with biological targets.

Traditionally, the synthesis of pyrazoles has been dominated by the Knorr synthesis, which involves the condensation of a 1,3-dicarbonyl compound with a hydrazine.[5][6][7] While effective, this method can suffer from a lack of regioselectivity when using unsymmetrical dicarbonyls and substituted hydrazines, often leading to mixtures of isomers that are difficult to separate.[8] Another classical approach is the 1,3-dipolar cycloaddition of diazoalkanes with alkynes, which can be limited by the stability and accessibility of the required diazo compounds.[2][9][10]

To overcome these limitations, modern synthetic chemistry has shifted towards more efficient and modular strategies, such as multicomponent reactions (MCRs).[3][9] MCRs allow for the construction of complex molecules in a single step from three or more starting materials, offering high atom economy and operational simplicity. This note focuses on a palladium/copper-catalyzed three-component synthesis that provides a direct and highly regioselective route to 1,3,5-trisubstituted pyrazoles from terminal alkynes.[3]

Synthetic Strategy and Mechanistic Rationale

The chosen strategy involves the coupling of propyne (a terminal alkyne), acetyl chloride (an acid chloride), and propylhydrazine. This approach is predicated on the initial formation of an ynone intermediate in situ, which then undergoes a highly regioselective cyclocondensation with propylhydrazine.

Overall Reaction:

Mechanistic Deep Dive

The reaction proceeds through two distinct phases: a Sonogashira-type coupling to form the key ynone intermediate, followed by a cyclocondensation reaction.

• Phase 1: In Situ Ynone Formation (Pd/Cu Catalytic Cycle): The reaction begins with the formation of a copper(I) acetylide from propyne. Concurrently, the palladium(0) catalyst undergoes oxidative addition with acetyl chloride. A transmetalation step, where the acetylide group is transferred from copper to the palladium complex, is followed by reductive elimination. This process releases the 1,3-dicarbonyl equivalent, 3-butyn-2-one, and regenerates the palladium(0) catalyst.[3]

• Phase 2: Cyclocondensation and Aromatization: Propylhydrazine then reacts with the highly electrophilic ynone intermediate. The nucleophilic nitrogen of the hydrazine attacks the carbonyl carbon, followed by an intramolecular Michael addition of the second nitrogen atom onto the alkyne. This cyclization is highly regioselective; the substituted nitrogen of the propylhydrazine preferentially attacks the carbonyl, ultimately placing the propyl group at the N1 position. A final dehydration step results in the formation of the aromatic pyrazole ring.

Mechanistic Diagram

Caption: Figure 1: Proposed Reaction Mechanism.

Detailed Experimental Protocol

This protocol outlines the synthesis of 3,5-dimethyl-1-propyl-1H-pyrazole on a 5 mmol scale. All operations should be conducted in a well-ventilated fume hood using appropriate personal protective equipment (PPE).

Materials and Equipment

• Reagents:

  • Acetyl chloride (≥99%)

  • Propylhydrazine (≥97%)

  • Dichlorobis(triphenylphosphine)palladium(II) [Pd(PPh₃)₂Cl₂] (catalyst)

  • Copper(I) iodide [CuI] (co-catalyst)

  • Triethylamine (Et₃N), freshly distilled (≥99.5%)

  • Tetrahydrofuran (THF), anhydrous (≤50 ppm H₂O)

  • Propyne gas (lecture bottle or generated in situ)

  • Ethyl acetate (EtOAc), HPLC grade

  • Hexanes, HPLC grade

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Brine (saturated aqueous NaCl solution)

  • Anhydrous magnesium sulfate (MgSO₄)

• Equipment:

  • Two-necked 100 mL round-bottom flask

  • Magnetic stirrer and stir bar

  • Schlenk line or nitrogen/argon manifold for inert atmosphere

  • Septa, needles, and syringes

  • Gas dispersion tube (for propyne)

  • Ice-water bath

  • Rotary evaporator

  • Thin-layer chromatography (TLC) plates (silica gel 60 F₂₅₄)

  • Glass column for chromatography

  • Standard laboratory glassware (beakers, graduated cylinders, separatory funnel)

Step-by-Step Procedure

• Reaction Setup:

  • Flame-dry the 100 mL two-necked round-bottom flask under vacuum and backfill with nitrogen or argon.

  • To the flask, add Pd(PPh₃)₂Cl₂ (70 mg, 0.1 mmol, 2 mol%), CuI (19 mg, 0.1 mmol, 2 mol%), and a magnetic stir bar.

  • Evacuate and backfill the flask with inert gas three times.

• Addition of Reagents:

  • Add 25 mL of anhydrous THF via syringe.

  • Add triethylamine (2.1 mL, 15 mmol, 3 eq.) via syringe.

  • Add propylhydrazine (0.44 g, 5 mmol, 1 eq.) via syringe.

  • Cool the flask to 0 °C using an ice-water bath.

  • Slowly add acetyl chloride (0.43 mL, 6 mmol, 1.2 eq.) dropwise via syringe over 5 minutes. A white precipitate of triethylamine hydrochloride will form.

• Introduction of Propyne:

  • While maintaining the temperature at 0 °C, bubble propyne gas gently through the reaction mixture using a gas dispersion tube for approximately 20-30 minutes, ensuring a steady but not overly vigorous flow.

• Reaction Progression:

  • After the addition of propyne, remove the ice bath and allow the reaction to warm to room temperature.

  • Stir the mixture at room temperature for 4-6 hours.

  • Monitor the reaction progress by TLC (e.g., using a 3:1 Hexanes:EtOAc solvent system) until the starting materials are consumed.

• Work-up and Extraction:

  • Upon completion, quench the reaction by adding 20 mL of saturated NaHCO₃ solution.

  • Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 30 mL).

  • Combine the organic layers and wash with brine (2 x 25 mL).

  • Dry the combined organic phase over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification and Characterization:

  • Purify the resulting crude oil via flash column chromatography on silica gel, eluting with a gradient of hexanes and ethyl acetate (e.g., starting from 95:5 Hexanes:EtOAc).

  • Combine the fractions containing the pure product (identified by TLC) and remove the solvent in vacuo to yield 3,5-dimethyl-1-propyl-1H-pyrazole as a colorless to pale yellow oil.

  • Characterize the final product using ¹H NMR, ¹³C NMR, and Mass Spectrometry to confirm its identity and purity.

Data Summary and Expected Results

Parameter	Value / Observation
Product	3,5-Dimethyl-1-propyl-1H-pyrazole
Appearance	Colorless to pale yellow oil
Typical Yield	65-80%
¹H NMR (CDCl₃, 400 MHz)	δ ~ 5.75 (s, 1H, pyrazole C4-H), 3.80 (t, 2H, N-CH₂), 2.20 (s, 3H, C5-CH₃), 2.15 (s, 3H, C3-CH₃), 1.75 (sext, 2H, CH₂-CH₂-CH₃), 0.90 (t, 3H, CH₃)
¹³C NMR (CDCl₃, 100 MHz)	δ ~ 147.0, 138.0, 105.0, 52.0, 24.0, 13.5, 11.5, 11.0
Mass Spec (EI)	m/z = 138.12 (M⁺)

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Low or No Yield	Inactive catalyst; poor quality reagents (wet solvent/base); insufficient propyne addition.	Use fresh, anhydrous solvents and freshly distilled triethylamine. Ensure catalysts are properly stored. Increase the duration of propyne bubbling.
Formation of Side Products	Homocoupling of alkyne (Glaser coupling); reaction with residual water.	Ensure a strictly inert atmosphere. Use high-purity, dry reagents and solvents.
Incomplete Reaction	Insufficient reaction time or temperature; catalyst deactivation.	Extend the reaction time and monitor by TLC. If stalled, consider gentle heating (e.g., 40 °C), but be aware of propyne's volatility.
Difficult Purification	Co-elution of product with byproducts or starting materials.	Optimize the solvent system for column chromatography. Consider using a different stationary phase if necessary.

Experimental Workflow Visualization

Caption: Figure 2: Experimental Workflow.

Conclusion

The described palladium/copper-catalyzed three-component protocol provides an efficient, modular, and highly regioselective pathway for the synthesis of 1,3,5-trisubstituted pyrazoles like 3,5-dimethyl-1-propyl-1H-pyrazole from terminal alkynes. This method avoids the regioselectivity issues inherent in classical syntheses and utilizes readily accessible starting materials. The operational simplicity and high yields make it an attractive and scalable method for academic research, drug discovery, and process development applications.

References

• Harigae, R., Moriyama, K., & Togo, H. (2014). Preparation of 3,5-Disubstituted Pyrazoles and Isoxazoles from Terminal Alkynes, Aldehydes, Hydrazines, and Hydroxylamine. The Journal of Organic Chemistry, 79(5), 2049–2058. [Link]

• Li, D. Y., Mao, X. F., Chen, H. J., Chen, G. R., & Liu, P. N. (2014). Rhodium-Catalyzed Addition–Cyclization of Hydrazines with Alkynes: Pyrazole Synthesis via Unexpected C–N Bond Cleavage. Organic Letters, 16(13), 3476–3479. [Link]

• Togo, H. (2014). Preparation of 3,5-Disubstituted Pyrazoles and Isoxazoles from Terminal Alkynes, Aldehydes, Hydrazines, and Hydroxylamine. The Journal of Organic Chemistry. [Link]

• Liu, P. N., et al. (2014). Rhodium-Catalyzed Addition–Cyclization of Hydrazines with Alkynes: Pyrazole Synthesis via Unexpected C–N Bond Cleavage. Organic Letters. [Link]

• Harigae, R., et al. (2014). Preparation of 3,5-Disubstituted Pyrazoles and Isoxazoles from Terminal Alkynes, Aldehydes, Hydrazines, and Hydroxylamine. The Journal of Organic Chemistry. [Link]

• Semeril, D., et al. (2021). Multicomponent Pyrazole Synthesis from Alkynes, Nitriles, and Titanium Imido Complexes via Oxidatively Induced N–N Bond Coupling. PubMed Central (PMC) - NIH. [Link]

• Nagy, V., et al. (2019). Continuous-flow synthesis of 3,5-disubstituted pyrazoles via sequential alkyne homocoupling and Cope-type hydroamination. RSC Advances. [Link]

• Guchhait, S. K., et al. (2024). Recent advances in the multicomponent synthesis of pyrazoles. Organic & Biomolecular Chemistry. [Link]

• Fustero, S., et al. (2011). Substituted Pyrazoles and Their Heteroannulated Analogs—Recent Syntheses and Biological Activities. Molecules, 16(9), 7955-7998. [Link]

• Knorr, L. (1883). Knorr pyrazole synthesis. Name-Reaction.com. [Link]

• Organic Chemistry Portal. (n.d.). Pyrazole synthesis. Organic Chemistry Portal. [Link]

• Beilstein Journals. (2024). Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. Beilstein Journal of Organic Chemistry. [Link]

• Al-Shamali, M. A., et al. (2023). Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. Molecules, 28(18), 6500. [Link]

• Katritzky, A. R., et al. (2002). Regioselective Synthesis of Polysubstituted Pyrazoles and Isoxazoles. The Journal of Organic Chemistry, 67(23), 8210–8214. [Link]

• Kong, Y., Tang, M., & Wang, Y. (2014). Regioselective Synthesis of 1,3,5-Trisubstituted Pyrazoles from N-Alkylated Tosylhydrazones and Terminal Alkynes. Organic Letters, 16(3), 576–579. [Link]

• Senanayake, C. H., et al. (2000). Regioselective synthesis of unsymmetrical 3, 5-dialkyl-1-arylpyrazoles. Organic Letters, 2(20), 3107–3109. [Link]

• Nagy, V., et al. (2019). Continuous-flow synthesis of 3,5-disubstituted pyrazoles via sequential alkyne homocoupling and Cope-type hydroamination. RSC Publishing. [Link]

• Kale, P. D., et al. (2013). Synthesis and antimicrobial activity of some new 3,5-dimethyl azopyrazole derivatives. Journal of Chemical and Pharmaceutical Research, 5(9), 130-134. [Link]

• Google Patents. (2004). Method for preparing 3.5-dimethylpyrazole.

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Application Notes and Protocols for the One-Pot Synthesis of 3,5-dimethyl-1-propyl-1H-pyrazole

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Value of N-Alkylated Pyrazoles in Medicinal Chemistry

The pyrazole motif is a cornerstone in modern drug discovery, renowned for its presence in a multitude of clinically significant agents. Its unique electronic properties and ability to participate in hydrogen bonding have made it a privileged scaffold in medicinal chemistry. The N-alkylation of the pyrazole ring, specifically the introduction of a propyl group to generate 3,5-dimethyl-1-propyl-1H-pyrazole, offers a nuanced approach to modulating the pharmacokinetic and pharmacodynamic properties of lead compounds. This modification can enhance lipophilicity, improve metabolic stability, and fine-tune the steric and electronic interactions with biological targets.

This application note provides a comprehensive guide to the one-pot synthesis of 3,5-dimethyl-1-propyl-1H-pyrazole, a valuable building block for pharmaceutical research and development. We will delve into the underlying chemical principles, provide a detailed experimental protocol, and discuss strategies for optimization and characterization.

The Chemical Rationale: A Modern Take on a Classic Reaction

The synthesis of 3,5-dimethyl-1-propyl-1H-pyrazole is elegantly achieved through a one-pot condensation reaction, a variant of the classic Knorr pyrazole synthesis.[1] This method involves the reaction of a β-dicarbonyl compound, acetylacetone (2,4-pentanedione), with a substituted hydrazine, in this case, propylhydrazine. The reaction is typically facilitated by an acid catalyst, which activates the carbonyl groups of the acetylacetone for nucleophilic attack by the hydrazine.

The one-pot nature of this synthesis offers significant advantages in terms of efficiency, reduced waste, and operational simplicity, making it an attractive method for both academic research and industrial applications.[2]

Reaction Mechanism

The reaction proceeds through a series of well-established steps:

• Initial Condensation: The more nucleophilic nitrogen atom of propylhydrazine attacks one of the carbonyl groups of acetylacetone, which may be protonated by the acid catalyst, to form a hemiaminal intermediate.

• Dehydration and Imine Formation: The hemiaminal readily dehydrates to form a hydrazone intermediate.

• Intramolecular Cyclization: The second nitrogen atom of the hydrazine moiety then attacks the remaining carbonyl group in an intramolecular fashion, leading to a five-membered heterocyclic intermediate.

• Final Dehydration and Aromatization: A final dehydration step results in the formation of the stable, aromatic pyrazole ring.

Figure 1: Reaction mechanism for the synthesis of 3,5-dimethyl-1-propyl-1H-pyrazole.

Detailed Experimental Protocol

This protocol is a representative procedure based on established methods for similar pyrazole syntheses.[3][4][5] Researchers should perform initial small-scale reactions to optimize conditions for their specific laboratory setup and reagent purity.

Materials and Reagents

Reagent	Formula	MW ( g/mol )	Purity
Acetylacetone	C₅H₈O₂	100.12	≥99%
Propylhydrazine	C₃H₁₀N₂	74.12	≥97%
Glacial Acetic Acid	CH₃COOH	60.05	ACS grade
Ethanol	C₂H₅OH	46.07	Anhydrous
Sodium Bicarbonate	NaHCO₃	84.01	Saturated solution
Brine	NaCl	58.44	Saturated solution
Anhydrous MgSO₄	MgSO₄	120.37
Diethyl Ether	(C₂H₅)₂O	74.12	Anhydrous

Equipment

• Round-bottom flask (100 mL) with a reflux condenser and magnetic stirrer

• Dropping funnel

• Heating mantle with temperature control

• Separatory funnel (250 mL)

• Rotary evaporator

• Standard laboratory glassware

Step-by-Step Procedure

Figure 2: Experimental workflow for the one-pot synthesis.

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add acetylacetone (5.0 g, 50 mmol), ethanol (30 mL), and a catalytic amount of glacial acetic acid (0.3 mL, 5 mmol).

• Addition of Propylhydrazine: While stirring at room temperature, add propylhydrazine (3.7 g, 50 mmol) dropwise to the reaction mixture over 10-15 minutes. An exothermic reaction may be observed.

• Reflux: Once the addition is complete, heat the mixture to reflux (approximately 80°C) and maintain this temperature for 2-4 hours.

• Reaction Monitoring: The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., ethyl acetate/hexane).

• Work-up: After the reaction is complete, allow the mixture to cool to room temperature. Remove the ethanol under reduced pressure using a rotary evaporator.

• Extraction: Redissolve the residue in diethyl ether (50 mL) and transfer it to a separatory funnel. Wash the organic layer with a saturated sodium bicarbonate solution (2 x 30 mL) to neutralize the acetic acid, followed by washing with brine (30 mL).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure to yield the crude 3,5-dimethyl-1-propyl-1H-pyrazole.

• Purification: The crude product can be purified by column chromatography on silica gel using a gradient of ethyl acetate in hexane as the eluent, if necessary.

Process Optimization

The yield and purity of the final product can be influenced by several factors. The following table outlines key parameters and their potential impact on the reaction outcome.

Parameter	Variation	Effect on Yield	Effect on Purity	Rationale
Catalyst	No catalyst	Lower yield	-	The reaction is slow without an acid to activate the carbonyls.
Increased acid	May improve yield	Potential for side reactions	Excess acid can lead to decomposition of reactants or product.
Temperature	Room Temperature	Slower reaction rate	Higher purity	Milder conditions can reduce the formation of byproducts.
Higher Reflux Temp.	Faster reaction rate	Potential for impurities	Increased temperature can accelerate side reactions.
Solvent	Water	Environmentally friendly	May affect solubility	Water can be a green solvent, but reactant solubility should be considered.[5]
Toluene	Higher reflux temp.	-	Allows for azeotropic removal of water, driving the reaction forward.
Reaction Time	Shorter	Incomplete reaction	-	Insufficient time for the reaction to go to completion.
Longer	No significant change	Potential for degradation	Prolonged heating can lead to product decomposition.

Characterization of 3,5-dimethyl-1-propyl-1H-pyrazole

Thorough characterization is essential to confirm the identity and purity of the synthesized compound. The following are expected analytical data based on the structure and data from analogous compounds.[6][7][8]

Expected Analytical Data

Technique	Expected Results
Appearance	Colorless to pale yellow oil or low-melting solid.
Molecular Formula	C₈H₁₄N₂
Molecular Weight	138.21 g/mol
¹H NMR	δ (ppm): ~0.9 (t, 3H, -CH₂CH₂CH₃), ~1.8 (sextet, 2H, -CH₂CH₂CH₃), ~3.8 (t, 2H, -NCH₂CH₂CH₃), ~2.2 (s, 3H, -CH₃), ~2.1 (s, 3H, -CH₃), ~5.8 (s, 1H, pyrazole C4-H).
¹³C NMR	δ (ppm): ~148 (pyrazole C5), ~139 (pyrazole C3), ~105 (pyrazole C4), ~50 (-NCH₂), ~24 (-CH₂CH₂CH₃), ~14 (-CH₃ at C3/C5), ~11 (-CH₂CH₃).
Mass Spec (EI)	m/z (%): 138 (M⁺), 123 (M⁺ - CH₃), 109 (M⁺ - C₂H₅), 95 (M⁺ - C₃H₇).

Troubleshooting Guide

Issue	Potential Cause	Suggested Solution
Low Yield	Incomplete reaction	- Increase reaction time or temperature.- Ensure an adequate amount of catalyst is used.
Loss during work-up	- Perform extractions carefully.- Ensure complete neutralization of the acid before extraction.
Impure Product	Presence of starting materials	- Ensure the reaction goes to completion by monitoring with TLC.- Optimize purification by column chromatography.
Formation of side products	- Lower the reaction temperature.- Use a milder catalyst.
Difficulty in Purification	Product co-elutes with impurities	- Try a different solvent system for column chromatography.- Consider distillation under reduced pressure for purification.

Conclusion

The one-pot condensation of acetylacetone and propylhydrazine is an efficient and straightforward method for the synthesis of 3,5-dimethyl-1-propyl-1H-pyrazole. This application note provides a solid foundation for researchers to produce this valuable building block for drug discovery and development. By understanding the reaction mechanism and key optimization parameters, scientists can tailor the synthesis to their specific needs, ensuring high yield and purity of the final product.

References

• Bhaumik, A. (n.d.). Ankur Bhaumik 18895 UC206L Lab4 Pyrazole Synthesis. Scribd. Retrieved from [Link]

• Synthesis of 3,5-dimethylpyrazole. (n.d.). Organic Syntheses. Retrieved from [Link]

• Synthesis of 3 - 5-Dimethylpyrazole. (n.d.). Scribd. Retrieved from [Link]

• Ivashkevich, O. A., Gaponik, P. N., & Voitekhovich, S. V. (2010). Structure and synthesis of 3,5-dimethyl-N-nitro-1H-pyrazole-1-carboxamidine. Russian Journal of General Chemistry, 80(8), 1645-1651.
• Method for preparing 3.5-dimethylpyrazole. (2004). Google Patents.

• 3-(3,5-Dimethyl-1H-pyrazol-1-yl)propanamide. (2011). National Center for Biotechnology Information. Retrieved from [Link]

• Ce(L-Pro)2]2 (Oxa) as a heterogeneous recyclable catalyst: Synthesis of pyrazoles under mild reaction conditions. (n.d.). Royal Society of Chemistry. Retrieved from [Link]

• Nagashyam, V., & Madhukar, J. (2013). Synthesis of Novel Substituted-3, 5-dimethyl-1H-pyrazolyl phthalazine-1, 4-diones. Trade Science Inc, 12(9), 345-350.

• Synthesis of 3,5-Dimethylpyrazole. (2020, September 2). YouTube. Retrieved from [Link]

• Sawant, S. D., et al. (2018). Direct N-heterocyclization of hydrazines to access styrylated pyrazoles: Synthesis of 1,3,5-trisubstituted pyrazoles and dihydropyrazoles. The Royal Society of Chemistry. Retrieved from [Link]

• Pyrazoles: 'one-pot' synthesis from arenes and carboxylic acids. (n.d.). Royal Society of Chemistry. Retrieved from [Link]

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Application Notes and Protocols: A Detailed Guide to the N-alkylation of 3,5-Dimethylpyrazole

Introduction: The Significance of N-Alkylated Pyrazoles

N-alkylated pyrazoles are a cornerstone of modern medicinal chemistry and drug development.[1][2][3] These versatile heterocyclic scaffolds are integral to a wide array of therapeutic agents, demonstrating activities that span from anti-inflammatory to anti-tumor properties.[3][4] The strategic placement of substituents on the pyrazole nitrogen atom allows for the fine-tuning of a molecule's steric and electronic properties, which in turn can significantly influence its biological activity and pharmacokinetic profile. This application note provides a comprehensive guide to the N-alkylation of 3,5-dimethylpyrazole, a common and important starting material in the synthesis of more complex molecules. We will delve into the underlying reaction mechanisms, provide a detailed experimental protocol, and discuss various methodologies to achieve this crucial transformation.

Understanding the Reaction: Mechanism of N-Alkylation

The N-alkylation of 3,5-dimethylpyrazole is fundamentally an acid-base reaction followed by a nucleophilic substitution. The pyrazole nitrogen atom possesses a lone pair of electrons and an acidic proton (N-H). In the presence of a base, this proton is abstracted to form a pyrazolate anion. This anion is a potent nucleophile that can then attack an electrophilic alkylating agent, such as an alkyl halide, to form the desired N-alkylated product.

The choice of base is critical and can influence the reaction rate and yield. Strong bases like sodium hydride (NaH) or potassium tert-butoxide will readily deprotonate the pyrazole, while weaker bases like potassium carbonate (K₂CO₃) may require more forcing conditions.[5] The solvent also plays a crucial role, with polar aprotic solvents like dimethylformamide (DMF) or acetonitrile being commonly employed to dissolve the reactants and facilitate the reaction.

An alternative approach involves acid catalysis, particularly when using trichloroacetimidates as alkylating agents.[2][3][6] In this method, a Brønsted acid protonates the trichloroacetimidate, making it a more reactive electrophile for the pyrazole to attack. This method offers an alternative to traditional strong base conditions.[2][3]

Experimental Protocol: N-Alkylation of 3,5-Dimethylpyrazole using Phase Transfer Catalysis

This protocol details a robust and efficient method for the N-alkylation of 3,5-dimethylpyrazole using phase transfer catalysis (PTC), a technique known for its mild conditions and high yields.[1][7][8][9]

Materials and Reagents:

• 3,5-Dimethylpyrazole

• Alkyl halide (e.g., benzyl bromide, ethyl iodide)

• Potassium hydroxide (KOH) or Potassium carbonate (K₂CO₃)

• Tetrabutylammonium bromide (TBAB)

• Dichloromethane (DCM) or Toluene

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Rotary evaporator

• Magnetic stirrer and stir bar

• Round-bottom flask

• Separatory funnel

• Standard laboratory glassware

Step-by-Step Procedure:

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar, add 3,5-dimethylpyrazole (1.0 eq), potassium hydroxide (2.0 eq), and tetrabutylammonium bromide (0.1 eq).

• Solvent Addition: Add a suitable solvent such as dichloromethane or toluene. The reaction can also be performed under solvent-free conditions.[7][9]

• Addition of Alkylating Agent: While stirring the mixture, add the alkyl halide (1.1 eq) dropwise at room temperature.

• Reaction Monitoring: Allow the reaction to stir at room temperature. Monitor the progress of the reaction by thin-layer chromatography (TLC) until the starting material is consumed.

• Work-up: Upon completion, quench the reaction by adding water. Transfer the mixture to a separatory funnel.

• Extraction: Extract the aqueous layer with dichloromethane (3 x volume of the aqueous layer).

• Washing: Combine the organic layers and wash with saturated aqueous sodium bicarbonate solution, followed by brine.

• Drying: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Solvent Removal: Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure N-alkylated 3,5-dimethylpyrazole.

Visualizing the Workflow

The following diagram illustrates the general workflow for the N-alkylation of 3,5-dimethylpyrazole.

Caption: Experimental workflow for N-alkylation.

Reaction Conditions and Optimization

The choice of reagents and reaction conditions can significantly impact the outcome of the N-alkylation. The following table summarizes various approaches and their key features.

Method	Base/Catalyst	Solvent(s)	Alkylating Agent(s)	Key Advantages	References
Phase Transfer Catalysis	KOH, K₂CO₃ / TBAB	DCM, Toluene, Solvent-free	Alkyl halides	Mild conditions, high yields, simple work-up.[7][9]	[7],[9]
Microwave-Assisted	None or weak base	Solvent-free, Water	Epoxides, Alkyl halides	Rapid reaction times, improved yields, environmentally friendly options.[8][10][11]	[8],[10]
Acid-Catalyzed	Camphorsulfonic acid (CSA)	Dichloromethane	Trichloroacetimidates	Avoids the use of strong bases, suitable for sensitive substrates.[2][3][6]	[2],[3]
Conventional Heating	NaH, K₂CO₃, Cs₂CO₃	DMF, Acetonitrile, DMSO	Alkyl halides, Tosylates	Well-established, versatile for a wide range of substrates.[5]	[5]
Green Synthesis	Various (e.g., CeO₂/CuO@GQDs@NH₂)	Water, Ethanol	Various	Environmentally benign, often uses recyclable catalysts and safer solvents.[12][13][14][15][16]	[13],[16]

Characterization of N-Alkyl-3,5-dimethylpyrazoles

The successful synthesis of the N-alkylated product must be confirmed through rigorous characterization.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are indispensable for structural elucidation. In the ¹H NMR spectrum of 3,5-dimethylpyrazole, the two methyl groups appear as a single peak. Upon N-alkylation, these methyl groups may become diastereotopic, leading to two distinct signals. The chemical shifts of the pyrazole ring protons and the newly introduced alkyl group protons provide definitive evidence of the N-alkylation.[17][18][19]

• Mass Spectrometry (MS): MS is used to determine the molecular weight of the product, confirming the addition of the alkyl group. High-resolution mass spectrometry (HRMS) can provide the exact mass, further confirming the elemental composition.

• Infrared (IR) Spectroscopy: The disappearance of the N-H stretching vibration (typically around 3100-3300 cm⁻¹) and the appearance of new C-H stretching vibrations from the alkyl group are indicative of a successful reaction.[4]

Conclusion

The N-alkylation of 3,5-dimethylpyrazole is a fundamental and versatile transformation in organic synthesis, with broad applications in drug discovery and materials science. This guide has provided a detailed overview of the reaction, including its mechanism, a practical experimental protocol, and a summary of various methodologies. By understanding the principles behind the experimental choices and employing rigorous characterization techniques, researchers can confidently and efficiently synthesize a wide range of N-alkylated pyrazole derivatives.

References

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• Various Authors. (n.d.). Synthesis and Characterization of New 3,5-Dinaphthyl Substituted 2-Pyrazolines and Study of Their Antimicrobial Activity. MDPI.
• ChemicalBook. (n.d.). 3,5-Dimethylpyrazole(67-51-6) 1H NMR spectrum.

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The Versatile Scaffold: Application Notes for 3,5-dimethyl-1-propyl-1H-pyrazole in Modern Medicinal Chemistry

Introduction: The Pyrazole Core as a Privileged Structure in Drug Discovery

In the landscape of medicinal chemistry, certain molecular frameworks consistently emerge as central to the development of novel therapeutics. The pyrazole ring system is a quintessential example of such a "privileged scaffold." This five-membered aromatic heterocycle, containing two adjacent nitrogen atoms, is a cornerstone in the design of a multitude of clinically successful drugs. Its prevalence stems from a combination of favorable properties: synthetic accessibility, metabolic stability, and the capacity for its substituents to be precisely oriented to engage with biological targets through a variety of non-covalent interactions. The pyrazole nucleus is a key component in drugs targeting a wide array of diseases, from inflammation and cancer to infectious diseases and neurological disorders.

This application note focuses on a specific, yet broadly applicable, exemplar of this class: 3,5-dimethyl-1-propyl-1H-pyrazole . We will delve into its potential applications in medicinal chemistry, underpinned by the extensive research on related pyrazole derivatives. This document will serve as a comprehensive guide for researchers, scientists, and drug development professionals, providing not only an overview of its potential therapeutic applications but also detailed, field-proven protocols for its synthesis and evaluation in key biological assays.

The Significance of the 3,5-dimethyl-1-propyl Substitution Pattern

The biological activity of a pyrazole derivative is exquisitely controlled by the nature and position of its substituents. The 3,5-dimethyl substitution pattern provides a rigid, sterically defined core that can be effectively utilized in rational drug design. The methyl groups can form crucial hydrophobic interactions within a target's binding pocket and influence the overall electronic properties of the pyrazole ring.

The N1-propyl group is of particular importance. The substitution at the N1 position of the pyrazole ring abrogates the hydrogen bond donor capacity of the parent scaffold, a feature that can be exploited to fine-tune binding interactions and improve pharmacokinetic properties. The propyl chain itself introduces a degree of lipophilicity and conformational flexibility, allowing it to probe deeper into hydrophobic pockets of target proteins. This strategic combination of a stable, substituted core with a flexible lipophilic appendage makes 3,5-dimethyl-1-propyl-1H-pyrazole an attractive starting point for library synthesis and lead optimization in various therapeutic areas.

Potential Therapeutic Applications and Mechanistic Insights

Based on extensive research into the broader class of 3,5-dimethylpyrazole and N-alkylpyrazole derivatives, we can project several high-potential therapeutic applications for 3,5-dimethyl-1-propyl-1H-pyrazole.

Anti-inflammatory and Analgesic Properties

A significant body of research highlights the anti-inflammatory and analgesic properties of pyrazole derivatives. A primary mechanism for this activity is the inhibition of cyclooxygenase (COX) enzymes, particularly the inducible COX-2 isoform, which is upregulated at sites of inflammation. The well-known anti-inflammatory drug Celecoxib, for instance, features a pyrazole core. It is plausible that 3,5-dimethyl-1-propyl-1H-pyrazole could serve as a scaffold for the development of novel COX inhibitors.

Hypothesized Mechanism of Action in Inflammation

Caption: Hypothesized COX inhibition by 3,5-dimethyl-1-propyl-1H-pyrazole.

Anticancer Activity via Kinase Inhibition

Protein kinases are crucial regulators of cell signaling, and their dysregulation is a hallmark of cancer. The pyrazole scaffold is a well-established pharmacophore in the design of protein kinase inhibitors. Several FDA-approved kinase inhibitors, such as Ruxolitinib and Crizotinib, incorporate a pyrazole ring. The 3,5-disubstituted pyrazole motif can effectively mimic the hinge-binding interactions of ATP, the natural substrate for kinases. The N1-propyl group of 3,5-dimethyl-1-propyl-1H-pyrazole can be oriented towards the solvent-exposed region of the ATP-binding pocket, providing a vector for further chemical modification to enhance potency and selectivity.

General Workflow for Kinase Inhibitor Screening

Caption: A typical workflow for screening pyrazole-based kinase inhibitors.

Experimental Protocols

The following protocols are provided as a guide for the synthesis and biological evaluation of 3,5-dimethyl-1-propyl-1H-pyrazole and its derivatives.

Protocol 1: Synthesis of 3,5-dimethyl-1-propyl-1H-pyrazole

This protocol is a variation of the classical Knorr pyrazole synthesis, adapted for N-alkylation.

Materials:

• 3,5-dimethylpyrazole

• 1-Bromopropane

• Potassium carbonate (K₂CO₃), anhydrous

• N,N-Dimethylformamide (DMF), anhydrous

• Diethyl ether

• Saturated aqueous sodium chloride (brine)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Hexanes and Ethyl acetate for chromatography

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 3,5-dimethylpyrazole (1.0 eq) and anhydrous DMF.

• Deprotonation: Add anhydrous potassium carbonate (1.5 eq) to the solution.

• Alkylation: Add 1-bromopropane (1.2 eq) dropwise to the stirring suspension at room temperature.

• Reaction Monitoring: Heat the reaction mixture to 60-70 °C and monitor the progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Work-up: Cool the reaction mixture to room temperature and pour it into a separatory funnel containing water. Extract the aqueous layer with diethyl ether (3 x volumes).

• Washing: Combine the organic layers and wash with water, followed by brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by silica gel column chromatography using a gradient of hexanes and ethyl acetate to yield 3,5-dimethyl-1-propyl-1H-pyrazole as a pure compound.

• Characterization: Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and mass spectrometry.

Protocol 2: In Vitro COX-1/COX-2 Inhibition Assay

This protocol allows for the determination of the inhibitory potency and selectivity of the synthesized compound against COX isoforms.

Materials:

• Human recombinant COX-1 and COX-2 enzymes

• Arachidonic acid (substrate)

• Colorimetric COX inhibitor screening assay kit (e.g., from Cayman Chemical)

• 3,5-dimethyl-1-propyl-1H-pyrazole (dissolved in DMSO)

• Celecoxib (positive control for COX-2 selectivity)

• Ibuprofen (non-selective positive control)

• 96-well microplate

• Microplate reader

Procedure:

• Reagent Preparation: Prepare all reagents according to the assay kit manufacturer's instructions.

• Compound Dilution: Prepare a serial dilution of 3,5-dimethyl-1-propyl-1H-pyrazole and control compounds in assay buffer.

• Assay Plate Setup: In a 96-well plate, add the assay buffer, heme, and either COX-1 or COX-2 enzyme to the appropriate wells.

• Compound Addition: Add the diluted test compounds and controls to the wells. Include wells with only DMSO as a vehicle control.

• Incubation: Incubate the plate at 37 °C for a specified time (e.g., 10-15 minutes).

• Reaction Initiation: Initiate the enzymatic reaction by adding arachidonic acid to all wells.

• Reaction Termination and Detection: After a further incubation period, stop the reaction and add the colorimetric substrate.

• Data Acquisition: Read the absorbance at the appropriate wavelength using a microplate reader.

• Data Analysis: Calculate the percentage of inhibition for each compound concentration. Determine the IC₅₀ values for both COX-1 and COX-2 by plotting the percent inhibition against the logarithm of the compound concentration and fitting the data to a suitable dose-response curve. The selectivity index can be calculated as the ratio of IC₅₀(COX-1) / IC₅₀(COX-2).

Protocol 3: General Kinase Inhibition Assay (e.g., ADP-Glo™ Assay)

This protocol provides a general method for screening for kinase inhibitory activity.

Materials:

• Kinase of interest (e.g., a specific tyrosine kinase or serine/threonine kinase)

• Corresponding kinase substrate

• ATP

• ADP-Glo™ Kinase Assay kit (Promega)

• 3,5-dimethyl-1-propyl-1H-pyrazole (dissolved in DMSO)

• Staurosporine (broad-spectrum kinase inhibitor, positive control)

• White, opaque 96-well or 384-well plates

• Luminometer

Procedure:

• Kinase Reaction: In a white, opaque microplate, set up the kinase reaction by adding the kinase, substrate, ATP, and the test compound (3,5-dimethyl-1-propyl-1H-pyrazole) or controls at various concentrations.

• Incubation: Incubate the reaction at room temperature for the recommended time (e.g., 60 minutes).

• ADP-Glo™ Reagent Addition: Add the ADP-Glo™ Reagent to terminate the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

• Kinase Detection Reagent Addition: Add the Kinase Detection Reagent to convert ADP to ATP and introduce luciferase and luciferin to produce a luminescent signal. Incubate for 30-60 minutes at room temperature.

• Luminescence Measurement: Measure the luminescence using a plate-reading luminometer.

• Data Analysis: The luminescent signal is proportional to the amount of ADP generated and is inversely correlated with kinase activity. Calculate the percentage of inhibition for each compound concentration and determine the IC₅₀ value.

Data Presentation: Expected Outcomes and Interpretation

The data generated from these assays should be carefully tabulated to allow for clear interpretation and comparison.

Table 1: Hypothetical Anti-inflammatory Activity Data

Compound	COX-1 IC₅₀ (µM)	COX-2 IC₅₀ (µM)	Selectivity Index (COX-1/COX-2)
3,5-dimethyl-1-propyl-1H-pyrazole	>100	15.2	>6.6
Celecoxib (Control)	15	0.08	187.5
Ibuprofen (Control)	5.3	12.8	0.41

Interpretation: In this hypothetical example, the compound shows moderate and selective inhibition of COX-2, suggesting potential as an anti-inflammatory agent with a reduced risk of gastrointestinal side effects compared to non-selective inhibitors.

Table 2: Hypothetical Kinase Inhibition Data

Compound	Kinase A IC₅₀ (µM)	Kinase B IC₅₀ (µM)	Kinase C IC₅₀ (µM)
3,5-dimethyl-1-propyl-1H-pyrazole	2.5	25.8	>50
Staurosporine (Control)	0.005	0.008	0.006

Interpretation: This hypothetical data indicates that the compound has inhibitory activity against Kinase A with some selectivity over Kinases B and C, marking it as a potential starting point for the development of a targeted anticancer agent.

Conclusion and Future Directions

3,5-dimethyl-1-propyl-1H-pyrazole represents a versatile and promising scaffold for the development of novel therapeutic agents. Its structural features, grounded in the well-established medicinal chemistry of pyrazoles, suggest a high potential for activity in areas such as inflammation and oncology. The protocols detailed in this application note provide a robust framework for the synthesis and biological evaluation of this compound and its analogs. Further exploration of structure-activity relationships, by modifying the N1-propyl group and exploring substitutions at the C4 position of the pyrazole ring, will be crucial in optimizing the potency, selectivity, and pharmacokinetic properties of this promising class of molecules.

References

• The Importance of the Pyrazole Scaffold in the Design of Protein Kinases Inhibitors as Targeted Anticancer Therapies. MDPI. Available at: [Link]

• PYRAZOLE SCAFFOLDS: A PROMISING FRONTIER IN DRUG DISCOVERY. (PDF) Available at: [Link]

• Recent Advancement in Drug Design and Discovery of Pyrazole Biomolecules as Cancer and Inflammation Therapeutics. PubMed Central. Available at: [Link]

• Pyrazole: an emerging privileged scaffold in drug discovery. Semantic Scholar. Available at: [Link]

• The Role of Pyrazole Derivatives in Modern Medicine: A Focus on 4-Amino-1-methyl-3-propyl-1H-pyrazole-5-carboxamide. NINGBO INNO PHARMCHEM CO.,LTD. Available at: [Link]

• Pyrazole: an emerging privileged scaffold in drug discovery. PubMed Central. Available at: [Link]

• Synthesis and biological evaluation of novel pyrazole derivatives as anti-inflammatory antimicrobial agents. PubMed. Available at: [Link]

• Evaluation of anti-inflammatory, analgesic activities, and side effects of some pyrazole derivatives. PubMed. Available at: [Link]

• Synthesis and Structure-Activity Relationships of Pyrazole-based Inhibitors of Meprin α and β. SciSpace. Available at: [Link]

• Discovery of N-Phenyl-5-propyl-1 H-pyrazole-3-carboxamide, with Selective Inhibition and Degradation of HDAC6 for the Treatment of Acute Liver Injury. PubMed. Available at: [Link]

• Convenient one-pot synthesis and biological evaluation of novel 3,5- dimethyl-1H-pyrazole-1-carbothiohydrazide derivatives as n. ChemRxiv. Available at: [Link]

• Current status of pyrazole and its biological activities. PubMed Central. Available at: [Link]

• Synthesis, Structure and Molecular Docking of New 4,5-Dihydrothiazole Derivatives Based on 3,5-Dimethylpyrazole and Cytisine and Salsoline Alkaloids. MDPI. Available at: [Link]

• Pyrazoles and Pyrazolines as Anti-Inflammatory Agents. PubMed Central. Available at: [Link]

• Pyrazoles as Anti-inflammatory and Analgesic Agents: In-vivo and In-silico Studies. Bentham Science. Available at: [Link]

• Synthesis of Novel Pyrazole Derivatives and Their Tumor Cell Growth Inhibitory Activity. MDPI. Available at: [Link]

• Pyrazole and its Derivatives: An Excellent N-Hetrocycle with Wide Range of Biological Applications. Journal of Pharmaceutical and Scientific Innovation. Available at: [Link]

• Convenient one-pot synthesis and biological evaluation of novel 3,5-dimethyl-1H-pyrazole-1-carbothiohydrazide deriv

Application Notes and Protocols for 3,5-dimethyl-1-propyl-1H-pyrazole in Material Science

Introduction

3,5-dimethyl-1-propyl-1H-pyrazole is a substituted pyrazole derivative with significant potential in various domains of material science. The pyrazole ring, a five-membered aromatic heterocycle with two adjacent nitrogen atoms, imparts unique electronic and coordination properties to the molecule. The presence of the methyl groups at the 3 and 5 positions, along with the N-propyl substituent, influences its steric hindrance, solubility, and reactivity, making it a versatile building block for the design of advanced materials.[1] This document provides a comprehensive overview of the applications of 3,5-dimethyl-1-propyl-1H-pyrazole in material science, with a focus on its role in corrosion inhibition and as a ligand in coordination chemistry for catalysis. Detailed protocols for its synthesis and evaluation in these applications are provided to guide researchers in exploring its potential.

Physicochemical Properties

A summary of the key physicochemical properties of 3,5-dimethyl-1-propyl-1H-pyrazole is presented in the table below.

Property	Value	Source
Molecular Formula	C₈H₁₄N₂	-
Molecular Weight	138.21 g/mol	-
Appearance	Colorless to pale yellow liquid (predicted)	General knowledge
Boiling Point	Not available	-
Solubility	Soluble in common organic solvents	General knowledge

Synthesis of 3,5-dimethyl-1-propyl-1H-pyrazole

The synthesis of 3,5-dimethyl-1-propyl-1H-pyrazole is typically achieved through a two-step process: the synthesis of the 3,5-dimethylpyrazole precursor followed by its N-alkylation with a propyl halide.

Part 1: Synthesis of 3,5-dimethylpyrazole

The Knorr pyrazole synthesis is a classical and efficient method for the preparation of pyrazoles from 1,3-dicarbonyl compounds and hydrazines.[2]

Caption: Synthesis of 3,5-dimethylpyrazole.

Protocol:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve acetylacetone (1.0 mol) in ethanol (200 mL).

• Addition of Hydrazine: Slowly add hydrazine hydrate (1.0 mol) to the stirred solution. The addition should be done cautiously as the reaction can be exothermic.

• Reflux: Heat the reaction mixture to reflux and maintain for 2-3 hours.[3]

• Work-up: After cooling to room temperature, remove the solvent under reduced pressure. The resulting crude product can be purified by recrystallization from a suitable solvent like ethanol/water or by vacuum distillation.

Part 2: N-Alkylation to 3,5-dimethyl-1-propyl-1H-pyrazole

The N-alkylation of the synthesized 3,5-dimethylpyrazole with a propyl halide in the presence of a base yields the desired product.

Caption: N-propylation of 3,5-dimethylpyrazole.

Protocol:

• Reaction Setup: To a solution of 3,5-dimethylpyrazole (1.0 mol) in a suitable solvent such as acetone or DMF (300 mL) in a round-bottom flask, add a base like potassium carbonate (1.5 mol).[3]

• Addition of Alkylating Agent: Add 1-bromopropane (1.1 mol) dropwise to the suspension at room temperature.

• Reaction: Stir the reaction mixture at room temperature or gentle heating (50-60 °C) for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).[3]

• Work-up: After the reaction is complete, filter off the inorganic salts and remove the solvent under reduced pressure.

• Purification: The crude product can be purified by vacuum distillation or column chromatography on silica gel to obtain pure 3,5-dimethyl-1-propyl-1H-pyrazole.

Application in Corrosion Inhibition

Pyrazole derivatives are known to be effective corrosion inhibitors for various metals and alloys, particularly steel in acidic media.[4] Their inhibitory action is attributed to the adsorption of the molecules onto the metal surface, forming a protective barrier that hinders the corrosion process. The lone pair of electrons on the nitrogen atoms and the π-electrons of the pyrazole ring play a crucial role in the adsorption process through coordination with the vacant d-orbitals of the metal atoms.[4]

Mechanism of Corrosion Inhibition

The inhibition mechanism involves the following steps:

• Adsorption: The 3,5-dimethyl-1-propyl-1H-pyrazole molecules adsorb onto the metal surface. This adsorption can be physisorption (electrostatic interactions) or chemisorption (covalent bond formation).

• Surface Coverage: The adsorbed molecules form a protective film that covers the active corrosion sites on the metal surface.

• Barrier Formation: This film acts as a physical barrier, isolating the metal from the corrosive environment and impeding both the anodic (metal dissolution) and cathodic (hydrogen evolution) reactions of corrosion.

Caption: Corrosion inhibition mechanism.

Protocol for Evaluating Corrosion Inhibition Efficiency

The corrosion inhibition efficiency of 3,5-dimethyl-1-propyl-1H-pyrazole can be evaluated using various electrochemical techniques.

Materials and Equipment:

• Working electrode: Mild steel coupon

• Reference electrode: Saturated Calomel Electrode (SCE)

• Counter electrode: Platinum foil

• Corrosive medium: 1 M HCl solution

• Inhibitor: 3,5-dimethyl-1-propyl-1H-pyrazole

• Potentiostat/Galvanostat for electrochemical measurements

Procedure:

• Electrode Preparation: Polish the mild steel coupons with different grades of emery paper, degrease with acetone, rinse with distilled water, and dry.

• Electrochemical Cell Setup: Assemble a three-electrode cell with the mild steel coupon as the working electrode, SCE as the reference electrode, and platinum foil as the counter electrode in the corrosive medium.

• Electrochemical Measurements:

  • Potentiodynamic Polarization: Record the polarization curves from a potential of -250 mV to +250 mV versus the open-circuit potential (OCP) at a scan rate of 1 mV/s.[5]

  • Electrochemical Impedance Spectroscopy (EIS): Perform EIS measurements at the OCP over a frequency range of 100 kHz to 10 mHz with a 10 mV amplitude sinusoidal voltage.[5][6]

• Data Analysis:

  • From the potentiodynamic polarization curves, determine the corrosion current density (i_corr) in the absence and presence of the inhibitor. Calculate the inhibition efficiency (IE%) using the following equation: IE% = [(i_corr_blank - i_corr_inh) / i_corr_blank] x 100

  • From the EIS data, determine the charge transfer resistance (R_ct) in the absence and presence of the inhibitor. Calculate the inhibition efficiency (IE%) using the following equation: IE% = [(R_ct_inh - R_ct_blank) / R_ct_inh] x 100

Application as a Ligand in Coordination Chemistry and Catalysis

The nitrogen atoms of the pyrazole ring in 3,5-dimethyl-1-propyl-1H-pyrazole can act as Lewis bases, enabling it to function as a ligand and form coordination complexes with various transition metals.[7] The resulting metal complexes can exhibit interesting catalytic properties.

Protocol for Synthesis of a Metal Complex

This protocol describes a general method for the synthesis of a transition metal complex with 3,5-dimethyl-1-propyl-1H-pyrazole.

Materials:

• 3,5-dimethyl-1-propyl-1H-pyrazole

• A transition metal salt (e.g., CuCl₂, CoCl₂, etc.)

• A suitable solvent (e.g., ethanol, methanol, or acetonitrile)

Procedure:

• Ligand Solution: Dissolve 3,5-dimethyl-1-propyl-1H-pyrazole (2 mmol) in the chosen solvent (20 mL).

• Metal Salt Solution: Dissolve the transition metal salt (1 mmol) in the same solvent (10 mL).

• Complexation: Slowly add the metal salt solution to the ligand solution with constant stirring.

• Isolation: The resulting complex may precipitate out of the solution. If not, the complex can be isolated by slow evaporation of the solvent or by the addition of a less polar solvent.

• Characterization: The synthesized complex should be characterized by techniques such as FT-IR, UV-Vis spectroscopy, and single-crystal X-ray diffraction to determine its structure and coordination geometry.

Potential Catalytic Applications

Metal complexes containing pyrazole-based ligands have shown catalytic activity in a variety of organic transformations. While specific catalytic studies on complexes of 3,5-dimethyl-1-propyl-1H-pyrazole are not widely reported, based on related literature, potential applications could include:

• Oxidation Reactions: Catalyzing the oxidation of alcohols or other organic substrates.

• Coupling Reactions: Acting as catalysts in C-C or C-N bond-forming reactions.

• Polymerization: Initiating or catalyzing polymerization reactions.

Further research is required to explore and optimize the catalytic potential of metal complexes derived from 3,5-dimethyl-1-propyl-1H-pyrazole.

Conclusion

3,5-dimethyl-1-propyl-1H-pyrazole is a versatile molecule with promising applications in material science. Its straightforward synthesis and the tunable properties of its pyrazole core make it an attractive candidate for the development of novel corrosion inhibitors and catalytically active materials. The protocols provided in this document offer a starting point for researchers to further investigate and exploit the potential of this compound in various material science applications.

References

• Nagashyam, V., & Madhukar, J. (2013). SYNTHESIS OF NOVEL SUBSTITUTED-3, 5-DIMETHYL-1H- PYRAZOLYL PHTHALAZINE-1, 4-DIONES. TSI Journals.

• MDPI. (2021). 2,2-Bis(3,5-dimethylpyrazol-1-yl)-1,1-diphenylethanol: A Versatile Heteroscorpionate Ligand for Transition and Main Group Metal Complexes. Retrieved from [Link]

• Louadi, Y. E., et al. (2017). Theoretical and Experimental Studies on the Corrosion Inhibition Potentials Two Tetrakis Pyrazole Derivatives for Mild Steel in 1.0 M HCl.
• Mishra, S. K., & Ray, A. R. (2011). Synthesis and Characterization of Poly{N-[3-(dimethylamino) propyl] methacrylamide-co-itaconic acid} Hydrogels for Drug Delivery.
• Portugaliae Electrochimica Acta. (2017).
• MDPI. (2025).

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• Materials Science. (2007). Electrochemical Impedance Spectroscopy (EIS)
• ResearchGate. (2025). 2,2-Bis(3,5-dimethylpyrazol-1-yl)-1,1-diphenylethanol: A Versatile Heteroscorpionate Ligand for Transition and Main Group Metal Complexes.
• Essien, K. E., et al. (2024). Experimental, Quantum chemical and IR spectroscopy studies on the corrosion inhibition of mild steel by 3,5-dimethyl-4-nitroisoxazole.
• MDPI. (2021). Synthesis of New 1-Aryl-2-(3,5-dimethylpyrazol-1-yl)
• DSpace. (1988). Transition Metal Complexes of Ligands Containing 3,5-Dimethylpyrazolyl Groups and Thioether Functions. The Crystal and Molecular.

• Zentel Group - Chemie – TU Darmstadt. (n.d.). Polymer Synthesis and Characterization. Retrieved from [Link]

• ResearchGate. (n.d.). Impedance spectroscopy (EIS) for uninhibited mild steel and inhibited... | Download Scientific Diagram.
• Chemical Review and Letters. (2020). Corrosion inhibition of mild steel surface by isoxazoles in HCl solution: Electrochemical studies.
• ResearchGate. (2015). Inhibition effects of a new syntheses pyrazole derivative on the corrosion of mild steel in sulfuric acid solution.
• ResearchG
• Eureka | Patsnap. (n.d.). Method for preparing 3.5-dimethylpyrazole.
• PMC - NIH. (n.d.).
• International Journal of Electrochemical Science. (2022). Electrochemical and Theoretical Study of Corrosion Inhibition on X60 Steel in H2SO4 Solution by Omeprazole.

• YouTube. (2019, January 19). synthesis of pyrazoles [Video]. YouTube. [Link]

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Application Notes & Protocols: A Guide to Developing Anticancer Agents from Pyrazole Scaffolds

Introduction: The Pyrazole Scaffold as a Privileged Structure in Oncology

The pyrazole ring, a five-membered heterocycle with two adjacent nitrogen atoms, is a cornerstone in modern medicinal chemistry. Its synthetic accessibility, favorable drug-like properties, and versatile nature as a bioisostere have established it as a "privileged scaffold".[1][2] This is particularly evident in oncology, where the pyrazole core is a fundamental framework in numerous protein kinase inhibitors (PKIs).[2] The dysregulation of protein kinases is a hallmark of many cancers, making them a prime target for therapeutic intervention.[2]

The pyrazole moiety's success lies in its ability to mimic the adenine ring of ATP, forming critical hydrogen bonds with the kinase hinge region, which is a foundational interaction for potent and selective inhibition.[3] This guide provides an in-depth overview of the strategic design, synthesis, and biological evaluation of pyrazole-based anticancer agents, offering field-proven insights and detailed protocols for researchers in drug development. Of the 74 small molecule PKIs approved by the US FDA, eight contain a pyrazole ring, including Crizotinib, Encorafenib, and Ruxolitinib, highlighting the scaffold's clinical significance.[2]

Section 1: Rational Design and Target Selection

The development of a pyrazole-based anticancer agent begins with target selection. The scaffold has proven to be a key structural element for inhibitors of a wide range of oncogenic kinases.[2]

Key Kinase Targets for Pyrazole Scaffolds:

• Cyclin-Dependent Kinases (CDKs): CDKs are crucial regulators of the cell cycle, and their deregulation is common in cancer.[4] Pyrazole-based compounds have shown selectivity and potency as CDK2 inhibitors, which can be a valid therapeutic target in specific cancer types.[4]

• Janus Kinases (JAKs): Abnormalities in the JAK/STAT signaling pathway are linked to various cancers, including myeloproliferative neoplasms.[5][6] Pyrazole derivatives have been successfully developed as potent JAK inhibitors.[5]

• BRAF Kinase: The BRAF V600E mutation is a known driver in melanoma and other cancers. Pyrazole-containing compounds have been identified as effective inhibitors of this mutant kinase.[7][8]

• mTOR and PI3K: The PI3K/mTOR pathway is a central regulator of cell growth and proliferation. Dual inhibitors targeting this pathway often incorporate a pyrazole core.[1][9]

• Other Notable Targets: The versatility of the pyrazole scaffold extends to other important cancer targets, including Aurora kinases, MAPK, c-Met, and EGFR.[2][10]

The initial design phase often involves computational methods, such as molecular docking, to predict the binding of novel pyrazole derivatives within the ATP-binding pocket of the target kinase.[11][12] This in silico approach helps prioritize compounds for synthesis and biological testing.

Caption: A typical workflow for the development of pyrazole-based anticancer agents.

Section 2: Synthetic Chemistry Protocols

The synthesis of pyrazole derivatives is well-established, with numerous methods available. A common and efficient approach is the condensation reaction between a 1,3-dicarbonyl compound (or its equivalent) and a hydrazine derivative.[13]

Protocol 2.1: General Synthesis of a 1,3,5-Trisubstituted Pyrazole Scaffold

This protocol describes a classic Knorr pyrazole synthesis, a reliable method for generating the core scaffold.[13]

Scientist's Note: This reaction is a cyclocondensation. The hydrazine provides the two nitrogen atoms for the heterocyclic ring, while the 1,3-dicarbonyl compound provides the three carbon atoms. The reaction is typically acid-catalyzed and driven by the removal of water.

Materials:

• Substituted 1,3-diketone (e.g., 1-phenyl-1,3-butanedione) (1.0 eq)

• Substituted hydrazine hydrate or hydrochloride (e.g., phenylhydrazine hydrochloride) (1.1 eq)

• Ethanol or Glacial Acetic Acid (as solvent)

• Standard reflux apparatus with magnetic stirring

• Thin Layer Chromatography (TLC) plate (Silica gel 60 F254)

• Mobile phase for TLC (e.g., 7:3 Ethyl acetate:Petroleum ether)[12]

Procedure:

• Dissolve the substituted 1,3-diketone (1.0 eq) in ethanol in a round-bottom flask.

• Add the substituted hydrazine derivative (1.1 eq) to the solution. If using a hydrochloride salt, add a mild base like sodium acetate (1.2 eq).

• Heat the mixture to reflux (approximately 80°C for ethanol) and stir for 4-8 hours.[13]

• Monitor the reaction progress by TLC.[12] The disappearance of the starting materials and the appearance of a new, typically more polar, product spot indicates reaction progression.

• Upon completion, cool the reaction mixture to room temperature.

• If a precipitate forms, collect the solid product by vacuum filtration and wash with cold ethanol.[13]

• If no precipitate forms, reduce the solvent volume under reduced pressure. The resulting crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol) or by column chromatography on silica gel.[12]

• Characterize the final product using NMR, Mass Spectrometry, and IR spectroscopy to confirm its structure and purity.[12]

Self-Validation: The identity and purity of the synthesized compound must be confirmed analytically. A sharp melting point and clean NMR/Mass spectra are indicators of a successful synthesis.

Section 3: In Vitro Biological Evaluation

Once synthesized, the pyrazole derivatives must be evaluated for their anticancer activity. This typically follows a hierarchical screening cascade, starting with broad cytotoxicity assays and moving to more specific, target-oriented assays.

Protocol 3.1: MTT Assay for General Antiproliferative Activity

The MTT assay is a colorimetric method used to assess cell viability. It measures the metabolic activity of cells, which is an indicator of their proliferation rate.

Scientist's Note: The assay relies on the reduction of the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to purple formazan crystals by mitochondrial NAD(P)H-dependent oxidoreductase enzymes in living cells. The amount of formazan produced is proportional to the number of viable cells.

Materials:

• Human cancer cell lines (e.g., HCT-116 for colon, MCF-7 for breast)[11]

• Complete growth medium (e.g., DMEM with 10% FBS)

• 96-well microtiter plates

• Test compounds (pyrazole derivatives) dissolved in DMSO

• MTT reagent (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Microplate reader (absorbance at ~570 nm)

Procedure:

• Cell Seeding: Seed cancer cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium. Incubate overnight at 37°C in a 5% CO₂ incubator to allow for cell attachment.[12]

• Compound Treatment: Prepare serial dilutions of the test compounds in culture medium. The final DMSO concentration should be kept below 0.5% to avoid solvent toxicity. Add 100 µL of the diluted compounds to the respective wells. Include wells with untreated cells (negative control) and a known anticancer drug like Doxorubicin (positive control).[11]

• Incubation: Incubate the plate for 48-72 hours at 37°C in a 5% CO₂ incubator.[12]

• MTT Addition: After incubation, remove the medium and add 100 µL of fresh medium plus 10 µL of MTT reagent to each well. Incubate for another 4 hours.[12]

• Formazan Solubilization: Carefully remove the MTT-containing medium. Add 100 µL of the solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals. Gently pipette to ensure complete dissolution.

• Data Acquisition: Measure the absorbance of each well at 570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability relative to the untreated control. Plot the viability against the compound concentration (log scale) and determine the IC₅₀ value (the concentration of the drug that inhibits 50% of cell growth).

Compound Example	Target Cell Line	IC₅₀ (µM)	Reference
Pyrazolylthiazole 90f	HEPG2 (Liver)	1.70	[11]
Benzimidazole-pyrazole 7	A549 (Lung)	0.15	[10]
Pyrazolo[1,5-a]pyrimidine 45b	HCT-116 (Colon)	0.053	[11]
4-amino-(1H)-pyrazole 11b	HEL (Leukemia)	0.35	[5]
Pyrazole-indole hybrid 7a	HepG2 (Liver)	6.1	[14]

Protocol 3.2: Kinase Inhibition Assay (Differential Scanning Fluorimetry - DSF)

DSF, or Thermal Shift Assay, is a rapid and high-throughput method to screen for compound binding to a target protein kinase by measuring changes in its thermal stability.[3]

Scientist's Note: When a small molecule binds to a protein, it typically stabilizes the protein's structure, leading to an increase in its melting temperature (Tm). DSF measures this change by monitoring the fluorescence of a dye (like SYPRO Orange) that binds to hydrophobic regions of the protein as it unfolds upon heating.

Materials:

• Recombinant target kinase (e.g., JAK2, CDK2)

• DSF buffer (e.g., 10 mM HEPES pH 7.5, 150 mM NaCl)

• Test compounds (pyrazole derivatives) dissolved in DMSO

• SYPRO Orange dye (5000x stock)

• Quantitative PCR (qPCR) instrument capable of performing a thermal melt curve

Procedure:

• Prepare Reaction Mix: In a qPCR plate, prepare the final reaction mixture (e.g., 20 µL volume).

  • Add recombinant kinase to a final concentration of 2 µM.[3]

  • Add the test compound to a final concentration of 10 µM (ensure final DMSO is ≤ 1%).[3]

  • Add SYPRO Orange dye to a final concentration of 5x.[3]

  • Bring the final volume to 20 µL with DSF buffer.[3]

  • Include a "no compound" (DMSO only) control for baseline Tm measurement.

• Seal and Centrifuge: Seal the plate and centrifuge briefly to collect the contents at the bottom of the wells.

• Thermal Melt: Place the plate in the qPCR instrument.

  • Set the program to equilibrate at 25°C for 2 minutes.

  • Increase the temperature from 25°C to 95°C with a slow ramp rate (e.g., 0.05°C/second).[3]

  • Acquire fluorescence data at each temperature increment.[3]

• Data Analysis: Plot the fluorescence intensity versus temperature. The midpoint of the transition in the melting curve is the Tm. A significant positive shift (ΔTm) in the presence of a compound compared to the DMSO control indicates binding and stabilization.

Section 4: Mechanism of Action & SAR-Guided Optimization

A key mechanism for pyrazole-based inhibitors is their interaction with the ATP-binding site of kinases. The pyrazole core acts as a hinge-binder, a critical anchoring point.[3]

Caption: Pyrazole scaffold mimicking ATP binding in the kinase hinge region.

Once a "hit" compound with modest activity is identified, a process of Structure-Activity Relationship (SAR) optimization begins. This involves systematically modifying the pyrazole scaffold at its various positions to improve potency, selectivity, and pharmacokinetic properties (ADME - Absorption, Distribution, Metabolism, and Excretion).[10][15]

Key SAR Insights:

• Substitutions Matter: Appropriate substitutions on different positions of the pyrazole ring can significantly enhance anticancer efficacy and selectivity.[10]

• Improving Properties: In the development of the Aurora kinase inhibitor Barasertib, replacing a benzene ring with a pyrazole fragment not only maintained potency but also resulted in less lipophilic compounds with better drug-like properties.[1]

Caption: Inhibition of the JAK-STAT pathway by a pyrazole-based agent.

Section 5: In Vivo Efficacy Assessment

Promising lead compounds identified from in vitro studies must be evaluated in living organisms. This step is critical for assessing a compound's efficacy, pharmacokinetics, and safety profile in a complex biological system.

Common In Vivo Models:

• Xenograft Models: Human cancer cells are implanted into immunocompromised mice. This allows for the evaluation of a compound's effect on a human tumor in a living system.

• Orthotopic Models: Cancer cells are implanted into the corresponding organ in the animal (e.g., mammary fat pad for breast cancer), which more accurately mimics the tumor microenvironment.[10]

• Ehrlich Ascites Carcinoma (EAC) Model: This is a rapidly growing tumor model in mice used for initial in vivo screening of anticancer agents.[16]

Key parameters measured in these studies include tumor growth inhibition, increase in lifespan, and observation of any toxic side effects.[10][16] For example, some pyrazole derivatives have shown significant tumor growth inhibitory activity at concentrations as low as 5 mg/kg in murine models.[10]

Conclusion

The pyrazole scaffold is a validated and highly fruitful starting point for the development of novel anticancer agents, particularly kinase inhibitors. Its chemical tractability and ability to form key interactions in enzyme active sites provide a robust foundation for drug design. A successful development campaign relies on a logical, iterative workflow that integrates rational design, efficient synthesis, and a hierarchical cascade of in vitro and in vivo biological evaluations. The protocols and insights provided in this guide offer a comprehensive framework for researchers aiming to harness the therapeutic potential of pyrazole chemistry in the fight against cancer.

References

• The Importance of the Pyrazole Scaffold in the Design of Protein Kinases Inhibitors as Targeted Anticancer Therapies. MDPI.
• The Importance of the Pyrazole Scaffold in the Design of Protein Kinases Inhibitors as Targeted Anticancer Therapies. PubMed.
• Recent advances in the synthesis of anticancer pyrazole derivatives using microwave, ultrasound, and mechanochemical techniques. RSC Publishing.
• Recent Advances in the Development of Pyrazole Deriv
• In-Silico Design, Synthesis and Evaluation of Some Pyrazolo Pyrazole Derivatives as Anticancer Agents.
• Identification of pyrazole scaffold inhibitors targeting cyclin-dependent kinase 8 for potential use in pulmonary fibrosis. PubMed.
• Application Notes: The Pyrazole Scaffold in Modern Kinase Inhibitor Development. Benchchem.
• Novel tricyclic pyrazole BRAF inhibitors with imidazole or furan central scaffolds. PubMed.
• Design, synthesis, in silico toxicity prediction, molecular docking, and evaluation of novel pyrazole derivatives as potential antiprolifer
• Advances in Pyrazole Based Scaffold as Cyclin-dependent Kinase 2 Inhibitors for the Tre
• Design, Synthesis, and Antitumor Evaluation of 4-Amino-(1H)
• Discovery of novel pyrazolopyrimidine derivatives as potent mTOR/HDAC bi-functional inhibitors via pharmacophore-merging str
• Derivatives of Pyrazole-Based Compounds as Prospective Cancer Agents. PMC - NIH.
• Full article: Computer-aided design and synthesis of 3-carbonyl-5-phenyl-1H-pyrazole as highly selective and potent BRAFV600E and CRAF inhibitor. Taylor & Francis Online.
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• Design, Synthesis, Anticancer Evaluation, Enzymatic Assays, and a Molecular Modeling Study of Novel Pyrazole–Indole Hybrids. ACS Omega.
• A Comprehensive Overview of Globally Approved JAK Inhibitors. PMC - PubMed Central.
• Other members of the second generation of mTOR inhibitors. a: Tetrahydopyrimidipyrrolooxazine derivatives (68-71) invented by Cmiljanovic et al. b.
• Structure-activity relationship study (SAR) of pyrazole triazole thiol derivative as potent anticancer agents.

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GC-MS method for the analysis of pyrazole isomers

An Application Note and Protocol for the Gas Chromatography-Mass Spectrometry (GC-MS) Analysis of Pyrazole Isomers

Abstract

The structural differentiation of pyrazole isomers is a significant analytical challenge in pharmaceutical and agrochemical development, where isomeric purity can profoundly impact biological activity, safety, and regulatory compliance.[1][2] This guide presents a robust and validated Gas Chromatography-Mass Spectrometry (GC-MS) method for the effective separation and unambiguous identification of pyrazole isomers. We delve into the causality behind critical methodological choices, from column selection and temperature programming to the interpretation of mass spectral data. The protocol is designed to be a self-validating system, incorporating principles from the International Council for Harmonisation (ICH) Q2(R1) guidelines to ensure data integrity and reliability for researchers, analytical scientists, and quality control professionals.[3]

The Analytical Challenge of Pyrazole Isomers

Isomers, by definition, share the same molecular formula, making them indistinguishable by mass alone.[4] The challenge is particularly acute for regioisomers of pyrazole, which often exhibit nearly identical physicochemical properties such as boiling point and polarity.[5] This similarity leads to significant co-elution in standard chromatographic systems, complicating accurate quantification and identification.[2] For instance, the synthesis of pyrazoles from unsymmetrical starting materials frequently yields a mixture of regioisomers, necessitating a high-resolution analytical method to control the quality of the final product.[1] Therefore, a successful method must leverage subtle differences in molecular structure to achieve chromatographic separation, coupled with a highly specific detection technique for definitive identification.

Principle of the GC-MS Method

Gas Chromatography-Mass Spectrometry (GC-MS) is the technique of choice for this application due to its dual-stage analytical power.

• Gas Chromatography (GC): As the separation engine, GC exploits differences in the volatility and interaction of analytes with a stationary phase. Volatilized pyrazole isomers are transported through a long capillary column by an inert carrier gas (e.g., Helium). Isomers with slightly different polarities or shapes will interact differently with the stationary phase, causing them to travel at different speeds and thus elute from the column at distinct times (retention times). This temporal separation is the first dimension of analysis.

• Mass Spectrometry (MS): Serving as the specific detector, the MS bombards the separated isomers eluting from the GC with a high-energy electron beam (typically 70 eV in Electron Ionization mode). This process fragments the molecules into a reproducible pattern of charged ions. The mass-to-charge ratio (m/z) and relative abundance of these fragments create a unique "mass spectrum," which acts as a molecular fingerprint. Even if two isomers co-elute partially, their mass spectra can be used for identification and deconvolution. The characteristic fragmentation of the pyrazole ring, such as the expulsion of HCN or N₂, provides crucial structural information.[6][7]

The logical workflow for this analysis is outlined below.

Caption: Overall experimental workflow from sample preparation to final report.

Method Development and Optimization: A Rationale-Driven Approach

The success of this method hinges on the careful optimization of several key parameters. The choices below are explained to provide insight into the method's logic.

GC Column Selection

The column is the core of the separation. The choice of stationary phase is critical.

• Recommended Phase: A 5% Phenyl-Methylpolysiloxane phase (e.g., DB-5ms, HP-5ms) is the ideal starting point.

• Rationale: This stationary phase has a low-to-mid polarity. The phenyl groups offer a degree of pi-pi interaction that can help differentiate aromatic isomers, while the dominant methylpolysiloxane backbone ensures good thermal stability and efficiency for general-purpose analysis.[1] Pyrazoles possess both polar (-N-N(H)-) and non-polar (hydrocarbon backbone) characteristics, and a 5% phenyl phase provides a balanced chemistry for resolving these molecules without excessive peak tailing that might occur on a highly polar column. For highly similar isomers, columns with higher phenyl content (e.g., 50% phenyl) can be investigated to enhance shape selectivity.[8]

• Dimensions: A 30 m x 0.25 mm ID, 0.25 µm film thickness column is standard, offering a good balance between resolution, analysis time, and sample capacity.

Inlet and Injection Parameters

• Mode: Split injection (e.g., 20:1 ratio) is recommended for screening and for samples with analyte concentrations in the µg/mL to mg/mL range.[1]

• Rationale: Split mode prevents column overloading and ensures sharp, symmetrical peaks. For trace analysis (low ng/mL), a switch to splitless injection would be necessary to improve sensitivity, though this would require careful optimization of the purge activation time.

• Injector Temperature: 250 °C is a robust choice.

• Rationale: This temperature ensures the rapid and complete volatilization of pyrazole derivatives without causing thermal degradation. A temperature that is too low can lead to slow sample transfer and broad peaks.

Oven Temperature Program

The temperature program directly controls the separation. A gradient is essential for resolving isomers and eluting any higher-boiling impurities.

• Rationale: The program starts at a relatively low temperature (80 °C) to trap the analytes at the head of the column, focusing them into a tight band. The hold time (2 minutes) ensures this focusing is complete. The subsequent ramp (e.g., 10 °C/min) provides the thermal energy to move the analytes through the column. Isomers will begin to separate as they partition differently between the stationary and mobile phases during this ramp. A final high-temperature hold (e.g., 280 °C for 5 minutes) ensures that all components are eluted from the column, preventing carryover into the next run.

Mass Spectrometer Parameters

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Rationale: EI is a highly robust, reproducible "hard" ionization technique that generates complex, information-rich fragmentation patterns. These patterns are crucial for structural elucidation and isomer differentiation and allow for comparison with established mass spectral libraries (e.g., NIST).[6][9]

• Acquisition Mode: A combination of Full Scan and Selected Ion Monitoring (SIM) is ideal.

  • Full Scan: Used during method development to identify all fragment ions and confirm fragmentation pathways.

  • SIM: Used for validated, quantitative methods. By monitoring only a few characteristic ions for each isomer, SIM mode dramatically increases sensitivity and reduces baseline noise, leading to lower detection limits.

Detailed Analytical Protocol

Reagents and Materials

• Solvents: Dichloromethane (DCM), Methanol (MeOH) - HPLC or GC-grade.

• Standards: Certified reference standards of the target pyrazole isomers.

• Internal Standard (IS): A compound structurally similar to the analytes but not present in the samples (e.g., a deuterated analog or a pyrazole with a different substitution pattern).

• Equipment: 10 mL volumetric flasks, analytical balance, volumetric pipettes, 0.45 µm PTFE syringe filters, 2 mL GC vials with septa.

Standard and Sample Preparation

• Stock Standard Preparation (1000 µg/mL): Accurately weigh ~10 mg of each pyrazole isomer reference standard into separate 10 mL volumetric flasks. Dissolve in a minimal amount of MeOH and dilute to volume with DCM.

• Internal Standard Stock (1000 µg/mL): Prepare a stock solution of the IS in DCM.

• Calibration Standards: Prepare a series of calibration standards (e.g., 0.5, 1, 5, 10, 25, 50 µg/mL) by serial dilution of the stock standards in DCM. Spike each calibration level with the internal standard to a constant final concentration (e.g., 10 µg/mL).[1]

• Sample Preparation: Accurately weigh ~10 mg of the sample mixture into a 10 mL volumetric flask. Dissolve and dilute to volume with DCM. Spike with the internal standard to the same concentration as the calibration standards.

• Final Step: Filter all prepared solutions through a 0.45 µm PTFE filter directly into a GC vial for analysis.

GC-MS Instrumentation and Parameters

The following table summarizes the recommended instrumental conditions.

Parameter	Setting	Rationale
GC System	Agilent 8890 or equivalent	High performance, reproducible retention times.
Column	DB-5ms (30 m x 0.25 mm ID, 0.25 µm film)	Mid-polarity phase with good selectivity for aromatic isomers.[1]
Inlet Temperature	250 °C	Ensures rapid and complete vaporization of analytes.
Injection Volume	1 µL	Standard volume for good sensitivity without overloading.
Injection Mode	Split (20:1)	Prevents peak distortion for non-trace level analysis.[1]
Carrier Gas	Helium	Inert, provides high efficiency.
Flow Rate	1.2 mL/min (Constant Flow)	Optimal flow for column efficiency and MS interface.
Oven Program	80 °C for 2 min, ramp 10 °C/min to 280 °C, hold for 5 min	Provides separation of isomers and cleans the column.
MS System	Agilent 5977 or equivalent	Sensitive and reliable mass detection.
Ion Source Temp.	230 °C	Standard temperature for stable ionization.
Quadrupole Temp.	150 °C	Ensures consistent mass filtering.
Ionization Energy	70 eV	Standard EI energy for reproducible fragmentation and library matching.[10]
Acquisition Mode	Scan (m/z 40-450) and/or SIM	Scan for identification, SIM for quantification.
Solvent Delay	3 min	Prevents the high solvent load from damaging the MS filament.

Method Validation (per ICH Q2(R1) Guidelines)

To ensure the method is fit for its intended purpose, a validation study must be performed.[11] The key parameters are:

• Specificity/Selectivity: Inject a blank (DCM), individual isomer standards, and a mixed sample. The method is specific if it can resolve the target isomers from each other and from any impurities or matrix components without interference at their respective retention times.

• Linearity and Range: Analyze the prepared calibration standards (e.g., 0.5-50 µg/mL) in triplicate. Plot the peak area ratio (Analyte/IS) against concentration and perform a linear regression. The correlation coefficient (r²) should be >0.995.[12]

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): These can be determined based on the signal-to-noise ratio (S/N), typically 3:1 for LOD and 10:1 for LOQ, or from the standard deviation of the response and the slope of the calibration curve.

• Accuracy: Analyze samples spiked with known concentrations of the isomers at three levels (low, medium, high). Accuracy is expressed as the percentage recovery. Acceptance criteria are typically 80-120%.[12]

• Precision:

  • Repeatability (Intra-day): Perform multiple injections (n=6) of a single standard solution. The relative standard deviation (%RSD) should be <2%.

  • Intermediate Precision (Inter-day): Repeat the analysis on a different day or with a different analyst. The %RSD should meet predefined acceptance criteria (e.g., <5%).

• Robustness: Intentionally make small variations to the method parameters (e.g., ±5 °C in oven ramp rate, ±0.1 mL/min in flow rate) and assess the impact on the results. The method is robust if the results remain unaffected.[12]

Table: Example Validation Summary

Parameter	Result	Acceptance Criteria
Linearity (r²)	>0.998	>0.995
Range	0.5 - 50 µg/mL	Defined by application
Accuracy (% Recovery)	98.2% - 101.5%	80 - 120%
Precision (%RSD)	< 1.5%	< 2% (Repeatability)
LOD	0.15 µg/mL	Reportable

| LOQ | 0.5 µg/mL | Reportable |

Data Interpretation: The Key to Isomer Identification

Unambiguous identification relies on a two-factor confirmation process.

• Retention Time (RT): The primary identifier. Under identical chromatographic conditions, a specific isomer will always elute at the same RT. This is confirmed by injecting a pure standard of that isomer.

• Mass Spectrum: The confirmatory identifier. The fragmentation pattern must match that of the reference standard and/or a validated library spectrum. Key fragments for pyrazoles include the molecular ion (M+•), and ions resulting from the loss of HCN, N₂, or substituents.[6][7][13] The relative abundances of these fragments are critical for distinguishing between isomers, as substitution patterns can direct the fragmentation pathways.[10]

The decision logic for identifying an isomer is illustrated below.

Caption: Decision logic for two-factor isomer identification.

Troubleshooting

• Poor Resolution/Co-elution: Decrease the oven ramp rate (e.g., from 10 °C/min to 5 °C/min) to increase the time isomers spend interacting with the stationary phase. Alternatively, investigate a column with a different selectivity (e.g., a higher phenyl content or a WAX-type column for more polar pyrazoles).

• Peak Tailing: This often indicates active sites in the GC system or unwanted interactions. Check for column contamination, ensure the liner is clean (or use a deactivated liner), and confirm the sample is fully dissolved and free of particulates.

• Inconsistent Retention Times: This points to system instability. Check for leaks in the gas lines, ensure the oven temperature is stable and calibrated, and verify that the carrier gas flow is constant.

Conclusion

This application note provides a comprehensive, robust, and validated GC-MS method for the separation and identification of pyrazole isomers. By optimizing chromatographic parameters and leveraging the specificity of mass spectrometric detection, this protocol addresses the inherent challenges of isomer analysis. The framework for method validation based on ICH guidelines ensures that the data generated is reliable and suitable for quality control and regulatory purposes in the pharmaceutical and chemical industries.

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Application Notes and Protocols for the Purification of 3,5-dimethyl-1-propyl-1H-pyrazole

Abstract

This document provides a comprehensive guide to the purification of 3,5-dimethyl-1-propyl-1H-pyrazole, a heterocyclic compound with significant applications in medicinal chemistry and materials science.[1] Achieving high purity of this compound is critical for its use as a synthetic building block and in biological research, where impurities can confound results and lead to undesirable side products. This guide details three primary purification techniques: vacuum distillation, flash column chromatography, and recrystallization. Each section explains the underlying scientific principles, offers detailed step-by-step protocols, and includes troubleshooting insights grounded in extensive laboratory experience. The methodologies are designed to be self-validating, incorporating in-process checks to ensure the final product meets stringent purity requirements.

Introduction: The Importance of Purity

Physicochemical Properties

A thorough understanding of the compound's physical and chemical properties is fundamental to selecting the appropriate purification strategy. The N-propyl group and dimethyl substituents on the pyrazole ring dictate its solubility, boiling point, and crystalline nature.

Property	Value	Source
Molecular Formula	C₈H₁₄N₂	PubChem[2]
Molecular Weight	~138.21 g/mol	PubChem[2]
Appearance	Typically a crystalline solid or liquid	EvitaChem[1]
Boiling Point	Generally high due to the stable pyrazole ring; precise data varies.	EvitaChem[1]
Solubility	Soluble in polar organic solvents like ethanol, acetone, and dichloromethane. Limited solubility in water.	EvitaChem, Fisher Scientific[1][3]

Purification Strategy Selection

The choice of purification method depends on the nature of the impurities present in the crude product. A typical synthesis of N-alkylated pyrazoles may result in unreacted starting materials (e.g., 3,5-dimethylpyrazole, propyl halide), regioisomers, and solvent residues.

• Vacuum Distillation: Ideal for separating the product from non-volatile residues or impurities with a significantly different boiling point.

• Flash Column Chromatography: The most versatile method for removing impurities with similar polarity to the product, such as regioisomers.

• Recrystallization: An effective final polishing step if the product is a solid, excellent for removing small amounts of soluble impurities.

Caption: Initial selection of purification technique.

Detailed Application Protocols

Protocol 1: Purification by Vacuum Distillation

Causality: This technique is predicated on the principle that at a reduced pressure, the boiling point of a liquid is significantly lowered. This allows for the distillation of high-boiling compounds like 3,5-dimethyl-1-propyl-1H-pyrazole at moderate temperatures, preventing thermal decomposition. It is highly effective for removing residual high-boiling solvents or non-volatile polymeric byproducts.

Workflow for Vacuum Distillation

Caption: Workflow for vacuum distillation purification.

Step-by-Step Methodology:

• Apparatus Assembly: Assemble a short-path distillation apparatus. Ensure all glassware is dry and joints are properly greased with vacuum grease.

• Charging the Flask: Charge the distillation flask with the crude 3,5-dimethyl-1-propyl-1H-pyrazole. Add a magnetic stir bar for smooth boiling. Do not fill the flask more than two-thirds full.

• Applying Vacuum: Connect the apparatus to a vacuum pump with a cold trap in between. Slowly and carefully evacuate the system to the desired pressure (e.g., 1-10 mmHg).

• Heating: Immerse the distillation flask in a heating mantle or oil bath. Begin stirring and slowly increase the temperature.

• Fraction Collection: Collect any initial low-boiling fractions (likely residual solvent) in a separate receiving flask. As the temperature stabilizes, collect the main product fraction at its characteristic boiling point under the applied vacuum.

• Shutdown: Once the product has been collected, lower and remove the heating bath. Allow the system to cool completely under vacuum before slowly venting to atmospheric pressure.

• Analysis: Analyze the purity of the collected fraction using Thin-Layer Chromatography (TLC) or Nuclear Magnetic Resonance (NMR) spectroscopy.

Protocol 2: Purification by Flash Column Chromatography

Causality: This is a powerful adsorptive separation technique. A solvent (mobile phase) flows through a column containing a solid adsorbent (stationary phase), typically silica gel. The crude mixture is loaded onto the column, and its components travel down at different rates depending on their polarity and affinity for the stationary phase. Less polar compounds elute faster, while more polar compounds are retained longer, allowing for their separation. This method is particularly effective for separating the desired N1-propyl isomer from any potential N2-isomer or other closely related impurities.[4][5]

Workflow for Flash Column Chromatography

Caption: Workflow for flash column chromatography.

Step-by-Step Methodology:

• Solvent System Selection: Using TLC, determine an appropriate mobile phase that gives good separation and a target Rf value of ~0.3 for the product. A common starting point for N-alkyl pyrazoles is a mixture of n-hexane and ethyl acetate.

• Column Packing: Prepare a slurry of silica gel in the initial, least polar mobile phase. Pour the slurry into a chromatography column and use gentle pressure (air or nitrogen) to pack the bed, ensuring no cracks or channels form.

• Sample Loading: Dissolve the crude product in a minimal amount of a strong solvent (like dichloromethane). Adsorb this solution onto a small amount of silica gel. Evaporate the solvent to get a dry, free-flowing powder. Carefully add this dry-loaded sample to the top of the packed column.

• Elution: Begin eluting the column with the mobile phase, starting with a low polarity mixture (e.g., 95:5 hexane:ethyl acetate). Gradually increase the polarity of the mobile phase as needed to move the product down the column.

• Fraction Collection: Collect the eluent in a series of test tubes or flasks.

• Monitoring: Spot fractions onto a TLC plate to monitor the elution of the product and identify which fractions contain the pure compound.

• Solvent Removal: Combine the pure fractions and remove the solvent using a rotary evaporator to yield the purified 3,5-dimethyl-1-propyl-1H-pyrazole.

Parameter	Recommended Value/System	Rationale
Stationary Phase	Silica Gel (60 Å, 230-400 mesh)	Standard choice for moderately polar compounds.
Mobile Phase	n-Hexane / Ethyl Acetate Gradient	Allows for elution of non-polar impurities first, followed by the product.
Typical Gradient	98:2 to 80:20 (Hex:EtOAc)	Start with low polarity to remove fast-running spots, increase polarity to elute the product.
Target Rf (TLC)	0.25 - 0.35	Provides optimal separation and a reasonable elution time on the column.

Protocol 3: Purification by Recrystallization

Causality: This method relies on the principle that the solubility of a compound in a solvent generally increases with temperature. A suitable solvent is one in which the target compound is highly soluble at high temperatures but poorly soluble at low temperatures, while impurities are either highly soluble or insoluble at all temperatures. By dissolving the crude solid in a minimum amount of hot solvent and allowing it to cool slowly, the target compound will preferentially crystallize out, leaving the impurities behind in the solution (mother liquor). Several sources confirm recrystallization from solvents like ethanol or hexane is effective for pyrazole derivatives.[6][7][8]

Workflow for Recrystallization

Caption: Workflow for recrystallization.

Step-by-Step Methodology:

• Solvent Selection: Choose a suitable solvent or solvent pair. Test small batches to find a solvent that dissolves the crude product when hot but yields crystals upon cooling. Ethanol, isopropanol, or hexane/ethyl acetate mixtures are good candidates.

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add a small amount of the chosen solvent and heat the mixture to boiling with stirring. Continue adding small portions of hot solvent until the solid just dissolves. Using the absolute minimum amount of solvent is key to maximizing yield.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration to remove them. This must be done quickly to prevent premature crystallization.

• Crystallization: Remove the flask from the heat source, cover it, and allow it to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals. Once at room temperature, cooling in an ice bath can further increase the yield.

• Crystal Collection: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the collected crystals with a small amount of ice-cold recrystallization solvent to remove any adhering mother liquor.

• Drying: Dry the purified crystals in a vacuum oven or desiccator to remove all traces of solvent.

• Purity Check: Determine the melting point of the dried crystals. A sharp melting point close to the literature value indicates high purity.

Purity Assessment

Post-purification analysis is a mandatory step to validate the success of the chosen protocol.

• Thin-Layer Chromatography (TLC): A quick and easy method to check for the presence of impurities. A single spot on the TLC plate suggests a high degree of purity.

• Melting Point (MP): For solid products, a sharp melting point range (typically < 2 °C) that matches the literature value is a strong indicator of purity. Impurities tend to depress and broaden the melting point range. The melting point of the related 3,5-dimethylpyrazole is 107-108 °C.[8]

• Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR spectroscopy provides detailed structural information and is one of the most definitive methods for confirming both identity and purity. The absence of signals corresponding to impurities is the goal.

• High-Performance Liquid Chromatography (HPLC): Provides quantitative data on purity by separating the sample into its components and measuring the relative area of each peak.

Safety Precautions

All experimental work should be conducted in a well-ventilated fume hood while wearing appropriate Personal Protective Equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.

• Solvents: Organic solvents such as hexanes, ethyl acetate, and dichloromethane are flammable and/or toxic. Avoid inhalation and skin contact.

• Reagents: Pyrazole derivatives should be handled with care. Consult the Safety Data Sheet (SDS) for specific handling and disposal information.

• Vacuum Operations: Distillation under vacuum carries a risk of implosion. Use a blast shield and ensure glassware has no cracks or star fractures.

References

• 3,5-dimethyl-1-propyl-1H-pyrazole Overview. EvitaChem.
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• Synthesis and Crystal Structures of N-Substituted Pyrazolines.
• 3,5-DMP (3,5 DIMETHYLPYRAZOLE).
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• 3,5-Dimethyl-4-propyl-1H-pyrazole.
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• 3,5-Dimethyl-1H-pyrazole: Comprehensive Overview and Applic
• SYNTHESIS OF NOVEL SUBSTITUTED-3, 5-DIMETHYL-1H-PYRAZOLYL PHTHALAZINE-1, 4-DIONES. Trade Science Inc.
• Synthesis and antimicrobial activity of some new 3,5-dimethyl azopyrazole derivatives. Journal of Chemical and Pharmaceutical Research.
• Acid Catalyzed N-Alkylation of Pyrazoles with Trichloroacetimid
• Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules (Basel, Switzerland), via PMC, NIH.
• [Ce(L-Pro)2]2 (Oxa) as a heterogeneous recyclable catalyst: Synthesis of pyrazoles under mild reaction conditions. The Royal Society of Chemistry.
• Supplementary Inform

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Technical Notes & Optimization

Technical Support Center: Synthesis of 3,5-dimethyl-1-propyl-1H-pyrazole

Welcome to the technical support center for the synthesis of 3,5-dimethyl-1-propyl-1H-pyrazole. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth troubleshooting, optimization strategies, and answers to frequently encountered challenges during this two-step synthesis. Our focus is on explaining the causality behind experimental choices to empower you to improve your reaction yields and product purity.

The synthesis of 3,5-dimethyl-1-propyl-1H-pyrazole is typically achieved in two sequential stages:

• Knorr Pyrazole Synthesis: The formation of the 3,5-dimethylpyrazole heterocyclic core via the condensation of acetylacetone (2,4-pentanedione) and a hydrazine source.

• N-Alkylation: The subsequent attachment of the propyl group to the N1 position of the pyrazole ring.

This guide is structured to address specific issues that may arise during each of these critical stages.

Part 1: Synthesis of 3,5-Dimethylpyrazole (The Pyrazole Core)

This initial step involves a classic Knorr pyrazole synthesis, a cyclocondensation reaction that is generally robust but can present challenges related to yield, purity, and reaction control.[1][2]

Frequently Asked Questions & Troubleshooting

Question 1: My yield of 3,5-dimethylpyrazole is significantly lower than expected. What are the primary causes and how can I improve it?

Answer: Low yield in this condensation reaction often stems from suboptimal reaction conditions or incomplete conversion. Here’s a breakdown of critical parameters to investigate:

• Reaction Stoichiometry and Addition: The reaction between acetylacetone and hydrazine is highly exothermic. Slow, dropwise addition of hydrazine to the acetylacetone solution while cooling in an ice bath is crucial. A rapid addition can cause the temperature to spike, leading to the formation of undesirable side products and decomposition of the hydrazine.

• Choice of Catalyst and Solvent: While the reaction can proceed without a catalyst, acidic conditions are known to promote the cyclization. A common and effective system is using glacial acetic acid as a catalyst in an ethanol or water solvent.[3] Acetic acid protonates the carbonyl oxygen of acetylacetone, making the carbon more electrophilic and susceptible to nucleophilic attack by hydrazine.

• Temperature and Reaction Time: After the initial exothermic addition, the reaction often requires a period of heating (reflux) to drive the cyclization and dehydration to completion.[4] Monitor the reaction by Thin Layer Chromatography (TLC) to determine the optimal reaction time. Incomplete reaction is a common source of low yield.

• Work-up and Isolation: 3,5-dimethylpyrazole is a crystalline solid. Ensure the pH of the solution is adjusted to be neutral or slightly basic before extraction to ensure the product is in its free base form and not protonated, which would increase its water solubility and lead to losses during aqueous work-up.

Question 2: The reaction mixture turned a dark red or brown color. Is this normal, and will it affect my final product?

Answer: Yes, the development of a yellow, red, or even brown color is frequently observed in Knorr-type pyrazole syntheses.[5] This is often attributed to minor impurities or the slight decomposition of the hydrazine reactant, which can be sensitive to air and temperature. While visually disconcerting, it does not necessarily mean the reaction has failed. The key is the purification step. Effective purification, such as recrystallization from a suitable solvent system (e.g., hexanes/ethyl acetate or water), can typically remove these colored impurities to yield a white or off-white crystalline product.

Question 3: What is the most effective method for purifying crude 3,5-dimethylpyrazole?

Answer: The choice of purification method depends on the scale and the nature of the impurities.

• Recrystallization: This is the most common and often most effective method for this compound. Solvents like water, ethanol/water mixtures, or hexane/ethyl acetate are good starting points. The goal is to find a solvent system where the pyrazole is soluble at high temperatures but sparingly soluble at low temperatures.

• Acid-Base Extraction: Before recrystallization, an acid-base wash during the work-up can be highly effective. Dissolve the crude product in an organic solvent (like ethyl acetate or dichloromethane), wash with a dilute acid (e.g., 1M HCl) to remove basic impurities, then wash with a dilute base (e.g., saturated NaHCO₃) to remove acidic impurities, and finally wash with brine.

• Purification via Salt Formation: For particularly stubborn impurities, 3,5-dimethylpyrazole can be converted into an acid addition salt (e.g., hydrochloride or sulfate), which can be precipitated or crystallized from an organic solvent.[6][7] The purified salt is then neutralized with a base to recover the pure pyrazole.

Part 2: N-Alkylation of 3,5-Dimethylpyrazole

This step involves the deprotonation of the pyrazole's N-H followed by a nucleophilic attack on a propyl electrophile (e.g., 1-bromopropane or 1-iodopropane). The success of this reaction hinges on the careful selection of a base, solvent, and alkylating agent.

Workflow for N-Alkylation Protocol

Caption: Decision tree for troubleshooting low N-alkylation yield.

Detailed Explanation:

• Re-evaluate Your Base: The base's role is to deprotonate the pyrazole nitrogen, making it nucleophilic.

  • Strength: For alkyl bromides, a moderately strong base like potassium carbonate (K₂CO₃) in DMF is often sufficient. However, if the yield is poor, a stronger base like sodium hydride (NaH) is a reliable choice. [8]NaH irreversibly deprotonates the pyrazole, driving the reaction forward.

  • Anhydrous Conditions: If using a strong base like NaH, it is critical that all glassware, solvents, and reagents are strictly anhydrous. Water will quench the base and the pyrazole anion, halting the reaction. [8]2. Assess the Alkylating Agent:

  • Leaving Group Ability: The reactivity order is Propyl Iodide > Propyl Bromide > Propyl Chloride. If you are using 1-chloropropane with a weak base, the reaction will likely be very slow or may not proceed at all. Switching to 1-bromopropane or 1-iodopropane will significantly increase the reaction rate.

  • Stability: Ensure the alkylating agent has not degraded. It's best to use a freshly opened bottle or a recently purified reagent.

• Optimize Solvent and Temperature:

  • Solubility: The pyrazole anion must be soluble in the reaction medium. Polar aprotic solvents like N,N-dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) are excellent choices as they effectively solvate the cation of the base, leaving a more "naked" and reactive pyrazole anion. [8] * Temperature: Many N-alkylations proceed well at room temperature, but some combinations of base and alkylating agent may require heating. A modest increase in temperature (e.g., to 50-80 °C) can dramatically increase the rate. However, excessive heat can lead to side reactions, such as elimination of the alkyl halide. Monitor the reaction progress by TLC to find the optimal balance. [9] Question 2: Are there any common side reactions I should be aware of?

Answer: Yes, while N-alkylation is the major pathway, a few side reactions can occur:

• Elimination: The base can react with the 1-halopropane to cause E2 elimination, producing propene gas. This is more likely with stronger bases and higher temperatures. Using the mildest conditions necessary to achieve a reasonable reaction rate can minimize this.

• Reaction with Solvent: If using a protic solvent (which is not recommended with strong bases), it can compete with the pyrazole as a nucleophile or react with the base. Always use aprotic solvents for this step.

Experimental Protocols

Protocol 1: Synthesis of 3,5-Dimethylpyrazole

This protocol is adapted from established literature procedures. [4][10]

• To a 500 mL round-bottom flask equipped with a magnetic stir bar and placed in an ice-water bath, add acetylacetone (25.0 g, 0.25 mol).

• In a separate beaker, dissolve hydrazine sulfate (32.5 g, 0.25 mol) in 200 mL of a 10% aqueous sodium hydroxide solution.

• Slowly add the hydrazine solution to the stirring acetylacetone in the flask over 30-45 minutes, ensuring the internal temperature does not exceed 20 °C.

• After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 1 hour.

• Gently heat the mixture to reflux and maintain for 2 hours.

• Cool the reaction mixture to room temperature, then further cool in an ice bath for 1 hour to promote crystallization.

• Collect the solid product by vacuum filtration and wash the filter cake with cold water (2 x 50 mL).

• Dry the crude product in a vacuum oven. The product can be further purified by recrystallization from water or an ethanol/water mixture to yield 3,5-dimethylpyrazole as a white crystalline solid.

Protocol 2: N-Alkylation to form 3,5-Dimethyl-1-propyl-1H-pyrazole

This protocol provides a general method using potassium carbonate as a base. [8][11]

• To a dry 250 mL round-bottom flask under an inert atmosphere (N₂ or Argon), add 3,5-dimethylpyrazole (9.61 g, 0.10 mol) and anhydrous N,N-dimethylformamide (DMF, 100 mL).

• Add finely ground anhydrous potassium carbonate (K₂CO₃) (20.7 g, 0.15 mol, 1.5 equiv).

• Stir the suspension vigorously at room temperature for 30 minutes.

• Add 1-bromopropane (13.5 g, 0.11 mol, 1.1 equiv) dropwise to the suspension.

• Heat the reaction mixture to 60 °C and stir overnight. Monitor the reaction's progress by TLC (e.g., using a 4:1 Hexane:Ethyl Acetate eluent).

• After completion, cool the mixture to room temperature and pour it into 300 mL of cold water.

• Extract the aqueous mixture with ethyl acetate (3 x 100 mL).

• Combine the organic extracts, wash with brine (2 x 100 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the resulting crude oil by flash column chromatography on silica gel to afford 3,5-dimethyl-1-propyl-1H-pyrazole.

Table 1: Optimization Parameters for N-Alkylation

Parameter	Option 1 (Mild)	Option 2 (Standard)	Option 3 (Aggressive)	Rationale & Causality
Base	K₂CO₃	Cs₂CO₃	NaH (60% in oil)	Strength: NaH > Cs₂CO₃ > K₂CO₃. Stronger bases ensure complete deprotonation, increasing the concentration of the nucleophile and reaction rate. [8]
Solvent	Acetonitrile (CH₃CN)	DMF	DMSO	Polarity & Solvation: Polar aprotic solvents (DMF, DMSO) better solvate the cation, leading to a more reactive "naked" pyrazolate anion.
Alkylating Agent	1-chloropropane	1-bromopropane	1-iodopropane	Leaving Group: The C-X bond strength decreases from Cl to I, making the iodide the best leaving group for Sₙ2 reactions.
Temperature	Room Temp (20-25°C)	50-60 °C	80-100 °C	Kinetics: Higher temperatures increase reaction rates but also increase the risk of elimination and other side reactions.

References

• Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. (2023). MDPI. [Link]

• Pyrazole synthesis. Organic Chemistry Portal. [Link]

• Acid Catalyzed N-Alkylation of Pyrazoles with Trichloroacetimidates. (2022). MDPI. [Link]

• Synthesis, characterization of some new 3, 5-dimethyl azopyrazoles and its derivatives. (2012). Journal of Chemical and Pharmaceutical Research. [Link]

• Synthesis of 1-aroyl-3,5-dimethyl-1H-pyrazoles as Anti-HCV and Anticancer Agents. (2016). ResearchGate. [Link]

• synthesis of pyrazoles. (2019). YouTube. [Link]

• Synthesis, Reactions and Medicinal Uses of Pyrazole. Pharmaguideline. [Link]

• Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning. (2022). MDPI. [Link]

• Acid Catalyzed N-Alkylation of Pyrazoles with Trichloroacetimidates. (2022). Semantic Scholar. [Link]

• Method for preparing 3.5-dimethylpyrazole.

• Tandem Isomerization/α,β-Site-Selective and Enantioselective Addition Reactions of N-(3-Butynoyl)-3,5-dimethylpyrazole Induced by Chiral π–Cu(II) Catalysts. (2023). Journal of the American Chemical Society. [Link]

• SYNTHESIS OF NOVEL SUBSTITUTED-3, 5-DIMETHYL-1H- PYRAZOLYL PHTHALAZINE-1, 4-DIONES. (2013). TSI Journals. [Link]

• Three-component Reaction for Pyrazole Synthesis. Organic Syntheses Procedure. [Link]

• Synthesis of 4H-pyrazoles by condensation of 1,3-diketones with hydrazine. (2019). ResearchGate. [Link]

• Process for the purification of pyrazoles.
• N-alkylation method of pyrazole.

• Recent highlights in the synthesis and biological significance of pyrazole derivatives. (2022). National Institutes of Health. [Link]

• Experimental and theoretical study of pyrazole N-alkylation catalyzed by basic modified molecular sieves. (2015). ResearchGate. [Link]

• Recent Advances in Synthesis and Properties of Pyrazoles. (2022). MDPI. [Link]

• Synthesis of 3,5-Dimethylpyrazole. (2020). YouTube. [Link]

• Synthesis of New 1-Aryl-2-(3,5-dimethylpyrazol-1-yl)ethanone Oxime Ether Derivatives and Investigation of Their Cytotoxic Effects. (2021). MDPI. [Link]

• Convenient one-pot synthesis and biological evaluation of novel 3,5- dimethyl-1H-pyrazole-1-carbothiohydrazide derivatives as n. (2023). ChemRxiv. [Link]

• Knorr Pyrazole Synthesis advice. (2024). Reddit. [Link]

• Method for purifying pyrazoles.

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overcoming regioisomer formation in pyrazole synthesis

Technical Support Center: Pyrazole Synthesis

Welcome to the technical support center for synthetic chemistry. This guide is designed for researchers, medicinal chemists, and process development professionals who are navigating the complexities of pyrazole synthesis. The formation of regioisomers, particularly when using unsymmetrical starting materials, is a persistent challenge that can impede discovery and development timelines. This document provides in-depth, field-proven insights and actionable troubleshooting protocols to help you achieve high regioselectivity in your reactions.

Frequently Asked Questions (FAQs)

This section addresses fundamental questions regarding regioisomer formation in pyrazole synthesis. Understanding these core concepts is the first step toward rational control of your reaction outcomes.

Q1: What exactly is "regioisomer formation" in pyrazole synthesis, and why is it a significant problem?

A1: Regioselectivity refers to the preference for forming one constitutional isomer over others in a reaction. In the context of the classic Knorr pyrazole synthesis, this issue arises when an unsymmetrical 1,3-dicarbonyl compound reacts with a substituted hydrazine (e.g., methylhydrazine).[1][2] The substituted nitrogen of the hydrazine can attack either of the two non-equivalent carbonyl groups. This leads to two distinct reaction pathways, resulting in a mixture of two different pyrazole regioisomers.[2][3]

This is a significant problem for several reasons:

• Reduced Yield: The formation of an undesired isomer lowers the effective yield of the target molecule.

• Purification Challenges: Regioisomers often have very similar physical properties (polarity, boiling point, solubility), making their separation by standard techniques like column chromatography or crystallization extremely difficult and resource-intensive.[4][5]

• Biological Activity: In drug development, different regioisomers can have drastically different pharmacological activities, toxicity profiles, and metabolic stabilities. An uncharacterized isomeric impurity can compromise biological data and create regulatory hurdles.

Q2: What are the primary chemical principles that govern which regioisomer is favored in a reaction?

A2: The regiochemical outcome is a delicate balance of three main factors. Understanding how they compete is key to manipulating the reaction in your favor.[2][6]

• Electronic Effects: This relates to the relative electrophilicity of the two carbonyl carbons. An electron-withdrawing group (e.g., a trifluoromethyl group, -CF₃) will make the adjacent carbonyl carbon more electron-deficient and thus more susceptible to nucleophilic attack by the hydrazine.[6][7] The initial attack typically occurs at this more electrophilic center.

• Steric Effects: The size of the substituents on both the dicarbonyl compound and the hydrazine plays a critical role. A bulky group near one carbonyl will sterically hinder the approach of the hydrazine, directing the attack toward the less hindered carbonyl group.[7][8]

• Reaction Conditions: This is often the most powerful tool for controlling selectivity.

  • pH: The acidity of the medium is crucial. Under acidic conditions, the more basic nitrogen (the unsubstituted -NH₂) of the hydrazine is preferentially protonated. This reduces its nucleophilicity, and the initial attack may proceed through the less basic, substituted nitrogen. In neutral or basic media, the unsubstituted -NH₂ is the more potent nucleophile.[2][3]

  • Solvent: Solvents can stabilize intermediates and influence reaction pathways. As detailed in the troubleshooting section, switching from traditional solvents like ethanol to non-nucleophilic, hydrogen-bond-donating solvents like fluorinated alcohols can dramatically reverse or enhance regioselectivity.[9][10][11]

Q3: My reaction produced a mixture of isomers. How can I unambiguously determine the structure of each one?

A3: Structural elucidation of regioisomers is critical and relies primarily on Nuclear Magnetic Resonance (NMR) spectroscopy. While 1D ¹H and ¹³C NMR will show two distinct sets of signals for a mixture, 2D NMR techniques are essential for definitive assignment.[6][12]

The most powerful tool for this purpose is 2D Nuclear Overhauser Effect Spectroscopy (NOESY) . This experiment identifies protons that are close to each other in space (typically < 5 Å). A NOESY cross-peak between protons on the N-substituent (e.g., the N-CH₃ group) and a proton on the pyrazole ring (e.g., the proton at the C5 position) provides unequivocal proof of that isomer's connectivity.[6][12] For example, an interaction between the N-methyl protons and the C5-H confirms the 1,5-disubstituted pattern, while its absence and a potential interaction with the C3-substituent would suggest the 1,3-isomer. See Appendix A for a general protocol.

Q4: Are there alternative synthetic strategies that are inherently more regioselective than the standard Knorr synthesis?

A4: Yes, when the Knorr synthesis proves intractable, several other methods can provide high or complete regioselectivity.

• Reaction of α,β-Unsaturated Carbonyls (Chalcones) with Hydrazines: This [3+2] cycloaddition approach often yields pyrazolines, which can then be oxidized to pyrazoles. The regioselectivity is typically well-defined by the Michael addition step.[8][13][14]

• Cycloaddition Reactions: 1,3-dipolar cycloadditions involving sydnones or diazo compounds with alkynes can offer excellent regiocontrol.[15][16]

• Multicomponent Reactions: One-pot procedures involving three or more components have been developed to construct the pyrazole ring with high selectivity, often under catalytic control.[14][17]

Troubleshooting Guides

This section provides practical, step-by-step guidance for common experimental problems.

Guide 1: Poor Regioselectivity in Knorr Pyrazole Synthesis

• Symptom: You have run a condensation between an unsymmetrical 1,3-diketone and a substituted hydrazine (e.g., methylhydrazine in ethanol) and obtained a nearly 1:1 mixture of regioisomers, confirmed by ¹H NMR or LC-MS analysis.

• Goal: To increase the regioisomeric ratio (r.r.) to >95:5 in favor of the desired product.

Caption: Decision workflow for improving regioselectivity.

The choice of solvent is the single most effective variable for controlling regioselectivity in pyrazole synthesis from 1,3-diketones.[9][10] Standard protic solvents like ethanol (EtOH) are nucleophilic and can compete with the hydrazine in attacking the more reactive carbonyl group, leading to poor selectivity.[9]

The Causality: Fluorinated alcohols like 2,2,2-trifluoroethanol (TFE) and 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP) are game-changers. Their unique properties—strong hydrogen-bond-donating ability, high ionizing power, and very low nucleophilicity—dramatically alter the reaction landscape.[9][18] They do not compete as nucleophiles, allowing the regioselectivity to be governed purely by the hydrazine's attack on the electronically differentiated carbonyls. This consistently leads to a significant improvement in the formation of one isomer.[10][11]

Actionable Protocol: Replace ethanol with TFE or HFIP. See Appendix A for a detailed experimental protocol.

The following table summarizes literature data for the reaction of various 1,3-diketones with methylhydrazine, demonstrating the powerful effect of solvent modification.

Entry	1,3-Diketone Substituent (R¹)	Solvent	Temp (°C)	Ratio (Desired:Undesired)	Reference
1	Trifluoromethyl (-CF₃)	EtOH	RT	57:43	[9]
2	Trifluoromethyl (-CF₃)	TFE	RT	85:15	[9]
3	Trifluoromethyl (-CF₃)	HFIP	RT	97:3	[9]
4	2-Furyl	EtOH	Reflux	43:57	[18]
5	2-Furyl	HFIP	RT	>99:1	[18]

Data is illustrative and specific results may vary based on the full substrate structure.

Guide 2: Separation of Persistent Regioisomeric Mixtures

• Symptom: You have optimized the reaction, but still have a minor (e.g., 90:10) or inseparable mixture of regioisomers that co-elute during standard silica gel column chromatography.

• Goal: To isolate the major isomer with >99% purity.

When isomers have nearly identical polarity, standard purification becomes a significant hurdle.[4] The following strategies can be employed, from simple optimization to more involved chemical modification.

• Chromatography Optimization:

  • TLC First: Before attempting a column, exhaustively screen solvent systems on TLC plates. Test a wide range of polarities and solvent classes (e.g., hexanes/ethyl acetate, dichloromethane/methanol, hexanes/acetone). A solvent system that shows even a slight separation on TLC can be exploited on a column.[19]

  • Shallow Gradient: Use a very slow, shallow gradient during flash chromatography. This can improve the resolution between closely eluting spots.

  • Modify the Stationary Phase: For basic pyrazole compounds, silica gel can cause peak tailing. Pre-treating the silica slurry with 1% triethylamine (Et₃N) can deactivate acidic sites and improve separation. Alternatively, consider using neutral alumina as the stationary phase.[4]

  • Reversed-Phase HPLC: If normal-phase fails, preparative reversed-phase HPLC (using a C18 column with a water/acetonitrile or water/methanol gradient) is a powerful, albeit more expensive, alternative.[19]

• Recrystallization:

  • This is the most effective technique for obtaining highly pure material if a suitable solvent system can be found.

  • Method: Dissolve the isomeric mixture in a minimum amount of a hot solvent in which the compound is soluble. Allow the solution to cool slowly. The major isomer, being more concentrated, should crystallize out first, leaving the minor isomer enriched in the mother liquor.

  • Solvent Screening: Experiment with a range of solvents and binary mixtures (e.g., ethanol/water, ethyl acetate/hexanes, toluene).

• Salt Formation / Derivatization:

  • The Principle: The two regioisomers may have subtle differences in the pKa of their basic nitrogen atoms. This difference can be exploited by reacting the mixture with a carefully chosen acid (e.g., HCl, oxalic acid, tartaric acid). The resulting salts of the two isomers may have significantly different solubilities, allowing one to be selectively crystallized.[4]

  • Procedure: Dissolve the mixture in a solvent like diethyl ether or ethyl acetate. Add a solution of the acid (e.g., HCl in ether) dropwise. If one salt is less soluble, it will precipitate and can be isolated by filtration. The free base can then be regenerated by treatment with a mild base (e.g., NaHCO₃ solution).

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Discovery of unexpectedly complex reaction pathways for the Knorr pyrazole synthesis via transient flow - Reaction Chemistry & Engineering (RSC Publishing) DOI:10.1039/D2RE00271J [pubs.rsc.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. Substituted Pyrazoles and Their Heteroannulated Analogs—Recent Syntheses and Biological Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Improved regioselectivity in pyrazole formation through the use of fluorinated alcohols as solvents: synthesis and biological activity of fluorinated tebufenpyrad analogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Regioselective Synthesis, Structural Characterization, and Antiproliferative Activity of Novel Tetra-Substituted Phenylaminopyrazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Synthesis of pyrazole containing α-amino acids via a highly regioselective condensation/aza-Michael reaction of β-aryl α,β-unsaturated ketones - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 14. BJOC - Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps [beilstein-journals.org]
• 15. Pyrazole synthesis [organic-chemistry.org]
• 16. pubs.acs.org [pubs.acs.org]
• 17. Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps - PMC [pmc.ncbi.nlm.nih.gov]
• 18. ri.conicet.gov.ar [ri.conicet.gov.ar]
• 19. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Optimization of Reaction Conditions for N-Propylation of Pyrazoles

Welcome to the technical support center for the N-propylation of pyrazoles. This guide is designed for researchers, medicinal chemists, and drug development professionals who are looking to optimize this crucial synthetic transformation. Pyrazole scaffolds are cornerstones in pharmaceuticals and agrochemicals, making their efficient and selective functionalization a topic of significant interest.[1][2][3][4]

The N-alkylation of pyrazoles, while conceptually straightforward, is often plagued by challenges, most notably the control of regioselectivity.[1][5] This guide provides in-depth, experience-driven answers to common troubleshooting questions and proactive FAQs to streamline your experimental workflow.

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems you may encounter during the N-propylation of pyrazoles in a direct question-and-answer format.

Q1: Why am I getting a mixture of N1 and N2 propylated isomers, and how can I control the regioselectivity?

A1: This is the most prevalent challenge in the N-alkylation of unsymmetrical pyrazoles. The two nitrogen atoms of the pyrazole ring have similar electronic properties, leading to the formation of a mixture of regioisomers upon alkylation.[1] The ratio of these isomers is dictated by a delicate interplay of steric and electronic factors, as well as the specific reaction conditions.

Here’s how to dissect and control the outcome:

• Steric Hindrance: The most intuitive factor is sterics. A bulky substituent at the C3 or C5 position of the pyrazole ring will generally direct the incoming propyl group to the less hindered nitrogen atom (N1).[2][3]

• Base and Counter-ion: The choice of base is critical.

  • For N1-Selectivity: Using sodium hydride (NaH) in a non-polar solvent like THF often favors N1 alkylation. The smaller Na⁺ cation coordinates more tightly with the N1 nitrogen, leaving the less hindered position open for attack. A combination of potassium carbonate (K₂CO₃) in a polar aprotic solvent like DMSO is also known to regioselectively favor N1-alkylation.[5][6][7]

  • For N2-Selectivity: A fascinating strategy involves the use of magnesium-based catalysts. Adding a Lewis acid like MgBr₂ can preferentially chelate with the pyrazole nitrogen, directing the alkylation to the N2 position with high selectivity.[6][8]

• Solvent Effects: The solvent plays a crucial role in solvating the pyrazolate anion and the base's counter-cation.

  • Polar Aprotic Solvents (DMF, DMSO): These solvents are excellent for Sₙ2 reactions and can facilitate high yields. They can influence the dissociation of the pyrazolate salt, thereby affecting the N1/N2 ratio.[5][7]

  • Non-polar Solvents (THF, Dioxane): Often used with strong bases like NaH, these solvents promote the formation of tight ion pairs, which can enhance regioselectivity.

Below is a diagram illustrating the key factors that influence the reaction's regiochemical outcome.

Caption: Key factors influencing N1 vs. N2 regioselectivity.

Q2: My reaction yield is very low or the reaction is not proceeding to completion. What should I check?

A2: Low conversion is a common issue that can often be resolved by systematically evaluating your reaction setup.

Caption: A troubleshooting workflow for low-yielding reactions.

• Re-evaluate Your Base: The base's primary role is to deprotonate the pyrazole N-H. If the base is not strong enough, the concentration of the reactive pyrazolate anion will be too low. For many pyrazoles, K₂CO₃ is sufficient, but for less acidic pyrazoles or less reactive alkylating agents, a stronger base like sodium hydride (NaH) or cesium carbonate (Cs₂CO₃) is necessary.[5][6]

• Check Your Propylating Agent: The reactivity of the propylating agent depends heavily on the leaving group. The order of reactivity is generally Propyl Iodide > Propyl Bromide > Propyl Chloride.[9][10] If you are using propyl chloride with a weak base, the reaction may be exceedingly slow.

• Ensure Anhydrous Conditions: Bases like NaH react violently with water. For all conditions, water can protonate the pyrazolate anion, quenching the reaction. Ensure your solvent is anhydrous and the reaction is run under an inert atmosphere (e.g., Nitrogen or Argon).

• Temperature and Time: Many N-alkylations proceed at room temperature, but some require heating. If the reaction is sluggish, consider increasing the temperature. Monitoring the reaction by TLC or LC-MS is crucial to determine if the reaction has stalled or is simply slow.

• Consider Alternative Activation: Microwave-assisted synthesis can dramatically reduce reaction times from hours to minutes and often improves yields.[4][11][12]

Q3: The N1 and N2 isomers of my product are very difficult to separate by column chromatography. What other purification strategies can I try?

A3: This is a frequent and frustrating problem, as the two regioisomers often have very similar polarities.

• Recrystallization: If your product is a solid, recrystallization is the most effective method for separating isomers. Experiment with various solvent systems (e.g., ethanol/water, ethyl acetate/hexanes).[13]

• Acid-Base Extraction/Purification: Pyrazoles are basic. You can attempt to purify the crude product by dissolving it in an organic solvent and washing it with a dilute acid (e.g., 1M HCl). This will protonate the pyrazole, moving it to the aqueous layer and leaving non-basic impurities behind. You can then basify the aqueous layer and extract your product back into an organic solvent. Sometimes, the different basicities of the N1 and N2 isomers can be exploited for separation.

• Salt Formation and Crystallization: A more robust method involves forming a crystalline salt of the pyrazole. By reacting the crude mixture with an acid like oxalic acid or phosphoric acid, you can form acid addition salts which may have different crystallization properties, allowing for the selective crystallization of one isomer.[14][15]

• Modify Your Chromatography: If you must use column chromatography:

  • Deactivate Silica Gel: The acidic nature of silica gel can cause streaking or loss of basic compounds. Pre-treating the silica slurry with 1% triethylamine in your eluent can significantly improve separation.[13]

  • Switch Stationary Phase: Consider using neutral alumina instead of silica gel.

Frequently Asked Questions (FAQs)

Q1: What are reliable standard starting conditions for a base-mediated N-propylation of a pyrazole?

A1: A robust and frequently successful starting point is the use of potassium carbonate (K₂CO₃) in dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).[5] This combination is effective for a wide range of pyrazoles and primary alkyl halides. For a more potent system, especially with less reactive electrophiles, sodium hydride (NaH) in anhydrous tetrahydrofuran (THF) is a standard choice known to favor N1-regioselectivity.[5][6]

Q2: Are there greener or more efficient alternatives to traditional solvent-based heating?

A2: Yes. Two excellent modern techniques are Phase Transfer Catalysis (PTC) and Microwave-Assisted Synthesis.

• Phase Transfer Catalysis (PTC): This method is highly efficient and can often be performed without a solvent.[16][17] A quaternary ammonium salt (e.g., tetrabutylammonium bromide, TBAB) is used to transport the pyrazolate anion from a solid phase (like solid K₂CO₃) or an aqueous phase into an organic phase where it reacts with the propyl halide.[18] This minimizes solvent waste and can lead to high yields.[16][17]

• Microwave (MW) Synthesis: This technique uses microwave irradiation to rapidly and uniformly heat the reaction mixture. It can reduce reaction times from many hours to mere minutes and often results in cleaner reactions with higher yields.[19][20] It is particularly effective for pyrazole synthesis and functionalization.[4][11][12]

Q3: How does the choice of propylating agent affect the reaction?

A3: The choice of leaving group on the propyl chain is critical for the reaction rate, following standard Sₙ2 reactivity patterns.

• Reactivity: 1-Iodopropane > 1-Bromopropane > 1-Chloropropane. For difficult alkylations, using 1-iodopropane is recommended.

• Side Reactions: Be aware that under strongly basic and high-temperature conditions, elimination (to form propene) can become a competing side reaction, especially with secondary propylating agents (e.g., 2-bromopropane).

• Alternative Electrophiles: While propyl halides are most common, other electrophiles can be used. For instance, reactions with trichloroacetimidates under acidic catalysis offer an alternative pathway that avoids strong bases.[2][3]

Optimized Experimental Protocols

Protocol 1: General N1-Propylation using K₂CO₃/DMSO

This protocol is a reliable starting point for the regioselective synthesis of the N1-propylated product for many 3-substituted pyrazoles.[6][7]

• Preparation: To a clean, dry round-bottom flask equipped with a magnetic stir bar, add the substituted pyrazole (1.0 equiv).

• Solvent and Base: Add anhydrous dimethyl sulfoxide (DMSO, approx. 0.2 M concentration relative to the pyrazole). Add finely ground potassium carbonate (K₂CO₃, 2.0 equiv).

• Stirring: Stir the suspension at room temperature for 20-30 minutes under an inert atmosphere (N₂ or Ar).

• Add Electrophile: Add the propylating agent (e.g., 1-bromopropane, 1.1-1.2 equiv) to the suspension via syringe.

• Reaction: Stir the reaction at the desired temperature (room temperature to 80 °C). Monitor the progress of the reaction by TLC or LC-MS until the starting material is consumed.

• Work-up: Upon completion, cool the reaction to room temperature and pour it into a separatory funnel containing water and a suitable organic solvent (e.g., ethyl acetate).

• Extraction: Extract the aqueous layer with the organic solvent (3x). Combine the organic extracts, wash with brine to remove residual DMSO, dry over anhydrous sodium sulfate (Na₂SO₄), and filter.

• Purification: Concentrate the filtrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel or recrystallization.

Protocol 2: N2-Selective Propylation using a Magnesium Catalyst

This protocol is designed to achieve high regioselectivity for the N2 isomer of 3-substituted pyrazoles.[8]

• Preparation: In a glovebox or under a strictly inert atmosphere (N₂ or Ar), charge a dry vial with the 3-substituted pyrazole (1.0 equiv) and magnesium bromide (MgBr₂, 0.2 equiv).

• Solvent and Reagents: Add anhydrous tetrahydrofuran (THF, approx. 0.4 M). Add the propylating agent (e.g., 1-bromopropane, 2.0 equiv).

• Base Addition: Add N,N-Diisopropylethylamine (DIPEA, 2.1 equiv) dropwise to the solution at room temperature.

• Reaction: Stir the resulting mixture at room temperature for 2-4 hours, monitoring by TLC or LC-MS.

• Quenching: Quench the reaction by adding a saturated solution of ammonium chloride (NH₄Cl) in methanol.

• Work-up: Concentrate the quenched mixture to dryness. Add water to the residue and extract with an appropriate solvent (e.g., isopropyl acetate, 4x).

• Purification: Combine the organic layers, dry over Na₂SO₄, filter, and concentrate. Purify the crude product by flash column chromatography on silica gel to isolate the N2-propylated product.

Data Summary Table

The following table provides illustrative data on how the choice of base and solvent can influence the N1:N2 regioselectivity for the alkylation of 3-substituted pyrazoles.

3-Substituent	Propylating Agent	Base	Solvent	N1:N2 Ratio (Illustrative)	Yield (%)	Reference
Phenyl	1-Bromopropane	K₂CO₃	DMSO	>95:5	High	[7]
Methyl	1-Bromopropane	NaH	THF	~90:10	Good	[5][6]
Phenyl	1-Bromopropane	MgBr₂ / DIPEA	THF	5:95	75	[8]
Trifluoromethyl	Ethyl Iodoacetate	Cs₂CO₃	DMF	10:90	85	[1]

Note: Ratios and yields are highly substrate-dependent and these values serve as a general guide.

References

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• 1. mdpi.com [mdpi.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
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• 7. researchgate.net [researchgate.net]
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• 10. chem.libretexts.org [chem.libretexts.org]
• 11. dergipark.org.tr [dergipark.org.tr]
• 12. Recent advances in the synthesis of anticancer pyrazole derivatives using microwave, ultrasound, and mechanochemical techniques - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 13. researchgate.net [researchgate.net]
• 14. DE102009060150A1 - Process for the purification of pyrazoles - Google Patents [patents.google.com]
• 15. WO2011076194A1 - Method for purifying pyrazoles - Google Patents [patents.google.com]
• 16. researchgate.net [researchgate.net]
• 17. Synthesis of N-Alkylpyrazoles by Phase Transfer Catalysis Without Solvent Without Solvent | Semantic Scholar [semanticscholar.org]
• 18. researchgate.net [researchgate.net]
• 19. Solvent-Free and Microwave-Assisted Synthesis Enables Formation of Imidazole and Pyrazole Derivatives Through Epoxide Ring Opening - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Microwave-assisted synthesis of some new pyrazolopyridines and their antioxidant, antitumor and antimicrobial activities - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Pyrazole Synthesis Scale-Up

Welcome to the technical support center for pyrazole synthesis. This guide is designed for researchers, scientists, and drug development professionals to provide field-proven insights and actionable solutions for challenges encountered when transitioning pyrazole synthesis from the laboratory bench to pilot and production scales.

Troubleshooting Guide

This section addresses specific, common problems encountered during the scale-up of pyrazole synthesis in a direct question-and-answer format.

Q1: We are experiencing a significant drop in yield for our Knorr pyrazole synthesis when moving from a 100g lab scale to a 5kg pilot scale. What are the most likely causes and how can we fix it?

A1: A drop in yield upon scale-up is a frequent challenge and is almost always related to physical parameters that do not scale linearly. The most common culprits are inadequate mixing and poor temperature control.[1]

Causality and Explanation:

• Heat Transfer: The surface-area-to-volume ratio decreases dramatically as the reactor size increases. This makes heat dissipation much less efficient.[1] The Knorr condensation between a 1,3-dicarbonyl and a hydrazine is often exothermic, and an inability to remove this heat effectively can lead to localized temperature spikes, promoting side reactions and product degradation.[1][2]

• Mass Transfer (Mixing): Achieving homogeneity in a large reactor is far more difficult than in a small flask. Inefficient stirring can create localized zones of high reactant concentration ("hot spots") or areas where the reagents are not in sufficient contact, leading to incomplete conversion and the formation of byproducts.[1]

Troubleshooting Workflow: Diagnosing Low Yield

Caption: A logical workflow for diagnosing and solving low-yield issues.

Step-by-Step Mitigation Protocol:

• Instrument and Monitor: Install calibrated temperature probes to monitor the internal reaction temperature, not just the jacket temperature.

• Optimize Reagent Addition: The rate of hydrazine addition is critical. Switch from bulk addition to a slow, controlled dropwise addition using a pump to manage the exotherm.[1]

• Re-evaluate Solvent: A solvent that worked on a small scale might be insufficient to manage the heat load in a larger batch. Increasing the solvent volume can help create a larger heat sink.[3]

• Characterize Mixing: Evaluate the impact of the stirring speed and impeller design. For viscous reaction mixtures, a standard paddle stirrer may be insufficient; a turbine or anchor impeller might be necessary to ensure proper turnover.

Parameter	Lab Scale (1L Flask)	Pilot Scale (100L Reactor)	Key Consideration for Scale-Up
Surface Area / Volume	High (~6:1)	Low (~0.6:1)	Heat transfer is significantly less efficient.[1]
Mixing	Magnetic stir bar / Overhead	Impeller (e.g., paddle, turbine)	Prone to dead zones and requires mechanical optimization.[1]
Heat Generation	Easily dissipated	Can accumulate rapidly	Risk of thermal runaway is much higher.[2]
Reagent Addition	Pipette / Funnel (fast)	Pump / Addition Funnel (slow)	Must be controlled to manage exotherm.[2]

Q2: Our synthesis with an unsymmetrical 1,3-diketone is producing a difficult-to-separate mixture of regioisomers. How can we improve regioselectivity?

A2: Achieving high regioselectivity is a classic challenge in pyrazole synthesis, particularly with the Knorr method.[4][5] The outcome is a delicate balance of electronic effects, steric hindrance, and, most critically, the reaction conditions, which you can manipulate to favor one isomer.[5]

Causality and Explanation:

The reaction proceeds via nucleophilic attack of a hydrazine nitrogen onto a carbonyl carbon of the 1,3-dicarbonyl.[6][7] With an unsymmetrical dicarbonyl (e.g., benzoylacetone), there are two non-equivalent carbonyls. The initial attack can occur at either site, leading to two different intermediates and ultimately two constitutional isomers.[5]

Decision Tree: Controlling Regioselectivity

Caption: A decision tree for systematically improving reaction regioselectivity.

Strategies for Controlling Regioselectivity:

• Solvent Choice is Critical: This is often the most effective tool. While ethanol is common, fluorinated alcohols like 2,2,2-trifluoroethanol (TFE) or 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP) can dramatically improve regioselectivity.[8] These solvents can selectively form hemiketals with the more electrophilic carbonyl group, effectively directing the hydrazine to attack the other carbonyl.[8]

• Temperature Adjustment: Lowering the reaction temperature often increases selectivity by favoring the kinetic product (the one formed via the pathway with the lower activation energy).

• pH and Catalyst Control: The regioselectivity of the Knorr synthesis can sometimes be inverted by switching from neutral/basic to acidic conditions.[5] An acid catalyst protonates the carbonyl, but it can also protonate the hydrazine, altering the relative nucleophilicity of its two nitrogen atoms.[7] Experimenting with and without a catalytic amount of acetic acid is a good starting point.[6]

Q3: What are the primary safety hazards during a pyrazole synthesis scale-up, and what are the mandatory precautions?

A3: The two primary safety concerns are the thermal runaway potential of the exothermic condensation reaction and the inherent hazards of the reagents, particularly hydrazine and its derivatives.[2]

Causality and Explanation:

• Thermal Runaway: As discussed, poor heat dissipation at scale can cause the reaction temperature to rise uncontrollably. This accelerates the reaction rate, which in turn generates heat even faster, creating a dangerous feedback loop that can lead to over-pressurization of the reactor and loss of containment.[2]

• Reagent Toxicity and Instability: Hydrazine hydrate is highly toxic and a suspected carcinogen.[2] It can also decompose violently, especially at high temperatures or in the presence of certain metal contaminants.[2] Other reagents, like diazonium intermediates used in some synthetic routes, can be explosive and should not be allowed to accumulate.[9]

Mandatory Safety Protocols:

• Process Safety Assessment: Before any scale-up, a thorough hazard evaluation (e.g., HAZOP) must be conducted. This includes differential scanning calorimetry (DSC) to understand the reaction's thermal profile and identify the onset temperature for decomposition.

• Engineering Controls:

  • Reactor Integrity: Ensure the reactor is rated for the potential pressures and temperatures of a worst-case scenario.

  • Efficient Cooling: The reactor must have a robust cooling system capable of handling the maximum heat output of the reaction.[2]

  • Emergency Quench/Dumping: Have a pre-defined and tested plan to stop the reaction in an emergency. This may involve adding a quenching agent or having a system to dump the reactor contents into a larger, cooled vessel.

• Procedural Controls:

  • Slow Addition: Always add the hydrazine solution slowly and sub-surface to ensure rapid mixing and heat dissipation.[2]

  • Inert Atmosphere: Conduct the reaction under an inert atmosphere (e.g., Nitrogen, Argon) to prevent side reactions and potential flammability issues with solvents.

  • Personal Protective Equipment (PPE): Use appropriate PPE, including chemical resistant gloves, splash goggles, face shields, and lab coats. For large-scale operations, respiratory protection may be required.

Q4: Column chromatography is not feasible for purifying our multi-kilogram batch of pyrazole. What are the best practices for large-scale purification?

A4: For multi-kilogram quantities, crystallization is the most effective and economical purification method.[3] If the freebase pyrazole does not crystallize well, converting it to an acid addition salt is a highly effective alternative strategy.[3][10]

Causality and Explanation:

Crystallization is a self-purifying process where the desired compound's molecules selectively arrange themselves into a crystal lattice, excluding impurities into the surrounding solution (mother liquor). Salts often have higher melting points and more rigid structures than their corresponding freebases, which typically leads to better crystallization properties.[3]

Protocol: Large-Scale Purification by Salt Formation & Crystallization

• Solvent Selection:

  • Dissolve a small amount of the crude pyrazole product in a range of candidate solvents (e.g., ethyl acetate, isopropanol, acetone) with heating.[11][12]

  • The ideal solvent should fully dissolve the product when hot but provide low solubility when cold.

• Salt Formation:

  • Once the crude product is dissolved in the chosen solvent, slowly add at least one molar equivalent of a suitable acid (e.g., hydrochloric acid in isopropanol, sulfuric acid).[10]

  • The acid addition salt will often begin to precipitate or crystallize immediately.

• Crystallization:

  • Stir the mixture and allow it to cool slowly to room temperature to promote the formation of large, pure crystals.

  • Further cool the mixture in an ice bath to maximize the yield of the precipitated salt.[12]

• Isolation and Washing:

  • Collect the crystals by filtration using a Nutsche filter or a large Büchner funnel.

  • Wash the collected crystals (the "filter cake") with a small amount of the cold crystallization solvent to remove any residual mother liquor containing impurities.[3]

• Drying: Dry the purified salt crystals under vacuum to remove residual solvent.

Frequently Asked Questions (FAQs)

Q1: What is the general mechanism of the Knorr pyrazole synthesis? A1: The Knorr synthesis is the condensation of a 1,3-dicarbonyl compound with a hydrazine.[6] The reaction, typically catalyzed by an acid, involves two key transformations: the formation of a hydrazone intermediate followed by an intramolecular cyclization and dehydration to form the stable aromatic pyrazole ring.[7][13]

Mechanism: Knorr Pyrazole Synthesis

Caption: A simplified overview of the Knorr pyrazole synthesis mechanism.

Q2: Are there "greener" or more modern alternatives to traditional batch synthesis for pyrazoles? A2: Yes, several green chemistry approaches have been developed to improve the efficiency and environmental footprint of pyrazole synthesis. These include:

• Microwave-Assisted Synthesis: Using microwave irradiation can dramatically reduce reaction times and often improve yields by providing rapid and uniform heating.[14][15]

• Ultrasonic Irradiation: Sonication can also accelerate the reaction rate and improve efficiency, sometimes allowing the reaction to proceed in greener solvents like water.[14][16]

• Flow Chemistry: For hazardous reactions, such as those involving unstable diazonium intermediates, continuous flow chemistry offers a significant safety advantage.[9] It minimizes the volume of hazardous material present at any given time, reducing the risk associated with potential decomposition or thermal runaway.[3][9]

Q3: How do I choose the optimal solvent for my pyrazole synthesis scale-up? A3: An ideal solvent for scale-up should satisfy several criteria:

• Good Solubility: It must effectively dissolve reactants and key intermediates to ensure a homogeneous reaction.[3]

• Product Isolation: Ideally, the final product should have low solubility in the solvent at cold temperatures, facilitating easy isolation by precipitation and filtration.[3][9]

• Safety and Environmental Profile: The solvent should have a high flash point, low toxicity, and be easily recyclable if possible. Water or ethanol are often preferred over chlorinated or aprotic polar solvents.[16][17]

• Thermal Management: The solvent's boiling point and heat capacity should be appropriate for managing the reaction exotherm.

A solvent screen at the lab scale is highly recommended before proceeding with a large-scale batch.[1][3]

Q4: My pyrazole product seems to be degrading during workup or purification. What could be the cause? A4: Pyrazole rings are generally stable, but degradation can occur under certain conditions. A common pathway is ring-opening, which can be initiated by a strong base deprotonating the C3 position.[18] Product degradation can also occur at elevated temperatures.[2] If you suspect degradation, consider lowering the temperatures used during workup and purification (e.g., distillations, drying) and avoid strongly basic conditions if possible.[2][18]

References

• Troubleshooting guide for the scale-up synthesis of pyrazole compounds. (n.d.). Benchchem.
• Troubleshooting the reaction mechanism of pyrazole formation. (n.d.). Benchchem.
• Knorr pyrazole synthesis. (n.d.). Name-Reaction.com.
• Troubleshooting guide for scaling up pyrazole synthesis reactions. (n.d.). Benchchem.
• Knorr Pyrazole Synthesis. (n.d.). Chem Help Asap.
• Knorr Pyrazole Synthesis (M. Pharm). (n.d.). Slideshare.
• Knorr Pyrazole Synthesis. (2025). J&K Scientific LLC.
• Synthesis of Chromone-Related Pyrazole Compounds. (n.d.). PMC - NIH.
• challenges in the scale-up synthesis of 5-Hydrazinyl-4-phenyl-1H-pyrazole. (n.d.). Benchchem.
• Schrecker, L., Dickhaut, J., Holtze, C., Staehle, P., Vranceanu, M., Hellgardt, K., & Hii, K. K. (2022). Discovery of unexpectedly complex reaction pathways for the Knorr pyrazole synthesis via transient flow. RSC Publishing.
• Green multicomponent synthesis of pyrano[2,3-c]pyrazole derivatives: current insights and future directions. (2023). RSC Publishing.
• Upscaling and Risk Evaluation of the Synthesis of the 3,5-Diamino-1H-Pyrazole, Disperazol. (n.d.).
• Troubleshooting common issues in pyrazole synthesis. (n.d.). Benchchem.
• Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents: Synthesis and Biological Activity of Fluorinated Tebufenpyrad Analogs. (n.d.). The Journal of Organic Chemistry - ACS Publications.
• Process for the purification of pyrazoles. (n.d.). Google Patents.
• Green Synthesis of Pyrazoles: Recent Developments in Aqueous Methods. (2023).
• Regioselectivity issues in the synthesis of substituted pyrazoles from hydrazines. (n.d.). Benchchem.
• Preventing degradation of pyrazole compounds during synthesis. (n.d.). Benchchem.
• Pyrazole Synthesis under Microwave Irradiation and Solvent-free Conditions. (n.d.).
• How can I purify a pyrazole compound with a N-C-N bond without using a silica column? (2014).
• Technical Support Center: Refining Purification Methods for Aminomethyl Pyrazole Derivatives. (n.d.). Benchchem.
• Green Synthetic Strategies for Pyrazole Derivatives: A Comprehensive Review. (2025). ResearchGate.

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Technical Support Center: Synthesis of 3,5-Dimethyl-1-propyl-1H-pyrazole

Welcome to the technical support guide for the synthesis of 3,5-dimethyl-1-propyl-1H-pyrazole. This document is designed for researchers, chemists, and drug development professionals to navigate and troubleshoot common side reactions and experimental challenges encountered during this two-step synthesis. Our goal is to provide not just protocols, but a deep mechanistic understanding to empower you to optimize your reaction outcomes.

Overview of the Synthetic Pathway

The synthesis of 3,5-dimethyl-1-propyl-1H-pyrazole is typically achieved in two sequential stages:

• Paal-Knorr Pyrazole Synthesis: The condensation of acetylacetone (2,4-pentanedione) with hydrazine hydrate to form the 3,5-dimethylpyrazole intermediate.[1]

• N-Alkylation: The subsequent alkylation of the 3,5-dimethylpyrazole nitrogen with a suitable propylating agent to yield the final product.

This guide is structured to address specific issues that may arise during each of these critical stages.

Caption: General two-stage synthetic route.

Troubleshooting Guide & Mechanistic Insights

Part 1: Issues in Pyrazole Ring Formation (Synthesis of 3,5-Dimethylpyrazole)

This initial condensation reaction is robust but can suffer from incomplete conversion, leading to purification challenges.

Question 1: My reaction to form 3,5-dimethylpyrazole appears sluggish, and the final yield is low. NMR analysis shows complex signals alongside the product peaks. What's happening?

Answer:

Primary Cause: Incomplete Cyclization and Formation of Hydrazone Intermediates. The reaction between a 1,3-diketone and hydrazine proceeds via a hydrazone intermediate.[2][3] While acetylacetone is symmetrical, the initial nucleophilic attack by hydrazine on one carbonyl group forms a hydrazone. For the reaction to complete, a subsequent intramolecular nucleophilic attack by the second nitrogen atom must occur, followed by dehydration to form the stable aromatic pyrazole ring.[4][5] If conditions are not optimal, the reaction can stall at the intermediate stage.

Mechanistic Insight: The cyclization step is often the rate-limiting step and is typically facilitated by an acid catalyst. The catalyst protonates the remaining carbonyl group, making it more electrophilic and susceptible to attack by the terminal nitrogen of the hydrazone.

Caption: Paal-Knorr mechanism highlighting the stable hydrazone intermediate.

Preventative & Corrective Measures:

• Catalyst is Key: The reaction benefits from a catalytic amount of a weak acid, such as glacial acetic acid.[6][7] The acid ensures the efficient protonation required for the cyclization step without causing degradation.

• Temperature Control: While the initial addition of hydrazine hydrate to acetylacetone should be done at a low temperature (e.g., in an ice bath) to control the exotherm, the reaction often requires gentle heating (e.g., 50-70°C or reflux in a suitable solvent like ethanol) to drive the cyclization to completion.[6][7][8]

• Reaction Time: Ensure the reaction is allowed to proceed for a sufficient duration. Monitor the reaction by TLC or GC-MS to confirm the disappearance of the starting material and intermediate.

Optimized Protocol for 3,5-Dimethylpyrazole Synthesis

• In a flask equipped with a magnetic stirrer and placed in an ice bath, add hydrazine hydrate (1.0 eq) to a solution of ethanol or water.[7][9]

• Slowly add acetylacetone (1.05 eq) dropwise, ensuring the temperature remains below 10°C.

• Add a catalytic amount of glacial acetic acid (e.g., 0.1 eq).

• Remove the ice bath and allow the mixture to stir at room temperature for 1 hour, then heat to 50°C for 2-3 hours until completion is confirmed by TLC.

• Cool the reaction mixture to induce crystallization of the product. Filter, wash with cold water, and dry under vacuum.

Part 2: Issues in N-Propylation of 3,5-Dimethylpyrazole

The N-alkylation step is where the most significant and difficult-to-separate side products are typically formed.

Question 2: After my N-propylation reaction, I've isolated my desired product, but also a significant amount of a water-soluble, salt-like solid that doesn't move on a silica TLC plate. What is this byproduct?

Answer:

Primary Cause: Over-alkylation and Formation of a Quaternary Pyrazolium Salt. This is the most common side reaction in the N-alkylation of pyrazoles. After the formation of the desired 3,5-dimethyl-1-propyl-1H-pyrazole, the N2 nitrogen atom is still nucleophilic and can be attacked by a second molecule of the propylating agent (e.g., 1-bromopropane). This results in the formation of a 1,2-dipropyl-3,5-dimethylpyrazolium salt. These quaternary ammonium salts are highly polar and non-volatile, matching your description.

Caption: Competing pathways of desired N-propylation and over-alkylation.

Preventative & Corrective Measures:

• Strict Stoichiometric Control: Use a slight excess of the pyrazole starting material relative to the alkylating agent (e.g., 1.1 eq of pyrazole to 1.0 eq of 1-bromopropane). This ensures the alkylating agent is the limiting reagent and is consumed before significant over-alkylation can occur.

• Controlled Addition: Add the alkylating agent slowly (dropwise) to the reaction mixture at a controlled temperature. This maintains a low instantaneous concentration of the alkylating agent, favoring the mono-alkylation reaction.

• Moderate Temperature: Avoid excessive heating. Higher temperatures increase the rate of both reactions but can disproportionately favor the second alkylation. Aim for the lowest temperature that allows for a reasonable reaction rate.

• Choice of Base: While strong bases like NaH ensure complete deprotonation, they can sometimes accelerate side reactions. A milder, heterogeneous base like potassium carbonate (K2CO3) is often sufficient and easier to control.[10]

Question 3: The N-propylation reaction is very slow or gives a poor yield, with a lot of unreacted 3,5-dimethylpyrazole remaining. How can I improve the conversion?

Answer:

Primary Cause: Suboptimal Choice of Base, Solvent, or Alkylating Agent. The N-alkylation of pyrazole is an SN2 reaction that requires the deprotonation of the pyrazole N-H to generate a potent nucleophile (the pyrazolide anion).[11] Insufficiently basic conditions, an inappropriate solvent, or a poor leaving group on the propyl chain can all lead to low conversion.

Troubleshooting Matrix: N-Alkylation Conditions

Parameter	Issue	Recommendation & Rationale
Base	The chosen base (e.g., triethylamine) is not strong enough to deprotonate the pyrazole N-H (pKa ≈ 14).	Use a stronger base. Sodium hydride (NaH) in an aprotic solvent like DMF or THF provides irreversible deprotonation. Potassium carbonate (K2CO3) is a practical and effective alternative, especially in polar aprotic solvents like DMF or acetonitrile.[10]
Solvent	A protic solvent (e.g., ethanol) is used.	Switch to a polar aprotic solvent such as DMF, acetonitrile, or acetone .[8] Protic solvents can solvate the pyrazolide anion, reducing its nucleophilicity, and may also react with stronger bases.
Alkylating Agent	The leaving group is poor (e.g., 1-chloropropane).	The reactivity order for alkyl halides in SN2 reactions is R-I > R-Br > R-Cl. Use 1-iodopropane for the highest reactivity or 1-bromopropane as a good balance between reactivity and cost. Propyl tosylate is also an excellent, highly reactive alternative.
Water Content	The reagents or solvent contain water.	Use anhydrous solvents and dry reagents. Water will quench strong bases like NaH and can hinder the reaction by protonating the pyrazolide anion.

Self-Validating Protocol for N-Propylation

• To a flame-dried flask under an inert atmosphere (N2 or Ar), add 3,5-dimethylpyrazole (1.1 eq) and anhydrous DMF.

• Cool the solution to 0°C and add sodium hydride (60% dispersion in mineral oil, 1.2 eq) portion-wise. Allow the mixture to stir for 30 minutes at 0°C; cessation of H2 evolution indicates complete deprotonation.

• Slowly add 1-bromopropane (1.0 eq) via syringe.

• Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring by TLC.

• Carefully quench the reaction by slowly adding saturated aq. NH4Cl solution. Extract the product with a suitable organic solvent (e.g., ethyl acetate), wash the organic layer with brine, dry over Na2SO4, and concentrate. Purify by column chromatography.

Frequently Asked Questions (FAQs)

Q1: Is there a risk of C-alkylation on the pyrazole ring or methyl groups? A: C-alkylation is generally not a significant side reaction under standard N-alkylation conditions. The pyrazole N-H proton is far more acidic than the protons at C4 or on the methyl groups, so deprotonation occurs selectively at the nitrogen.[11] Significant C-alkylation would require much stronger bases (e.g., organolithium reagents) that are not typically used for this transformation.

Q2: My pyrazole starting material is unsymmetrical. How do I control which nitrogen gets alkylated? A: For unsymmetrical pyrazoles, controlling regioselectivity is a major challenge and typically yields a mixture of N1 and N2 alkylated isomers.[12] The outcome is influenced by steric hindrance (bulky alkylating agents tend to attack the less hindered nitrogen) and electronic effects of the substituents on the pyrazole ring.[13][14] The choice of a non-coordinating base versus a coordinating metallic base can also influence the regioselectivity.[13]

Q3: How do I best purify the final product from the quaternary salt byproduct? A: The significant difference in polarity makes this separation straightforward. After the reaction workup, the crude product can be dissolved in a minimally polar solvent (like dichloromethane or ethyl acetate). The highly polar pyrazolium salt is insoluble and can be removed by simple filtration. Alternatively, during a standard aqueous workup, the organic product will be in the organic layer while the salt will remain in the aqueous layer. Final purification of the desired product can then be achieved by silica gel column chromatography or distillation.

References

• MDPI. (2021). Synthesis of New 1-Aryl-2-(3,5-dimethylpyrazol-1-yl)ethanone Oxime Ether Derivatives and Investigation of Their Cytotoxic Effects. Retrieved from [Link]

• ResearchGate. (2014). Could anybody tell about synthesis of 3,5 dimethylpyrazole?. Retrieved from [Link]

• ResearchGate. (2025). Reactions of 3,5-dimethyl-1-phenyl-1H-pyrazole with electrophiles. Retrieved from [Link]

• Wikipedia. (n.d.). 3,5-Dimethylpyrazole. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Pyrazole synthesis. Retrieved from [Link]

• YouTube. (2020). Synthesis of 3,5-Dimethylpyrazole. Retrieved from [Link]

• Name-Reaction.com. (n.d.). Knorr pyrazole synthesis. Retrieved from [Link]

• Journal of Chemical and Pharmaceutical Research. (n.d.). Synthesis, characterization of some new 3, 5-dimethyl azopyrazoles and its derivatives. Retrieved from [Link]

• ACS Publications. (2022). Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions. The Journal of Organic Chemistry. Retrieved from [Link]

• MDPI. (n.d.). Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning. Retrieved from [Link]

• Google Patents. (n.d.). CN1482119A - Method for preparing 3.5-dimethylpyrazole.

• TSI Journals. (2013). SYNTHESIS OF NOVEL SUBSTITUTED-3, 5-DIMETHYL-1H-PYRAZOLYL PHTHALAZINE-1, 4-DIONES. Retrieved from [Link]

• Semantic Scholar. (n.d.). Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions. Retrieved from [Link]

• Chemistry LibreTexts. (2025). 19.9: Nucleophilic Addition of Hydrazine - The Wolff-Kishner Reaction. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of Hydrazine Derivatives (Hydrazides). Retrieved from [Link]

• Organic Syntheses. (n.d.). Three-component Reaction for Pyrazole Synthesis. Retrieved from [Link]

• Wikipedia. (n.d.). Paal–Knorr synthesis. Retrieved from [Link]

• ResearchGate. (n.d.). Reactions of β-diketone hydrazones and enamino ketoesters with hydrazine and its derivatives. Retrieved from [Link]

• ResearchGate. (n.d.). Highly Selective N -Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions. Retrieved from [Link]

• ResearchGate. (n.d.). Paal–Knorr pyrrole synthesis. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Regioselective synthesis of pyrazoles via the ring cleavage of 3-substituted N-alkylated 3-hydroxyisoindolin-1-ones. Journal of the Chemical Society, Perkin Transactions 1. Retrieved from [Link]

• YouTube. (2019). synthesis of pyrazoles. Retrieved from [Link]

• YouTube. (2020). 102. Aldehydes & Ketones: Reactions Part #3 Hydrazones, Related Compounds & the Wittig Reaction. Retrieved from [Link]

• MDPI. (2023). Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. Retrieved from [Link]

• Wikipedia. (n.d.). Hydrazone. Retrieved from [Link]

• Wiley Online Library. (n.d.). Engineered Enzymes Enable Selective N‐Alkylation of Pyrazoles With Simple Haloalkanes. Retrieved from [Link]

• Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Pyrazole. Retrieved from [Link]

• ResearchGate. (2025). Review on Synthesis of pyrazole and pyrazolines. Retrieved from [Link]

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purification strategies to remove starting materials from pyrazole products

A Guide for Researchers, Scientists, and Drug Development Professionals

Section 1: Understanding the Challenge: Common Impurities in Pyrazole Synthesis

The most prevalent method for synthesizing pyrazoles is the Knorr pyrazole synthesis, which involves the condensation of a 1,3-dicarbonyl compound with a hydrazine.[1][2][3] While robust, this and other methods can lead to a predictable set of impurities that complicate product isolation. Understanding these impurities is the first step toward selecting an effective purification strategy.

• Unreacted Starting Materials: The most common impurities are residual 1,3-dicarbonyl compounds and hydrazines. Hydrazine, in particular, can be difficult to remove due to its basicity and polarity.

• Regioisomers: When using unsymmetrical 1,3-dicarbonyls or substituted hydrazines, the formation of two distinct pyrazole regioisomers is a frequent challenge.[1] These isomers often have very similar physical properties, making separation difficult.

• Pyrazoline Intermediates: Incomplete cyclization or aromatization can leave pyrazoline intermediates as byproducts.[1][2]

• Colored Impurities: The decomposition or oxidation of hydrazine starting materials, especially phenylhydrazine, can produce colored byproducts that result in yellow or red crude products.[1][4]

Section 2: Troubleshooting Guide: Common Purification Issues (Q&A)

This section addresses specific experimental challenges in a direct question-and-answer format.

Q1: My TLC and NMR show significant unreacted hydrazine in my crude product. How can I remove it?

Answer: Unreacted hydrazine and its salts are common impurities. Due to their basic and polar nature, they can be removed with a targeted acidic wash.

• Causality: Hydrazines are significantly more basic than most pyrazoles. By washing your crude organic solution with a dilute aqueous acid (e.g., 1M HCl or saturated NH₄Cl), the hydrazine will be protonated, forming a water-soluble salt. This salt will partition into the aqueous layer, leaving your less basic pyrazole product in the organic phase.[1]

• Troubleshooting: If your pyrazole product has basic functional groups, it may also be extracted into the acidic layer. Always check the pH of the aqueous layer and consider back-extracting it with a fresh portion of organic solvent after the initial separation to recover any lost product. A subsequent wash of the organic layer with saturated sodium bicarbonate solution will neutralize any remaining acid.

Q2: I have a mixture of regioisomers that are inseparable by recrystallization. What is the best approach?

Answer: The separation of regioisomers is a classic challenge that almost always requires column chromatography due to their similar polarities and solubilities.[1][5]

• Strategy: The key is to find a solvent system that provides optimal separation on a TLC plate, ideally with a ΔRf (difference in retention factor) of at least 0.1. Standard systems like hexane/ethyl acetate are a good starting point.[5]

• Expert Insight: For challenging separations, a shallow solvent gradient (e.g., starting with 100% hexane and slowly increasing the percentage of ethyl acetate) during flash chromatography can improve resolution. If the isomers are still co-eluting, switching to a different solvent system, such as dichloromethane/methanol, may alter the selectivity and improve the separation.

Q3: My pyrazole product is degrading or showing severe tailing on my silica gel column. What is happening and how can I fix it?

Answer: This is a common problem caused by the interaction of the basic pyrazole ring with the acidic silanol groups (Si-OH) on the surface of standard silica gel. This interaction can lead to irreversible adsorption or acid-catalyzed degradation.

• The Solution: Deactivate the silica gel. This is achieved by adding a small amount of a volatile base, typically triethylamine (Et₃N), to the eluent (0.5-1% by volume).[6][7] The triethylamine will preferentially interact with the acidic sites on the silica, rendering them neutral and allowing your basic pyrazole to pass through the column without issue.

• Alternative Stationary Phases: If deactivation is insufficient, consider using a different stationary phase altogether. Neutral alumina is an excellent alternative for purifying basic compounds.[6][7] For highly polar pyrazoles, reversed-phase (C18) chromatography using polar mobile phases like acetonitrile/water may also be a viable option.[6]

Q4: My final product is a persistent, dark-colored oil that won't crystallize. What are my options?

Answer: A product "oiling out" or remaining as a viscous liquid is typically due to the presence of impurities that inhibit crystal lattice formation or lower the melting point.[5]

• Remove Residual Solvents: First, ensure all volatile solvents are thoroughly removed using a rotary evaporator followed by drying on a high-vacuum line.[5]

• Purify by Chromatography: The most reliable method to remove the problematic impurities is flash column chromatography.[5] This will often yield a purified oil that is more amenable to crystallization.

• Induce Crystallization via Salt Formation: Pyrazoles can be converted into crystalline salts.[5][8] Dissolve the oily product in a suitable solvent (e.g., diethyl ether, ethyl acetate) and add an acid (e.g., HCl in ether, or sulfuric acid). The resulting pyrazolium salt is often a stable, crystalline solid that can be easily filtered and purified by recrystallization. The pure pyrazole free base can then be regenerated by neutralizing the salt with a base.[5][8]

• Charcoal Treatment: The dark color can be addressed by dissolving the crude product in a solvent, adding a small amount of activated charcoal, stirring briefly, and filtering through a pad of celite.[1][5] The charcoal adsorbs many colored impurities.

Section 3: Core Purification Protocols

Protocol 1: Flash Column Chromatography (Deactivated Silica)

This protocol is designed for purifying basic pyrazoles that may interact with standard silica gel.

• Solvent System Selection: Using TLC, identify an eluent system (e.g., Hexane/Ethyl Acetate) that provides good separation and an Rf value of ~0.3 for the desired product.

• Column Packing:

  • Prepare the eluent identified in step 1 and add triethylamine to a final concentration of 0.5% (v/v).

  • Create a slurry of silica gel in this triethylamine-containing eluent.

  • Pour the slurry into the column and use gentle pressure to pack a uniform bed, ensuring no air bubbles are trapped.[7]

• Sample Loading:

  • Dissolve the crude pyrazole in a minimal amount of a solvent like dichloromethane.

  • Alternatively, for better resolution, create a "dry load" by adsorbing the crude product onto a small amount of silica gel. This is done by dissolving the product, adding silica, and evaporating the solvent to yield a dry, free-flowing powder.

  • Carefully add the sample to the top of the packed column.

• Elution & Collection:

  • Begin eluting with the triethylamine-containing solvent system.

  • Collect fractions and monitor them by TLC to identify those containing the pure product.

  • Combine the pure fractions and remove the solvent under reduced pressure.

Protocol 2: Acid-Base Extraction for Impurity Removal

This workflow is ideal for removing highly basic (hydrazine) or neutral/acidic impurities from a pyrazole product.

• Dissolution: Dissolve the crude reaction mixture in an organic solvent immiscible with water, such as ethyl acetate or dichloromethane (DCM).

• Acidic Wash (Removes Hydrazine):

  • Transfer the organic solution to a separatory funnel.

  • Add an equal volume of 1M HCl (aq).

  • Shake the funnel vigorously, venting frequently. Allow the layers to separate.

  • Drain the lower aqueous layer (which now contains the protonated hydrazine salt).

  • Repeat the wash with 1M HCl.

• Neutralization Wash: Wash the organic layer with a saturated solution of sodium bicarbonate (NaHCO₃) to neutralize any residual acid, followed by a wash with brine (saturated NaCl) to remove excess water.

• Drying and Concentration: Drain the organic layer into a flask, dry it over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and evaporate the solvent to yield the purified pyrazole.

Visualization of Purification Workflows

A logical approach is crucial for selecting the right purification method. The following diagram outlines a decision-making process.

Caption: Decision tree for selecting a primary pyrazole purification strategy.

The following diagram illustrates the workflow for an acid-base extraction to separate a pyrazole from neutral impurities.

Caption: Workflow for purification of a pyrazole using acid-base extraction.

Section 4: Data Summary & FAQs

Table 1: Comparison of Primary Purification Methods

Method	Principle of Separation	Pros	Cons	Best For
Recrystallization	Differential solubility of product and impurities in a solvent at different temperatures.	Highly effective for achieving high purity (>99%); scalable; cost-effective.	Only suitable for solids; requires finding a suitable solvent system; can have lower yields.	Removing small amounts of impurities from a solid product that is already >90% pure.[5][7]
Column Chromatography	Differential partitioning of components between a stationary phase (e.g., silica) and a mobile phase (eluent).	Highly versatile; can separate complex mixtures, isomers, and oily products.	Can be time-consuming and solvent-intensive; potential for product degradation on acidic silica.	Complex mixtures, regioisomers, oily products, or when recrystallization fails.[1][5]
Acid-Base Extraction	Differential solubility of acidic/basic compounds in aqueous and organic phases depending on pH.	Excellent for removing acidic or basic impurities (like hydrazine); fast and simple workup step.	Only applicable if the product and impurities have different acid-base properties; can form emulsions.	Removing unreacted hydrazine or other acidic/basic starting materials during initial workup.[1][9]
Distillation	Separation based on differences in boiling points.	Effective for purifying thermally stable, volatile liquids.	Not suitable for solids or thermally sensitive compounds; requires significant boiling point differences.	Liquid pyrazoles with non-volatile impurities.[5]

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for purifying substituted pyrazoles? A1: The most frequently employed methods are column chromatography on silica gel and recrystallization.[5] For liquid pyrazoles, distillation is also a viable option, while acid-base extraction is a crucial part of the initial workup to remove ionic or highly polar starting materials.[1][5]

Q2: What are typical solvent systems for column chromatography of pyrazoles? A2: A common and effective eluent system is a mixture of a non-polar solvent like hexane or heptane and a more polar solvent like ethyl acetate.[5] The ratio is optimized based on the polarity of the specific compound and its impurities, as determined by preliminary TLC analysis.

Q3: Can I use recrystallization to purify an oily pyrazole product? A3: Not directly. Recrystallization is only effective for solid materials. However, if the oil can be purified by another method first (like chromatography) to remove impurities, it may then solidify. Alternatively, converting the oily pyrazole to a solid crystalline salt with an acid is a highly effective strategy to enable purification by recrystallization.[5][8]

References

• BenchChem. (n.d.). Technical Support Center: Purification of 1-ethyl-4-iodo-5-methyl-1H-pyrazole.
• BenchChem. (n.d.). Identifying and removing byproducts in pyrazole synthesis.

• Various Authors. (2014). How can I purify a pyrazole compound with a N-C-N bond without using a silica column? ResearchGate. Available at: [Link]

• Zhou, J., et al. (2024). Recent advances in the multicomponent synthesis of pyrazoles. Organic & Biomolecular Chemistry. Royal Society of Chemistry. Available at: [Link]

• Nayak, S. K., et al. (2013). Synthesis and Crystal Structures of N-Substituted Pyrazolines. Molecules, 18(2), 2391-2403. Available at: [Link]

• Taylor, C. M., et al. (2023). Completion of Crystallographic Data for the Series of 4-Halogenated-1H-pyrazoles: Crystal Structure Determination of 4-Iodo-1H-pyrazole and Spectroscopic Comparison. Molbank, 2023(3), M1693. Available at: [Link]

• Nayak, S. K., et al. (2013). Synthesis and Crystal Structures of N-Substituted Pyrazolines. Semantic Scholar. Available at: [Link]

• Zehner, C., et al. (2011). Method for purifying pyrazoles. Google Patents (WO2011076194A1).
• Zehner, C., et al. (2011). Process for the purification of pyrazoles. Google Patents (DE102009060150A1).
• BenchChem. (n.d.). Technical Support Center: Purification of Trifluoromethylated Pyrazoles.

• Nayak, S. K., et al. (2013). Synthesis and Crystal Structures of N-Substituted Pyrazolines. ResearchGate. Available at: [Link]

• BenchChem. (n.d.). Troubleshooting the reaction mechanism of pyrazole formation.

• El-Faham, A., et al. (2023). Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. Reactions, 4(3), 517-563. Available at: [Link]

• Kľúčik, J., et al. (2021). Direct Preparation of N-Substituted Pyrazoles from Primary Aliphatic or Aromatic Amines. The Journal of Organic Chemistry, 86(15), 10399-10410. Available at: [Link]

• J&K Scientific LLC. (n.d.). Knorr Pyrazole Synthesis.
• Hartmann, H., et al. (1993). Process for the preparation of pyrazole and its derivatives. Google Patents (IL110461A).

• University of Colorado Boulder. (n.d.). Acid-Base Extraction. Department of Chemistry. Available at: [Link]

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stability issues of 3,5-dimethyl-1-propyl-1H-pyrazole in solution

Welcome to the technical support center for 3,5-dimethyl-1-propyl-1H-pyrazole. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and frequently asked questions regarding the stability of this compound in solution. As your partner in research, we aim to equip you with the knowledge to anticipate and resolve stability challenges, ensuring the integrity and reproducibility of your experimental results.

Introduction to the Stability of 3,5-dimethyl-1-propyl-1H-pyrazole

3,5-dimethyl-1-propyl-1H-pyrazole is a heterocyclic organic compound with a pyrazole core. The pyrazole ring itself is generally considered a stable aromatic system, resistant to oxidation and reduction under many conditions.[1] However, the N-propyl group and the overall substitution pattern can influence its stability in solution under various experimental stressors. Understanding the potential degradation pathways is critical for accurate experimental design, data interpretation, and the development of stable formulations.

This guide will address common stability issues through a question-and-answer format, provide detailed troubleshooting protocols, and offer insights into the underlying chemical principles.

Frequently Asked Questions (FAQs)

Q1: My stock solution of 3,5-dimethyl-1-propyl-1H-pyrazole shows a decrease in concentration over time. What are the likely causes?

A1: A decrease in the concentration of your stock solution can be attributed to several factors, primarily chemical degradation. The most common degradation pathways for N-alkylated pyrazoles in solution include:

• Hydrolysis: While the pyrazole ring is generally stable to hydrolysis, certain conditions can promote this reaction, especially if your solution contains ester or other hydrolyzable functional groups. For N-propyl pyrazoles, hydrolytic cleavage of the N-propyl group is less common but can be influenced by extreme pH and temperature.[2][3]

• Oxidation: The pyrazole ring can be susceptible to oxidation, particularly in the presence of strong oxidizing agents or under conditions that generate reactive oxygen species.[1][4] The nitrogen atoms and the alkyl substituent can be sites of oxidation.

• Photodegradation: Exposure to light, especially UV light, can induce photochemical reactions leading to the degradation of the compound.[5]

• Adsorption: The compound may adsorb to the surface of your storage container, particularly if it is plastic.

Q2: I am observing the appearance of new peaks in my chromatogram when analyzing aged solutions of 3,5-dimethyl-1-propyl-1H-pyrazole. What could these be?

A2: The appearance of new peaks strongly suggests the formation of degradation products. While the exact identity of these degradants would require structural elucidation (e.g., by LC-MS or NMR), potential degradation products of N-alkylated pyrazoles could include:

• Oxidized derivatives: Such as N-oxides or hydroxylated species on the pyrazole ring or the propyl chain.

• Ring-opened products: Under harsh oxidative conditions, the pyrazole ring can undergo cleavage.[6]

• De-alkylated pyrazole: Cleavage of the N-propyl bond would result in 3,5-dimethyl-1H-pyrazole.

To identify these impurities, a forced degradation study is highly recommended.

Q3: What are the optimal storage conditions for a stock solution of 3,5-dimethyl-1-propyl-1H-pyrazole?

A3: To maximize the shelf-life of your stock solution, we recommend the following storage conditions:

• Temperature: Store at -20°C or lower. Avoid repeated freeze-thaw cycles.

• Light: Protect from light by using amber vials or by wrapping the container in aluminum foil.

• Atmosphere: For long-term storage, consider purging the vial with an inert gas like argon or nitrogen to minimize oxidation.

• Container: Use glass vials with PTFE-lined caps to prevent adsorption and leaching.

• Solvent: Choose a stable, anhydrous, aprotic solvent. If an aqueous buffer is necessary, prepare it fresh and consider sterile filtering.

Q4: Which solvents are recommended for preparing stock solutions of 3,5-dimethyl-1-propyl-1H-pyrazole?

A4: 3,5-dimethyl-1-propyl-1H-pyrazole is generally soluble in a range of organic solvents.[7] For stock solutions, we recommend:

• Primary choices: Anhydrous DMSO, DMF, or ethanol.

• For aqueous experiments: Prepare a high-concentration stock in DMSO or ethanol and dilute it into your aqueous buffer immediately before use. Be mindful of the final solvent concentration in your assay to avoid solubility and toxicity issues.

Troubleshooting Guide

This section provides a structured approach to identifying and resolving stability issues with 3,5-dimethyl-1-propyl-1H-pyrazole in your experiments.

Issue 1: Inconsistent results or loss of compound activity.

This is often the first sign of compound instability. The troubleshooting workflow below will help you diagnose the root cause.

Troubleshooting Workflow for Instability.

Step-by-step guidance:

• Verify Analytical Method: Ensure your analytical method (e.g., HPLC-UV) is stability-indicating. This means it can separate the intact compound from its potential degradation products.

• Assess Solution Stability: Prepare a fresh solution and analyze it at different time points (e.g., 0, 2, 4, 8, 24 hours) under your typical experimental conditions (temperature, lighting). A decrease in the main peak area and the appearance of new peaks indicate instability.

• Perform Forced Degradation Study: To proactively understand the compound's vulnerabilities, conduct a forced degradation study. This will help identify the conditions that cause degradation and can aid in identifying the degradation products.

• Identify Degradation Pathway: Based on the forced degradation results, determine the primary degradation pathway (hydrolysis, oxidation, photolysis).

• Optimize Storage & Handling: Implement the recommended storage conditions (see FAQ 3). Prepare solutions fresh whenever possible.

• Modify Experimental Conditions: If the compound is unstable under your assay conditions, consider modifications such as using a different buffer, adding antioxidants (if oxidation is the issue), or protecting the experiment from light.

Issue 2: Poor solubility or precipitation in aqueous buffers.

Many organic compounds have limited aqueous solubility, which can be mistaken for instability.

Troubleshooting Workflow for Poor Solubility.

Step-by-step guidance:

• Check Final Solvent Concentration: Ensure the final concentration of the organic solvent from your stock solution is low enough to be tolerated by the aqueous buffer (typically <1% for DMSO).

• Lower Final Compound Concentration: The compound may be exceeding its solubility limit in your buffer. Try a lower concentration.

• Adjust Buffer pH: If the compound has ionizable groups, adjusting the pH may increase its solubility.

• Use a Co-solvent: Small amounts of co-solvents like ethanol or polyethylene glycol (PEG) can sometimes improve solubility.

• Consider Formulation Strategies: For in vivo studies, formulation strategies such as using cyclodextrins or lipid-based formulations may be necessary.

Experimental Protocols

Protocol 1: Forced Degradation Study

This protocol outlines a general procedure for a forced degradation study to identify the potential stability liabilities of 3,5-dimethyl-1-propyl-1H-pyrazole.[8]

Objective: To assess the stability of the compound under various stress conditions.

Materials:

• 3,5-dimethyl-1-propyl-1H-pyrazole

• HPLC grade water, acetonitrile, and methanol

• Hydrochloric acid (HCl), Sodium hydroxide (NaOH), Hydrogen peroxide (H₂O₂)

• HPLC system with UV or MS detector

• pH meter

• Photostability chamber

• Oven

Procedure:

• Prepare a stock solution of 3,5-dimethyl-1-propyl-1H-pyrazole at 1 mg/mL in a suitable solvent (e.g., acetonitrile or methanol).

• Set up the following stress conditions in separate vials:

  • Acid Hydrolysis: Mix 1 mL of stock solution with 1 mL of 0.1 N HCl.

  • Base Hydrolysis: Mix 1 mL of stock solution with 1 mL of 0.1 N NaOH.

  • Oxidative Degradation: Mix 1 mL of stock solution with 1 mL of 3% H₂O₂.

  • Thermal Degradation: Place a vial of the stock solution in an oven at 60°C.

  • Photolytic Degradation: Expose a vial of the stock solution to light in a photostability chamber (ICH Q1B guidelines).

  • Control: Keep a vial of the stock solution at 4°C, protected from light.

• Incubate the samples for a defined period (e.g., 24 or 48 hours).

• At each time point (e.g., 0, 4, 8, 24, 48 hours), take an aliquot from each vial. Neutralize the acid and base hydrolysis samples before analysis.

• Analyze all samples by a stability-indicating HPLC method.

Data Analysis:

• Calculate the percentage of degradation for the parent compound under each condition.

• Observe the formation of any new peaks in the chromatograms.

• If using LC-MS, attempt to identify the mass of the major degradation products.

Stress Condition	Typical Reagent/Condition	Potential Degradation Pathway
Acid Hydrolysis	0.1 N HCl, 60°C	Cleavage of acid-labile groups
Base Hydrolysis	0.1 N NaOH, 60°C	Cleavage of base-labile groups
Oxidation	3% H₂O₂, RT	Formation of N-oxides, hydroxylation
Thermal	60°C	General decomposition
Photolytic	ICH Q1B light exposure	Photochemical reactions

Summary of Forced Degradation Conditions.

Protocol 2: Stability-Indicating HPLC Method Development

Objective: To develop a reverse-phase HPLC method capable of separating 3,5-dimethyl-1-propyl-1H-pyrazole from its potential degradation products.[9][10]

Materials:

• HPLC system with a diode array detector (DAD) or UV detector.

• C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Forced degradation samples from Protocol 1.

• HPLC grade solvents and buffers (e.g., acetonitrile, methanol, water, formic acid, phosphate buffer).

Procedure:

• Initial Screening:

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: Acetonitrile.

  • Gradient: 5-95% B over 20 minutes.

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: Scan with DAD to find the optimal wavelength, or use a fixed wavelength (e.g., 210 nm).

  • Column Temperature: 30°C.

• Inject a mixture of the control sample and the most degraded sample (e.g., from the oxidative stress condition) to check for resolution between the parent peak and the degradation peaks.

• Method Optimization:

  • Adjust the gradient slope to improve the separation of closely eluting peaks.

  • If co-elution occurs, try a different organic modifier (e.g., methanol instead of acetonitrile) or a different column chemistry (e.g., a phenyl-hexyl column).

  • Adjusting the pH of the mobile phase can also significantly alter selectivity.

• Validation: Once a suitable separation is achieved, the method should be validated according to ICH guidelines for specificity, linearity, accuracy, precision, and robustness.

References

• Leo, A., Hansch, C., & Elkins, D. (1971). Partition coefficients and their uses. Chemical Reviews, 71(6), 525-616.
• ICH Harmonised Tripartite Guideline, Q1A (R2): Stability Testing of New Drug Substances and Products (2003).
• ICH Harmonised Tripartite Guideline, Q1B: Photostability Testing of New Drug Substances and Products (1996).
• Snyder, L. R., Kirkland, J. J., & Dolan, J. W. (2010).
• Yin, H., et al. (2009). Structure-activity relationship and improved hydrolytic stability of pyrazole derivatives that are allosteric inhibitors of West Nile Virus NS2B-NS3 proteinase. Bioorganic & Medicinal Chemistry Letters, 19(19), 5773-5777.
• Popescu, V., et al. (2016). Synthesis, Characterization and Thermal Degradation of Some New 3,5-dimethyl Pyrazole Derivatives.
• J. Chem. Pharm. Res. (2018). Development and Validation of Stability Indicating Assay Method and Characterization of Degradation Product for Brexpiprazole Bulk by RP. JOCPR, 10(1), 55-66.
• International Journal of Pharmaceutical Sciences Review and Research. (2020).

• Ataman Kimya. (n.d.). 3,5-DMP (3,5 DIMETHYLPYRAZOLE). Retrieved from [Link]

• Ningbo Inno Pharmchem Co.,Ltd. (2025). 3,5-Dimethyl-1H-pyrazole: Comprehensive Overview and Applications. Retrieved from [Link]

• LCGC International. (2022). Development of Stability-Indicating Analytical Procedures by HPLC: An Overview and Best Practices. Retrieved from [Link]

• International Journal of Current Pharmaceutical Analysis. (n.d.). A Highly Validated RP-HPLC Method for Pyrazoline Derivative Having Anti-inflammatory Activity. Retrieved from [Link]

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• 3. Structure-activity relationship and improved hydrolytic stability of pyrazole derivatives that are allosteric inhibitors of West Nile Virus NS2B-NS3 proteinase - PubMed [pubmed.ncbi.nlm.nih.gov]
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Technical Support Center: Interpreting Complex NMR Spectra of Substituted Pyrazoles

Welcome to the technical support center for the analysis of substituted pyrazole NMR spectra. This resource is designed for researchers, scientists, and drug development professionals, providing clear, actionable guidance for interpreting complex NMR data. Pyrazoles are a cornerstone in medicinal chemistry and materials science, but their unique electronic and structural properties, such as tautomerism and susceptibility to various dynamic effects, often lead to NMR spectra that are challenging to interpret.

This guide moves from high-level frequently asked questions to in-depth troubleshooting guides for specific spectral challenges. Each section is grounded in fundamental principles and provides field-proven experimental protocols to help you resolve ambiguity and confidently elucidate the structure of your substituted pyrazoles.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial questions and problems encountered during the NMR analysis of pyrazoles.

Q1: Why are the signals for the C3 and C5 positions in my pyrazole's ¹³C NMR spectrum broad or appearing as a single, averaged signal?

This is a classic sign of annular tautomerism. The proton on the pyrazole nitrogen can rapidly exchange between the N1 and N2 positions. If this exchange is fast on the NMR timescale, the distinct environments of the C3 and C5 carbons (and any attached protons in the ¹H NMR) are averaged, leading to a single, often broad, signal.[1][2]

• Quick Troubleshooting:

  • Lower the Temperature: Slowing the exchange rate by cooling the sample can resolve the averaged signal into two distinct signals for each tautomer.[1][3]

  • Change Solvent: The rate of exchange is highly solvent-dependent. Aprotic, non-polar solvents may slow the exchange, whereas protic solvents can accelerate it.[1]

Q2: The N-H proton signal in my ¹H NMR spectrum is extremely broad or completely missing. How can I find and confirm it?

The disappearance or broadening of the N-H signal is very common and stems from several factors:

• Chemical Exchange: The N-H proton can rapidly exchange with other pyrazole molecules, trace amounts of water in the solvent, or other acidic/basic impurities. This rapid exchange broadens the signal, sometimes into the baseline.[1][4]

• Quadrupolar Broadening: The ¹⁴N nucleus has a quadrupole moment that provides an efficient relaxation pathway for the attached proton, leading to significant signal broadening.[1][5]

• Solvent Effects: In protic deuterated solvents like D₂O or CD₃OD, the N-H proton will rapidly exchange with solvent deuterium atoms, making it undetectable in the ¹H spectrum.[1]

• Quick Troubleshooting:

  • Use Dry Solvent: Ensure your deuterated aprotic solvent (e.g., DMSO-d₆, CDCl₃) is as dry as possible.[1]

  • D₂O Exchange: Add a drop of D₂O to your NMR tube, shake well, and re-acquire the spectrum. If the broad signal was the N-H, it will disappear, confirming its identity.[4]

  • Vary Concentration: The rate of intermolecular proton exchange can be concentration-dependent. Acquiring spectra at different concentrations may alter the signal's appearance.[1]

Q3: I've synthesized a 3,4,5-trisubstituted pyrazole, but the ¹H NMR spectrum shows complex, overlapping multiplets that don't follow simple n+1 splitting rules. What is happening?

This is likely due to second-order effects . First-order splitting patterns (like clean doublets, triplets, etc.) are only observed when the chemical shift difference (Δν, in Hz) between two coupled protons is much larger than their coupling constant (J). When Δν/J is small (< 5), the system becomes "strongly coupled," leading to complex multiplets where line positions and intensities are distorted.[6] This is common in substituted aromatic and heterocyclic systems where protons have similar chemical environments.

• Quick Troubleshooting:

  • Increase Spectrometer Field Strength: Acquiring the spectrum on a higher field instrument (e.g., moving from 400 MHz to 600 MHz) increases the chemical shift separation in Hz while the J-coupling remains constant. This often simplifies the spectrum back towards a first-order appearance.[6]

  • Use 2D NMR: A 2D COSY experiment can help trace the connectivity between coupled protons even in a complex multiplet.

Q4: My pyrazole has a bulky substituent, and I'm seeing more signals than expected. For example, two methyl groups that should be equivalent are showing as two separate singlets. Why?

This phenomenon is likely caused by restricted (or hindered) rotation around a single bond. If a bulky substituent (like a t-butyl or a substituted phenyl group) creates a high energy barrier to rotation, the rotation around a bond becomes slow on the NMR timescale. This can make chemically equivalent groups (like the two methyls of an isopropyl group or the ortho protons of a phenyl ring) magnetically non-equivalent, causing them to appear as separate signals.[7]

• Quick Troubleshooting:

  • Variable Temperature (VT) NMR: Increasing the temperature of the NMR experiment can provide enough energy to overcome the rotational barrier. As the rotation becomes faster, the two signals will broaden, coalesce into a single broad peak, and finally sharpen into a single averaged signal.[7]

Part 2: In-Depth Troubleshooting Guides

Guide 1: Tackling Annular Tautomerism

Problem: You have synthesized a 3(5)-monosubstituted pyrazole and need to determine the major tautomer in solution, but room temperature spectra show averaged signals.

Causality: The tautomeric equilibrium (Scheme 1) is a fundamental property of N-unsubstituted pyrazoles. The position of this equilibrium is influenced by the electronic nature of substituents, solvent, temperature, and concentration.[3] Resolving the individual tautomers is key to correct structural assignment.

Scheme 1: Annular Tautomerism in a 3(5)-Substituted Pyrazole

Caption: Tautomeric equilibrium in N-unsubstituted pyrazoles.

This is the most direct method to slow the proton exchange and observe the signals of individual tautomers.

Step-by-Step Protocol:

• Sample Preparation: Prepare a moderately concentrated sample (10-20 mg) of your pyrazole in a suitable low-freezing point deuterated solvent.

  • Expert Insight: Dichloromethane-d₂ (CD₂Cl₂, freezes at -97 °C) or Toluene-d₈ (freezes at -95 °C) are excellent choices. Avoid solvents like DMSO-d₆ which freeze at a relatively high temperature (+19 °C).

• Initial Spectrum: Acquire standard ¹H and ¹³C NMR spectra at room temperature (e.g., 298 K) to serve as a baseline.[1]

• Cooling & Equilibration: Gradually lower the probe temperature in decrements of 10-20 K. At each temperature, allow the sample to equilibrate for 5-10 minutes before starting acquisition. This ensures thermal stability and minimizes shimming issues.[1]

• Data Acquisition: Record a ¹H and ¹³C spectrum at each temperature. Observe the key signals (e.g., the averaged C3/C5 signal). As the exchange slows, you will see this signal broaden, then begin to split into two distinct signals representing the two tautomers.

• Analysis: Once the signals are resolved (the "slow exchange regime"), you can integrate the corresponding signals in the ¹H spectrum (or use the peak heights in the ¹³C spectrum) to determine the equilibrium constant (K_T) at that temperature.[3]

}``` Caption: Decision workflow for investigating pyrazole tautomerism.

Guide 2: Definitive Signal Assignment in Unsymmetrical Pyrazoles

Problem: You have an unsymmetrically substituted pyrazole, and you cannot confidently assign the ¹H and ¹³C signals for the C3, C4, and C5 positions using 1D NMR alone.

Causality: Substituent effects can cause chemical shifts to fall outside of typical ranges, making assignment based on tables unreliable. Unambiguous assignment requires establishing connectivity between nuclei through bonds, which is the specialty of 2D NMR. T[8][9]he Heteronuclear Multiple Bond Correlation (HMBC) experiment is the most powerful tool for this task.

[9][10]##### Workflow: 2D NMR (HSQC & HMBC) Analysis

This workflow uses two key experiments to map out the complete C-H framework of the molecule.

• HSQC (Heteronuclear Single Quantum Coherence): Correlates protons directly to the carbons they are attached to (¹J_CH). This identifies CH, CH₂, and CH₃ groups. *[1][9] HMBC (Heteronuclear Multiple Bond Correlation): Correlates protons to carbons over two or three bonds (²J_CH, ³J_CH). This is crucial for connecting protonated carbons to non-protonated (quaternary) carbons and for piecing together the molecular skeleton.

[9][10][11]Step-by-Step Protocol:

• Sample Preparation: Prepare a reasonably concentrated sample (15-30 mg in 0.6 mL of deuterated solvent) to ensure good signal-to-noise in a reasonable time.

• Acquire 1D Spectra: Obtain high-quality ¹H and ¹³C{¹H} spectra.

• Acquire HSQC Spectrum: Run a standard HSQC experiment. This will allow you to definitively link each proton signal to its directly attached carbon signal.

• Acquire HMBC Spectrum:

  • Parameter Optimization: The key parameter is the long-range coupling constant used for the transfer, typically set to 8-10 Hz. This value is optimized for typical ²J_CH and ³J_CH couplings. [1] * Acquisition: The HMBC experiment may require several hours to acquire, depending on sample concentration and instrument sensitivity. 5[1]. Data Analysis & Interpretation:

  • Process the 2D data using your NMR software.

  • On the HMBC spectrum, look for key long-range correlations. For a pyrazole, the H4 proton is the most informative. It will show a correlation cross-peak to both the C3 and C5 carbons.

  • If the N-H proton is observable, it will typically show correlations to both C3 and C5, providing another layer of confirmation. [1] * Correlate this information with your HSQC data to build the complete assignment. For example, if H4 correlates to a carbon at 145 ppm in the HMBC, and your ¹³C spectrum has a signal at 145 ppm, you have now identified either C3 or C5. The other correlations from H4 and other protons will resolve the ambiguity.

Table 1: Typical Long-Range (HMBC) Correlations for Pyrazole Ring Assignment

Proton Signal	Expected ²J_CH / ³J_CH Correlations to Ring Carbons	Utility for Assignment
H3	C4, C5	Confirms C4 and C5 positions relative to the protonated C3 position.
H4	C3, C5	Most Critical. Directly links the C4 position to both flanking C3 and C5 carbons.
H5	C3, C4	Confirms C3 and C4 positions relative to the protonated C5 position.
N1-H	C3, C5	If observable, definitively identifies the C3 and C5 carbons adjacent to the nitrogen.

Note: Data is illustrative and based on established correlation patterns.

[1][12]### Part 3: Advanced Troubleshooting Topics

Guide 3: Analyzing Second-Order Spectral Effects

Problem: The ¹H NMR spectrum of your pyrazole derivative displays multiplets that are difficult to interpret, with "roofing" (leaning of peaks towards each other) and more lines than predicted by the n+1 rule.

Causality: This occurs when the chemical shift difference (Δν) between coupled protons is not significantly larger than the coupling constant (J) between them. I[6]n such strongly coupled systems, the energy levels are perturbed, leading to complex patterns that cannot be interpreted by simple first-order rules.

Solutions & Protocols:

• Increase Magnetic Field Strength: As mentioned in the FAQs, this is the most effective solution. Re-running the sample on a higher-field spectrometer (e.g., 600 or 800 MHz) will increase Δν (in Hz) and often simplify the spectrum. 2[6]. Spectral Simulation: If a higher field is not available, computational tools can be used.

  • Protocol: Use NMR simulation software (e.g., MestReNova, Bruker TopSpin). Manually input the approximate chemical shifts and estimated coupling constants. The software can then generate a theoretical spectrum. By iteratively adjusting these parameters to match the experimental spectrum, you can extract the true δ and J values.

Guide 4: Investigating Restricted Rotation

Problem: You observe non-equivalence for protons or carbons that should be chemically equivalent due to symmetry, suggesting a dynamic process.

Causality: A high energy barrier to rotation around a σ-bond, often due to steric hindrance from bulky substituents, can slow the rotation to a rate comparable to the NMR timescale.

[7]Workflow: Variable Temperature (VT) NMR for Dynamic Processes

The protocol is similar to that for tautomerism, but the goal is to observe the coalescence of signals at higher temperatures.

Step-by-Step Protocol:

• Sample Preparation: Use a high-boiling point solvent (e.g., Toluene-d₈, DMSO-d₆) to access a wide temperature range.

• Initial Spectrum: Acquire a spectrum at room temperature where you observe the non-equivalent signals.

• Heating & Equilibration: Increase the probe temperature in 10-20 K increments. Allow the sample to equilibrate for 5-10 minutes at each step.

• Data Acquisition: Record a spectrum at each temperature. As the temperature increases, you will observe the two distinct signals broaden, merge into a single very broad peak (coalescence), and finally sharpen into a single time-averaged signal in the fast-exchange regime.

• Analysis: The temperature at which coalescence occurs can be used to calculate the energy barrier (ΔG‡) to rotation using the Eyring equation.

References

• Pinto, D. C. G. A., Santos, C. M. M., & Silva, A. M. S. (n.d.). Advanced NMR techniques for structural characterization of heterocyclic structures. Current Organic Chemistry.
• BenchChem Technical Support Team. (2025).
• Elguero, J., et al. (n.d.). The Tautomerism of 3(5)-Phenylpyrazoles: An Experimental (IH, I3C, I5N NMR and X-Ray Crystallography) Study.
• Claramunt, R. M., et al. (1993). A ¹³C NMR spectroscopy study of the structure of N-H pyrazoles and indazoles. Canadian Journal of Chemistry, 71(5), 678-687.
• Pinto, D. C. G. A., Santos, C. M. M., & Silva, A. M. S. (n.d.). Advanced NMR techniques for structural characterization of heterocyclic structures. ESA-IPB.
• Silva, A. M. S., et al. (n.d.).
• BenchChem. (2025). Technical Support Center: Spectroscopic Analysis of Pyrazoles.
• López-Cara, C., et al. (2019). Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles. Molecules, 24(24), 4567.
• Elguero, J., et al. (n.d.). A ¹³C NMR spectroscopy study of the structure of N-H pyrazoles and indazoles. Canadian Journal of Chemistry.
• Elguero, J., et al. (2019). Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles. Molecules.
• Al-Bayati, R. H., & Al-Azzawi, A. M. (2013). Theoretical NMR investigation of pyrazol and substituted pyrazoles, DNMR and 1 H spin-lattice relaxation times.
• Reich, H. J. (n.d.). Second Order Effects in Coupled Systems. University of Wisconsin.
• Khetre, S. M. (2020, October 26).
• BenchChem. (n.d.). Advanced NMR Techniques Organic.
• Vasilev, A. A., et al. (2023).
• OC Chem. (2020, April 10). 2D NMR- Worked Example 2 (HSQC and HMBC). YouTube.
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Technical Support Center: Ensuring the Stability of 3,5-dimethyl-1-propyl-1H-pyrazole

Welcome to the dedicated technical support center for 3,5-dimethyl-1-propyl-1H-pyrazole. This resource is designed for researchers, scientists, and drug development professionals to ensure the long-term stability and integrity of this valuable heterocyclic compound in your laboratory and experimental workflows. Here, you will find in-depth troubleshooting guides, frequently asked questions (FAQs), and validated protocols to prevent, identify, and address potential degradation during storage.

Introduction: The Stability of the Pyrazole Core

3,5-dimethyl-1-propyl-1H-pyrazole belongs to the pyrazole family, a class of five-membered heterocyclic compounds containing two adjacent nitrogen atoms. The pyrazole ring is generally considered a stable aromatic system.[1] However, like many organic molecules, its derivatives can be susceptible to degradation under specific environmental conditions. Understanding the potential degradation pathways is the first step toward ensuring the compound's stability and the reproducibility of your experimental results.

This guide will focus on the most common degradation mechanisms for pyrazole derivatives: oxidation, hydrolysis, and photodegradation. We will provide practical advice on how to mitigate these risks through proper storage and handling.

Troubleshooting Guide: Identifying and Resolving Degradation Issues

This section is designed to help you troubleshoot common issues related to the storage and stability of 3,5-dimethyl-1-propyl-1H-pyrazole.

Problem 1: Visual Changes in the Stored Compound (e.g., color change, clumping)

• Possible Cause: This is often the first sign of chemical degradation. A color change from a white or off-white solid to yellow or brown can indicate the formation of oxidized impurities. Clumping or the appearance of a viscous liquid suggests moisture absorption, which can lead to hydrolysis.

• Recommended Actions:

  • Isolate the material: Do not use the suspect material in critical experiments.

  • Characterize the material: Perform analytical tests to confirm degradation. A simple Thin Layer Chromatography (TLC) analysis against a reference standard can quickly reveal the presence of impurities. For a more detailed investigation, we recommend using High-Performance Liquid Chromatography (HPLC) or Gas Chromatography-Mass Spectrometry (GC-MS).[2][3]

  • Review storage conditions: Ensure the compound is stored under the recommended conditions (see FAQ section below).

  • Consider purification: If the degradation is minor, repurification by recrystallization or column chromatography may be possible. However, for significant degradation, it is advisable to use a fresh batch of the compound.

Problem 2: Inconsistent or Unexpected Experimental Results

• Possible Cause: If you are experiencing variability in your experimental outcomes, it could be due to the use of a partially degraded compound. Degradation products can interfere with biological assays or chemical reactions, leading to unreliable data.

• Recommended Actions:

  • Verify compound integrity: Immediately analyze the purity of your 3,5-dimethyl-1-propyl-1H-pyrazole stock using a suitable analytical method like HPLC or NMR.[4]

  • Use a fresh sample: If degradation is confirmed, switch to a new, unopened vial of the compound for subsequent experiments.

  • Implement routine quality control: We recommend periodic purity checks of your stored compounds, especially for long-term studies.

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for 3,5-dimethyl-1-propyl-1H-pyrazole?

To ensure the long-term stability of 3,5-dimethyl-1-propyl-1H-pyrazole, we recommend the following storage conditions:

Parameter	Recommendation	Rationale
Temperature	2-8 °C (refrigerated)	Lower temperatures slow down the rate of potential degradation reactions.
Atmosphere	Inert gas (e.g., argon or nitrogen)	The pyrazole ring can be susceptible to oxidation.[1][5] An inert atmosphere minimizes contact with atmospheric oxygen.
Light	Amber vial or stored in the dark	Protection from light prevents potential photodegradation.
Moisture	Tightly sealed container with a desiccant	Pyrazoles can be hygroscopic. Preventing moisture uptake is crucial to avoid hydrolysis.

Q2: What are the likely degradation pathways for 3,5-dimethyl-1-propyl-1H-pyrazole?

Based on the general chemistry of pyrazoles, the following degradation pathways are most likely:

• Oxidation: The pyrazole ring can be oxidized, especially in the presence of strong oxidizing agents or prolonged exposure to air.[1][5] This can lead to the formation of N-oxides or ring-opened products.

• Hydrolysis: Although the pyrazole ring itself is relatively stable to hydrolysis, the substituents on the ring could be susceptible under certain pH conditions, especially if there are ester or amide functionalities present in derivatives. For 3,5-dimethyl-1-propyl-1H-pyrazole, this is less of a concern for the core structure but important to consider for its derivatives.

• Photodegradation: Exposure to UV light can provide the energy to initiate degradation reactions, leading to the formation of various byproducts.

Potential Degradation Pathways

Caption: Workflow for assessing the stability of 3,5-dimethyl-1-propyl-1H-pyrazole using HPLC.

References

• EvitaChem. (n.d.). 3,5-dimethyl-1-propyl-1H-pyrazole.
• 3,5-Dimethyl-1H-pyrazole: Comprehensive Overview and Applications. (2025, March 3). Geshem.
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• Ataman Kimya. (n.d.). 3,5-DMP (3,5 DIMETHYLPYRAZOLE).
• PubChem. (n.d.). 3,5-Dimethyl-4-propyl-1H-pyrazole.
• Journal of Chemical and Pharmaceutical Research. (n.d.). Synthesis and dye degradation properties of Cu complexes with pyrazole derivatives.
• International Journal of Novel Research and Development. (2024, July 7). A Review on Pyrazole and its Derivative.
• MDPI. (2022, May 12). A Review of the Recent Development in the Synthesis and Biological Evaluations of Pyrazole Derivatives.
• Heterocyclic Chemistry. (n.d.).
• MDPI. (2023, September 5). Recent Advances in the Synthesis of Pyrazole Derivatives: A Review.
• National Institutes of Health. (n.d.). 3-(3,5-Dimethyl-1H-pyrazol-1-yl)propanamide.
• International Journal of ChemTech and Pharmaceutical Analysis. (2014). A Highly Validated RP-HPLC Method for Pyrazoline Derivative Having Anti-inflammatory Activity.
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• MDPI. (n.d.). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review.
• ResearchGate. (2016, February 8). Is it safe for Aromatic azo compounds to be kept below 8 degree C for long time?
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• PubMed Central. (2025, November 23). Synthesis, characterization, computational and biological evaluation of pyrazole hydrazones as promising anti-inflammatory agents.
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Reference Data & Comparative Studies

A Comparative Guide to the Biological Activity of 3,5-dimethyl-1-propyl-1H-pyrazole and Other Alkylpyrazoles

Introduction: The Pyrazole Scaffold in Medicinal Chemistry

The pyrazole nucleus, a five-membered aromatic heterocycle with two adjacent nitrogen atoms, is a cornerstone in medicinal chemistry. Its derivatives exhibit a remarkable breadth of pharmacological activities, including anti-inflammatory, analgesic, anticancer, antimicrobial, and anticonvulsant properties.[1][2] The versatility of the pyrazole ring allows for substitutions at various positions, leading to a diverse array of compounds with distinct biological profiles. This guide provides a comparative analysis of the biological activity of 3,5-dimethyl-1-propyl-1H-pyrazole and other structurally related alkylpyrazoles, offering insights into their potential therapeutic applications and the experimental methodologies used for their evaluation. While direct comparative data for 3,5-dimethyl-1-propyl-1H-pyrazole is limited in the current literature, this guide synthesizes available data on analogous N-alkylated and 3,5-dimethyl-substituted pyrazoles to provide a valuable resource for researchers, scientists, and drug development professionals.

Comparative Biological Activity of Alkylpyrazoles

The biological activity of pyrazole derivatives is significantly influenced by the nature and position of their substituents. Alkyl groups, in particular, can modulate lipophilicity, steric interactions, and metabolic stability, thereby affecting the compound's pharmacokinetic and pharmacodynamic properties.

Antiproliferative and Cytotoxic Activity

Numerous studies have demonstrated the potent antiproliferative activity of pyrazole derivatives against various cancer cell lines.[3][4] The mechanism of action often involves the inhibition of critical cellular targets such as kinases or tubulin polymerization.[3]

A study on 3-alkyl-1,5-diaryl-1H-pyrazoles as analogues of the tubulin polymerization inhibitor combretastatin A-4 revealed that the nature of the alkyl group at the 3-position can influence cytotoxicity. While this study focused on more complex diarylpyrazoles, it highlights the importance of the alkyl substituent in modulating antiproliferative effects.[3] Another study on 1,3,5-trimethylpyrazole-containing malonamides demonstrated their insecticidal and acaricidal activities, suggesting that even simple alkyl substitutions on the pyrazole ring can confer significant biological effects.[5]

Compound/Derivative Class	Cell Line(s)	IC50 (µM)	Biological Effect	Reference
3,5-dimethyl-1H-pyrazole-1-carbothiohydrazide derivative (compound 17)	HepG2 (Liver), A549 (Lung)	5.35 (HepG2), 8.74 (A549)	Cytotoxicity	[6]
1-Aryl-2-(3,5-dimethylpyrazol-1-yl)ethanone oxime ether derivative (compound 5f)	C6 (Glioma)	5.13	Cytotoxicity, Apoptosis Induction	[7]
N-(4-Bromophenyl)-4-(3,5-dimethyl-1H-pyrazol-1-yl)-6-morpholino-1,3,5-triazin-2-amine (4f)	HCT-116 (Colon)	0.50	Antiproliferative	[4]

Causality Behind Experimental Choices: The selection of diverse cancer cell lines (e.g., liver, lung, colon, glioma) allows for the assessment of a compound's broad-spectrum antiproliferative potential or its selectivity towards specific cancer types. The MTT assay is a widely used initial screening tool due to its high-throughput nature and its ability to provide a quantitative measure of cell viability.

Antimicrobial Activity

Pyrazole derivatives have been extensively investigated for their antibacterial and antifungal properties.[8][9] The mechanism of action can vary, including the inhibition of essential enzymes or disruption of the cell membrane. The minimum inhibitory concentration (MIC) is a key parameter used to quantify the antimicrobial efficacy of a compound.

A study on new 3,5-dimethyl azopyrazole derivatives showed that some compounds exhibited moderate antimicrobial activity against both Gram-positive and Gram-negative bacteria when compared to the standard drug ciprofloxacin.[8] Another study on pyrazole analogues demonstrated significant antibacterial and antifungal activity, with some compounds showing MIC values as low as 0.25 µg/mL against Escherichia coli and Streptococcus epidermidis.[10]

Compound/Derivative Class	Microorganism	MIC (µg/mL)	Reference
3,5-dimethyl azopyrazole derivative (compound 3a)	E. coli, S. aureus	Not specified, but showed better zone of inhibition than reference	[8]
Pyrazole analogue (compound 3)	E. coli	0.25	[10]
Pyrazole analogue (compound 4)	S. epidermidis	0.25	[10]
Pyrazole analogue (compound 2)	Aspergillus niger	1	[10]

Causality Behind Experimental Choices: The selection of both Gram-positive and Gram-negative bacteria, as well as fungal strains, provides a comprehensive assessment of the antimicrobial spectrum of the test compounds. The broth microdilution method is a standard and reliable technique for determining the MIC, offering a quantitative measure of a compound's potency.

Anti-inflammatory Activity

The anti-inflammatory properties of pyrazole derivatives are well-documented, with celecoxib, a selective COX-2 inhibitor, being a prominent example.[11] The carrageenan-induced paw edema model in rats is a widely used in vivo assay to evaluate the acute anti-inflammatory activity of new compounds.

A study on 3,5-dimethyl pyrazoles derived from aryl alkanoic acids demonstrated significant anti-inflammatory activity in the carrageenan-induced paw edema model. Compounds with a pyrazole nucleus showed highly significant activity, with edema inhibition ranging from 70.73% to 86.47% after 4 hours.[12]

Compound/Derivative Class	Animal Model	Dose	% Inhibition of Edema (at 4h)	Reference
3,5-dimethyl pyrazole derivative of diclofenac (3a)	Rat	Not specified	86.47
3,5-dimethyl pyrazole derivative of ibuprofen (3b)	Rat	Not specified	79.27
3,5-dimethyl pyrazole derivative of flurbiprofen (3c)	Rat	Not specified	70.73	[12]

Causality Behind Experimental Choices: The carrageenan-induced paw edema model is a classic and reliable method for screening potential anti-inflammatory agents. Carrageenan injection induces a biphasic inflammatory response, allowing for the evaluation of a compound's effect on different mediators of inflammation.

Experimental Protocols

Protocol 1: In Vitro Cytotoxicity Assessment using the MTT Assay

This protocol outlines the determination of the cytotoxic effects of pyrazole derivatives on cancer cell lines using the 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay.[9][13]

Methodology:

• Cell Culture: Maintain the desired cancer cell lines (e.g., A549, HCT-116, MCF-7) in appropriate culture medium supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin in a humidified incubator at 37°C with 5% CO₂.

• Cell Seeding: Seed the cells into 96-well plates at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare stock solutions of the test compounds in dimethyl sulfoxide (DMSO). Dilute the stock solutions with culture medium to achieve a range of final concentrations. Replace the medium in the wells with the medium containing the test compounds and incubate for 48-72 hours. Include a vehicle control (DMSO) and a positive control (e.g., doxorubicin).

• MTT Addition: After the incubation period, add 20 µL of MTT solution (5 mg/mL in phosphate-buffered saline) to each well and incubate for an additional 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells. Determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%) by plotting the percentage of cell viability against the compound concentration and fitting the data to a dose-response curve.

Workflow for the in vitro MTT cytotoxicity assay.

Protocol 2: Antimicrobial Susceptibility Testing via Broth Microdilution

This protocol describes the determination of the Minimum Inhibitory Concentration (MIC) of pyrazole derivatives against bacterial strains using the broth microdilution method.[14][15]

Methodology:

• Inoculum Preparation: From a fresh (18-24 hour) culture plate, select several colonies of the test microorganism. Suspend the colonies in sterile saline or broth to match the turbidity of a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL). Dilute this standardized suspension in cation-adjusted Mueller-Hinton Broth (CAMHB) to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL.

• Compound Dilution: Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO). Perform a two-fold serial dilution of the compound in CAMHB in a 96-well microtiter plate to obtain a range of concentrations.

• Inoculation: Inoculate each well (except for the sterility control) with the prepared bacterial suspension. The final volume in each well should be 200 µL. Include a growth control well (bacteria without compound) and a sterility control well (broth without bacteria).

• Incubation: Incubate the microtiter plate at 35°C ± 2°C for 16-20 hours in ambient air.

• MIC Determination: After incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of the compound that completely inhibits visible bacterial growth.

Workflow for the broth microdilution MIC assay.

Protocol 3: In Vivo Anti-inflammatory Activity using Carrageenan-Induced Paw Edema

This protocol details the evaluation of the acute anti-inflammatory activity of pyrazole derivatives in a rat model of carrageenan-induced paw edema.[12][16]

Methodology:

• Animal Acclimatization: Acclimate male Wistar rats (150-200 g) to the laboratory conditions for at least one week before the experiment.

• Grouping and Dosing: Divide the rats into groups (n=6 per group): a control group, a standard drug group (e.g., indomethacin), and test groups receiving different doses of the pyrazole derivatives. Administer the test compounds and the standard drug orally or intraperitoneally one hour before carrageenan injection. The control group receives the vehicle only.

• Induction of Edema: Inject 0.1 mL of a 1% (w/v) carrageenan solution in sterile saline into the sub-plantar region of the right hind paw of each rat.

• Measurement of Paw Volume: Measure the paw volume of each rat at 0, 1, 2, 3, and 4 hours after carrageenan injection using a plethysmometer.

• Data Analysis: Calculate the percentage of edema inhibition for each group at each time point using the following formula: % Inhibition = [(Vc - Vt) / Vc] x 100 Where Vc is the mean increase in paw volume in the control group and Vt is the mean increase in paw volume in the treated group.

Workflow for the in vivo carrageenan-induced paw edema assay.

Conclusion and Future Directions

References

• Antimicrobial susceptibility testing to evaluate minimum inhibitory concentration values of clinically relevant antibiotics. STAR Protocols. Available at: [Link].

• Pyrazoles and Pyrazolines as Anti-Inflammatory Agents. Molecules. Available at: [Link].

• Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) Assays Using Broth Microdilution Method. protocols.io. Available at: [Link].

• Minimal inhibitory concentration (MIC) test and determination of antimicrobial resistant bacteria. SEAFDEC/AQD Institutional Repository. Available at: [Link].

• Synthesis and antimicrobial activity of some new 3,5-dimethyl azopyrazole derivatives. Journal of Chemical and Pharmaceutical Research. Available at: [Link].

• Synthesis and anti-inflammatory, analgesic, ulcerogenic and lipid peroxidation activities of 3,5-dimethyl pyrazoles, 3-methyl pyrazol-5-ones and 3,5-disubstituted pyrazolines. Indian Journal of Chemistry - Section B. Available at: [Link].

• In Vitro Assays for Screening Small Molecules. Methods in Molecular Biology. Available at: [Link].

• Synthesis and Biological Evaluation of 3-Alkyl-1,5-Diaryl-1H-Pyrazoles as Rigid Analogues of Combretastatin A-4 with Potent Antiproliferative Activity. PLOS ONE. Available at: [Link].

• Anti-inflammatory and antimicrobial activities of novel pyrazole analogues. Journal of Saudi Chemical Society. Available at: [Link].

• 1-Ethyl-3,5-dimethyl-1H-pyrazole. PubChem. Available at: [Link].

• Challenging inflammatory process at molecular, cellular and in vivo levels via some new pyrazolyl thiazolones. Future Medicinal Chemistry. Available at: [Link].

• Pyrazoles as Anti-inflammatory and Analgesic Agents: In-vivo and In-silico Studies. Current Organic Synthesis. Available at: [Link].

• A Simple and Reliable Approach for Assessing Anticancer Activity In Vitro. Current Medicinal Chemistry. Available at: [Link].

• Protocol to identify small-molecule inhibitors against cancer drug resistance. STAR Protocols. Available at: [Link].

• Evaluation of anti-inflammatory, analgesic activities, and side effects of some pyrazole derivatives. Inflammopharmacology. Available at: [Link].

• New N-Alkylated Heterocyclic Compounds as Prospective NDM1 Inhibitors: Investigation of In Vitro and In Silico Properties. Molecules. Available at: [Link].

• Chemistry and Pharmacological Activities of Pyrazole and Pyrazole Derivatives. International Journal of Pharmaceutical Sciences Review and Research. Available at: [Link].

• Design, Synthesis, and Antimicrobial Evaluation of Novel Pyrazoles and Pyrazolyl 1,3,4-Thiadiazine Derivatives. Molecules. Available at: [Link].

• Pyrazoles as Anti-inflammatory and Analgesic Agents: In-vivo and In-silico Studies. ResearchGate. Available at: [Link].

• Synthesis and Antiproliferative Activity of a New Series of Mono- and Bis(dimethylpyrazolyl)‑s‑triazine Derivatives Targeting EGFR. ACS Omega. Available at: [Link].

• Design, Synthesis, and Biological Activities of Novel 1,3,5-Trimethylpyrazole-Containing Malonamide Derivatives. Molecules. Available at: [Link].

• Design and Synthesis of 1,3-Diarylpyrazoles and Investigation of Their Cytotoxicity and Antiparasitic Profile. Molecules. Available at: [Link].

• Synthesis, Anti-Inflammatory, and Molecular Docking Studies of New Heterocyclic Derivatives Comprising Pyrazole, Pyridine, and/or Pyran Moieties. Molecules. Available at: [Link].

• Synthesis and anti-inflammatory, analgesic, ulcerogenic and lipid peroxidation activities of 3,5-dimethyl pyrazoles, 3-methyl pyrazol-5-ones and 3,5-disubstituted pyrazolines. ResearchGate. Available at: [Link].

• Convenient one-pot synthesis and biological evaluation of novel 3,5- dimethyl-1H-pyrazole-1-carbothiohydrazide derivatives as n. ChemRxiv. Available at: [Link].

• Synthesis of New 1-Aryl-2-(3,5-dimethylpyrazol-1-yl)ethanone Oxime Ether Derivatives and Investigation of Their Cytotoxic Effects. Molecules. Available at: [Link].

• The Antidiabetic Activity of 3,5-Dimethylpyrazoles. Journal of Medicinal Chemistry. Available at: [Link].

• Pyrazoles and Pyrazolines as Anti-Inflammatory Agents. National Center for Biotechnology Information. Available at: [Link].

• Antiproliferative Activity and Molecular Docking of Some Pyrazole-Based Quinazolinone, Benzimidazole, and Tetrazinethione Derivatives. PubMed. Available at: [Link].

• Synthesis and antimicrobial activity of N-alkyl and N-aryl piperazine derivatives. PubMed. Available at: [Link].

• Current status of pyrazole and its biological activities. National Center for Biotechnology Information. Available at: [Link].

• Cytotoxic Activity against A549 Human Lung Cancer Cells and ADMET Analysis of New Pyrazole Derivatives. Semantic Scholar. Available at: [Link].

• Exploring the Potential Biological Activities of Pyrazole-Based Schiff Bases as Anti-Diabetic, Anti-Alzheimer's, Anti-Inflammatory, and Cytotoxic Agents: In Vitro Studies with Computational Predictions. MDPI. Available at: [Link].

• Antiproliferative activities of selected compounds. ResearchGate. Available at: [Link].

• Design, Synthesis, and Biological Activities of Novel 1,3,5-Trimethylpyrazole-Containing Malonamide Derivatives. National Center for Biotechnology Information. Available at: [Link].

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A Comparative Analysis of 3,5-dimethyl-1-propyl-1H-pyrazole and its Progenitor, 3,5-dimethyl-1H-pyrazole

In the vast landscape of heterocyclic chemistry, pyrazoles represent a cornerstone scaffold, renowned for their broad utility in medicinal chemistry, agrochemicals, and materials science.[1] Their versatile structure allows for extensive functionalization, leading to a diverse array of derivatives with tailored properties. This guide provides an in-depth comparative study of a fundamental pyrazole, 3,5-dimethyl-1H-pyrazole, and its N-alkylated analogue, 3,5-dimethyl-1-propyl-1H-pyrazole. We will dissect their chemical, physical, and biological profiles, offering field-proven insights and detailed experimental protocols for researchers, scientists, and drug development professionals.

Structural and Physicochemical Distinctions: The Impact of N-Alkylation

The primary structural difference between the two molecules is the substitution at the N1 position of the pyrazole ring. 3,5-dimethyl-1H-pyrazole possesses a hydrogen atom at this position, rendering it a protic, weakly basic compound capable of hydrogen bonding. In contrast, 3,5-dimethyl-1-propyl-1H-pyrazole features a propyl group, which fundamentally alters its physicochemical characteristics.

The addition of the non-polar propyl chain significantly increases the lipophilicity of the molecule. This is reflected in the calculated octanol-water partition coefficient (logP), a key predictor of a compound's pharmacokinetic behavior, such as membrane permeability. The propyl derivative is expected to be more soluble in organic solvents and less soluble in aqueous media compared to its parent compound.[2] This seemingly simple structural modification has profound implications for the molecule's interaction with biological systems.

Data Presentation: Comparative Physicochemical Properties

Property	3,5-dimethyl-1H-pyrazole	3,5-dimethyl-1-propyl-1H-pyrazole	Rationale for Difference
Chemical Structure			Substitution of H with a C3H7 group at the N1 position.
CAS Number	67-51-6[3][4]	1124-02-3[2]	Unique identifiers for distinct chemical substances.
Molecular Formula	C5H8N2[3][4][5]	C8H14N2[2]	Addition of a C3H6 moiety from the propyl group.
Molecular Weight	96.13 g/mol [3][4][5]	138.21 g/mol [2]	Increased mass due to the propyl substituent.
Appearance	White crystalline solid[3]	Crystalline solid[2]	Both are solids at room temperature.
Melting Point	105-108 °C[3][6]	Data not consistently available; expected to be lower.	The N-H group in the parent allows for strong intermolecular hydrogen bonding, leading to a higher melting point. The propyl group disrupts this.
Boiling Point	218 °C[3][5][6]	Generally high due to the stable pyrazole ring.[2]	Increased molecular weight and van der Waals forces of the propyl derivative lead to a higher boiling point.
Solubility	Soluble in water and polar organic solvents like alcohol.[5][7]	Soluble in organic solvents; limited water solubility.[2]	The propyl group increases lipophilicity, reducing solubility in polar solvents like water.
logP (o/w)	1.01[5][6]	Higher than 1.01 (estimated)	The alkyl chain significantly increases the compound's affinity for the non-polar octanol phase.

Synthesis Trajectories: From Core to Derivative

The synthetic pathways to these compounds are logical and illustrative of fundamental organic chemistry principles. The choice of synthesis depends on the desired final product and the availability of starting materials.

2.1. Synthesis of 3,5-dimethyl-1H-pyrazole: The Knorr Condensation

The most common and efficient method for synthesizing the parent pyrazole is the Knorr pyrazole synthesis, which involves the condensation of a β-diketone with a hydrazine.[1] In this case, acetylacetone (pentane-2,4-dione) reacts with hydrazine hydrate.[3]

• Causality of Experimental Choice: This method is highly effective due to the reactivity of the two carbonyl groups in acetylacetone towards the nucleophilic nitrogen atoms of hydrazine. The reaction proceeds via a stable intermediate which then cyclizes and dehydrates to form the aromatic pyrazole ring. Using an acid catalyst, such as acetic acid, can facilitate the dehydration step.[8]

2.2. Synthesis of 3,5-dimethyl-1-propyl-1H-pyrazole: Direct vs. Sequential Approach

There are two primary strategies to arrive at the N-propyl derivative:

• N-Alkylation of the Parent Pyrazole: This is a two-step process where 3,5-dimethyl-1H-pyrazole is first synthesized and then alkylated. The pyrazole is deprotonated with a suitable base (e.g., sodium hydride) to form the pyrazolide anion, which then acts as a nucleophile, attacking an alkyl halide like 1-bromopropane. This is a classic Williamson ether synthesis-type reaction applied to a nitrogen heterocycle.

• Direct Condensation: A more atom-economical approach is the direct condensation of acetylacetone with propylhydrazine.[2] This method forms the N-propyl pyrazole in a single synthetic step.

• Trustworthiness of Protocols: Both methods are well-established. The direct condensation is often preferred in industrial settings for its efficiency. However, the N-alkylation route offers greater versatility for creating a library of N-substituted derivatives from a common intermediate.

Visualization: Synthetic Workflows

Caption: Synthetic routes to the target pyrazoles.

Biological Activity and Applications: A Tale of Two Molecules

The functionalization at the N1 position dramatically influences the biological profile and potential applications of the pyrazole scaffold.

• 3,5-dimethyl-1H-pyrazole: This molecule is a crucial building block. Its N-H proton can be readily substituted, making it a versatile precursor for a wide range of derivatives with potential antibacterial properties. Furthermore, the nitrogen atoms are excellent ligands for coordinating with metal ions, leading to its use in the synthesis of catalysts and coordination complexes. It also serves as a blocking agent for isocyanates in the polymer industry.

• 3,5-dimethyl-1-propyl-1H-pyrazole: The introduction of the propyl group enhances lipophilicity, a critical factor for drug candidates as it can improve their ability to cross cell membranes and access intracellular targets. Consequently, this derivative has been investigated for a range of pharmacological activities, including potential anti-inflammatory, antimicrobial, and anticancer properties.[2] The propyl group can engage in hydrophobic interactions within the binding pockets of enzymes or receptors, potentially leading to increased potency and selectivity compared to the unsubstituted parent molecule.

Visualization: Hypothetical Mechanism of Action

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A Comparative Guide to the Synthetic Validation of 3,5-dimethyl-1-propyl-1H-pyrazole

For researchers, scientists, and professionals in drug development, the efficient and reliable synthesis of substituted pyrazoles is a critical task. The pyrazole nucleus is a well-established pharmacophore, forming the structural core of numerous therapeutic agents.[1] This guide provides an in-depth, objective comparison of synthetic routes to 3,5-dimethyl-1-propyl-1H-pyrazole, a representative N-alkylated pyrazole. We will dissect two primary methodologies: a classical two-step approach involving the Knorr pyrazole synthesis followed by N-alkylation, and a more streamlined one-pot condensation. This analysis is grounded in established chemical principles and supported by detailed experimental protocols to inform methodological selection for research and development.

Route 1: The Classic Two-Step Synthesis

This robust and widely documented approach first constructs the heterocyclic core and then appends the desired N-alkyl substituent. It offers distinct advantages in terms of control and purification of intermediates.

Step 1: Knorr Pyrazole Synthesis of 3,5-dimethylpyrazole

The cornerstone of this route is the Knorr pyrazole synthesis, a cyclocondensation reaction between a 1,3-dicarbonyl compound and a hydrazine derivative.[2][3] For the synthesis of 3,5-dimethylpyrazole, the readily available acetylacetone (2,4-pentanedione) is reacted with hydrazine.

The reaction proceeds via initial condensation of hydrazine with one of the carbonyl groups to form a hydrazone intermediate. This is followed by an intramolecular cyclization, where the terminal nitrogen atom attacks the second carbonyl group. A subsequent dehydration step yields the stable, aromatic 3,5-dimethylpyrazole ring.[3] The reaction is typically performed in an aqueous or alcoholic solvent and can be catalyzed by a weak acid.[2][4]

Experimental Protocol: Synthesis of 3,5-dimethylpyrazole [5][6]

• Setup: In a 1-liter round-bottomed flask equipped with a magnetic stirrer, thermometer, and dropping funnel, dissolve 65 g (0.50 mole) of hydrazine sulfate in 400 mL of 10% aqueous sodium hydroxide.

• Cooling: Immerse the flask in an ice bath and cool the solution to 15°C. A precipitate of sodium sulfate may form.[5]

• Reagent Addition: While maintaining the temperature at approximately 15°C, add 50 g (0.50 mole) of acetylacetone dropwise with vigorous stirring over 30 minutes.

• Reaction: After the addition is complete, continue stirring the mixture at 15°C for an additional hour. The product, 3,5-dimethylpyrazole, will precipitate during this time.[5]

• Work-up: Dilute the reaction mixture with 200 mL of water to dissolve the inorganic salts. Transfer the entire contents to a 1-liter separatory funnel.

• Extraction: Extract the aqueous layer with 125 mL of diethyl ether. Separate the layers and perform four subsequent extractions of the aqueous layer with 40 mL portions of ether.

• Purification: Combine all ether extracts, wash once with a saturated sodium chloride solution, and dry over anhydrous potassium carbonate.

• Isolation: Remove the ether by rotary evaporation. The resulting slightly yellow, crystalline residue of 3,5-dimethylpyrazole weighs 37–39 g (77–81% yield) with a melting point of 107–108°C.[5]

Step 2: N-Alkylation of 3,5-dimethylpyrazole

With the pyrazole core synthesized, the final step is the introduction of the propyl group onto the ring nitrogen. This is typically achieved via a nucleophilic substitution (S N 2) reaction using a propyl halide (e.g., 1-bromopropane) in the presence of a base. The base, such as sodium hydride or potassium carbonate, deprotonates the pyrazole's N-H, forming a pyrazolide anion which then acts as a nucleophile.[7] For the symmetrical 3,5-dimethylpyrazole, alkylation can only occur at the N1 position, leading to a single product.

Experimental Protocol: Synthesis of 3,5-dimethyl-1-propyl-1H-pyrazole

• Setup: To a solution of 3,5-dimethylpyrazole (9.61 g, 0.1 mol) in 100 mL of dry acetone in a round-bottomed flask, add anhydrous potassium carbonate (20.7 g, 0.15 mol).

• Reagent Addition: Add 1-bromopropane (14.8 g, 0.12 mol) to the suspension.

• Reaction: Heat the reaction mixture to reflux and maintain for 14 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).[8]

• Work-up: After cooling to room temperature, filter the mixture to remove the inorganic salts and wash the solid residue with acetone.

• Isolation: Concentrate the filtrate under reduced pressure to yield the crude product.

• Purification: Purify the crude oil by vacuum distillation or column chromatography on silica gel to afford 3,5-dimethyl-1-propyl-1H-pyrazole as a liquid.

Route 2: One-Pot Synthesis via Substituted Hydrazine

A more convergent approach involves the direct reaction of a substituted hydrazine, in this case, propylhydrazine, with the 1,3-dicarbonyl compound, acetylacetone. This method streamlines the process into a single synthetic operation, potentially saving time and resources.[9] The underlying mechanism is identical to the Knorr synthesis, but it circumvents the need to isolate the intermediate 3,5-dimethylpyrazole.

Experimental Protocol: One-Pot Synthesis of 3,5-dimethyl-1-propyl-1H-pyrazole

• Setup: In a 250 mL round-bottomed flask, prepare a solution of propylhydrazine (7.41 g, 0.1 mol) in 100 mL of ethanol.

• Catalyst: Add 3-5 drops of glacial acetic acid to the solution as a catalyst.[2]

• Reagent Addition: While stirring, add acetylacetone (10.0 g, 0.1 mol) dropwise to the flask. The reaction may be mildly exothermic.

• Reaction: Heat the mixture to reflux and maintain for 3-4 hours. Monitor the completion of the reaction by TLC.

• Isolation: After cooling, remove the solvent and excess acetic acid under reduced pressure.

• Work-up & Purification: To the resulting residue, add 100 mL of water and extract with diethyl ether (3 x 50 mL). Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate. After solvent removal, purify the crude product by vacuum distillation to obtain the final product.

Data Presentation: A Head-to-Head Comparison

The choice of synthetic route often depends on a balance of factors including yield, time, cost, and operational simplicity. The following table provides a comparative summary of the two validated routes.

Parameter	Route 1: Two-Step Synthesis	Route 2: One-Pot Synthesis
Overall Yield	Typically 60-75% (based on combined steps)	Good to excellent (often >80%)[9]
Reaction Time	16-20 hours (cumulative)	3-5 hours
Purity of Crude	High (intermediate is purified)	Lower (potential for more side products)
Reagents	Hydrazine sulfate, acetylacetone, 1-bromopropane, K₂CO₃	Propylhydrazine, acetylacetone
Cost of Reagents	Generally lower; reagents are common commodities	Propylhydrazine is more specialized and costly
Operational Steps	Multiple steps including isolation of intermediate	Single synthetic operation
Scalability	Highly scalable and well-documented	Good scalability, but may require more optimization
Safety	Hydrazine is toxic[2]; 1-bromopropane is a hazardous alkylating agent	Propylhydrazine is also toxic and requires careful handling

Visualization of Synthetic Pathways

The logical flow of each synthetic route can be visualized to better understand the sequence of transformations.

Caption: Workflow for the two-step synthesis of 3,5-dimethyl-1-propyl-1H-pyrazole.

Caption: Workflow for the one-pot synthesis of 3,5-dimethyl-1-propyl-1H-pyrazole.

Authoritative Grounding & Conclusion

Both synthetic routes presented are effective for the preparation of 3,5-dimethyl-1-propyl-1H-pyrazole.

• Route 1 (Two-Step) is the classical, highly reliable method. Its primary strength lies in its predictability and the isolation of a pure intermediate, which can simplify the final purification. This makes it an excellent choice for ensuring high purity of the final compound or when the intermediate, 3,5-dimethylpyrazole, is also required for other purposes. The reagents are inexpensive and readily available.[5]

• Route 2 (One-Pot) offers a significant advantage in terms of efficiency and time.[9] By consolidating the synthesis into a single step, it reduces handling, solvent usage, and overall process time. This makes it highly attractive for rapid library synthesis or when throughput is a key consideration. The main trade-off is the higher cost of the starting propylhydrazine and the potential need for more rigorous purification of the final product.

The decision between these routes should be guided by the specific priorities of the research program, as illustrated below.

Caption: Decision logic for selecting a synthetic route.

Ultimately, the validation of a synthetic route for 3,5-dimethyl-1-propyl-1H-pyrazole demonstrates the fundamental principles of heterocyclic chemistry. Both the stepwise and convergent approaches offer viable pathways, and the choice between them highlights the constant interplay between chemical elegance, practicality, and project goals in the field of drug discovery and development.

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• ResearchGate. (2021). ALKYLATION OF 3(5)-METHYLPYRAZOLE WITH PROPARGYL BROMIDE AND STUDY OF THERMAL AND CATALYTIC POLYMERIZATION OF THE PRODUCTS OBTAINED. Retrieved from [Link]

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• Benchchem. (2025). Detailed experimental protocol for Knorr pyrazole synthesis.

• The Royal Society of Chemistry. (2016). [Ce(L-Pro)2]2 (Oxa) as a heterogeneous recyclable catalyst: Synthesis of pyrazoles under mild reaction conditions. Retrieved from [Link]

• Google Patents. (2003). Method for preparing 3.5-dimethylpyrazole.

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• TSI Journals. (2013). SYNTHESIS OF NOVEL SUBSTITUTED-3, 5-DIMETHYL-1H- PYRAZOLYL PHTHALAZINE-1, 4-DIONES. Retrieved from [Link]

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A Comparative Guide to the Mass Spectrometry Fragmentation Analysis of 3,5-Dimethyl-1-propyl-1H-pyrazole

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,5-dimethyl-1-propyl-1H-pyrazole is a substituted pyrazole, a class of heterocyclic compounds integral to the development of pharmaceuticals and agrochemicals.[1] A precise understanding of its chemical structure and fragmentation behavior under mass spectrometry (MS) is paramount for its unambiguous identification in complex mixtures, metabolite studies, and quality control during synthesis.[1] This guide provides an in-depth analysis of the mass spectrometric fragmentation of 3,5-dimethyl-1-propyl-1H-pyrazole, comparing common ionization techniques and elucidating the fragmentation pathways. This document is intended to serve as a practical resource for researchers employing mass spectrometry for the characterization of pyrazole-based compounds.

Ionization Techniques: A Comparative Overview

The choice of ionization technique significantly influences the fragmentation pattern. For a molecule like 3,5-dimethyl-1-propyl-1H-pyrazole, both hard and soft ionization methods can be employed, each offering distinct advantages.

• Electron Impact (EI) Ionization: As a hard ionization technique, EI subjects the molecule to high-energy electrons, leading to extensive fragmentation. This results in a complex mass spectrum with numerous fragment ions, providing a detailed structural fingerprint of the molecule. The molecular ion peak may be weak or even absent in some cases.

• Electrospray Ionization (ESI): In contrast, ESI is a soft ionization technique that gently transfers ions from solution to the gas phase.[2][3] This method typically produces a prominent protonated molecule, [M+H]+, with minimal fragmentation.[2] To induce fragmentation for structural analysis, tandem mass spectrometry (MS/MS) is required, where the precursor ion is isolated and fragmented through collision-induced dissociation (CID).[4]

The selection between EI and ESI depends on the analytical goal. EI is well-suited for initial structural elucidation and library matching due to its reproducible and detailed fragmentation patterns. ESI, particularly when coupled with liquid chromatography (LC-ESI-MS), is ideal for analyzing complex mixtures and quantifying the target compound, offering high sensitivity and reduced sample complexity at the point of analysis.[3][5]

Deciphering the Fragmentation Pathways of 3,5-Dimethyl-1-propyl-1H-pyrazole

The fragmentation of 3,5-dimethyl-1-propyl-1H-pyrazole is governed by the stability of the pyrazole ring and the nature of its substituents. The following sections detail the expected fragmentation patterns under both EI and ESI conditions.

Electron Impact (EI) Fragmentation

Under EI conditions, the fragmentation of 3,5-dimethyl-1-propyl-1H-pyrazole is expected to proceed through several key pathways initiated by the radical cation (M+•).

Key Fragmentation Pathways:

• Alpha-Cleavage of the Propyl Group: A primary fragmentation event for N-alkyl compounds is the cleavage of the C-C bond adjacent to the nitrogen atom (α-cleavage).[6] For the 1-propyl group, this would involve the loss of an ethyl radical (•C2H5) to form a stable resonating cation.

• Beta-Cleavage and McLafferty-type Rearrangement: Cleavage of the C-C bond beta to the pyrazole ring can lead to the loss of an ethene molecule (C2H4) via a rearrangement, a common pathway for alkyl chains.[7]

• Pyrazole Ring Fragmentation: The pyrazole ring itself can undergo cleavage. Common fragmentation pathways for pyrazoles include the expulsion of a neutral molecule of hydrogen cyanide (HCN) or the loss of a nitrogen molecule (N2), often from the [M-H]+ ion.[1][8][9]

• Loss of the Propyl Group: Cleavage of the N-C bond can result in the loss of the entire propyl radical (•C3H7), leading to a fragment corresponding to the 3,5-dimethylpyrazole cation.

Caption: Proposed EI Fragmentation of 3,5-dimethyl-1-propyl-1H-pyrazole.

Electrospray Ionization (ESI) with Tandem MS (MS/MS) Fragmentation

In ESI-MS, the primary ion observed will be the protonated molecule, [M+H]+. Subsequent MS/MS analysis via CID will induce fragmentation.

Key Fragmentation Pathways:

• Loss of Propene: A major fragmentation pathway for the protonated molecule is the loss of a neutral propene molecule (C3H6), resulting in a protonated 3,5-dimethylpyrazole fragment. This is a common fragmentation for N-propyl substituted heterocycles.

• Loss of Methane from the Methyl Groups: The protonated molecule could also undergo the loss of a neutral methane molecule (CH4) from one of the methyl groups, although this is generally a less favorable pathway.

• Ring Cleavage: Similar to EI, the pyrazole ring of the protonated molecule or its fragments can undergo cleavage, leading to the loss of HCN or N2.[8][9]

Caption: Proposed ESI-MS/MS Fragmentation of 3,5-dimethyl-1-propyl-1H-pyrazole.

Comparative Data Summary

The following table summarizes the expected key fragment ions for 3,5-dimethyl-1-propyl-1H-pyrazole (Molar Mass: 138.21 g/mol ) under EI and ESI-MS/MS conditions.

Ionization	Precursor Ion (m/z)	Key Fragment Ions (m/z)	Neutral Loss	Proposed Fragment Structure
EI	138 (M+•)	109	C2H5	[3,5-dimethyl-1-pyrazolylmethyl]+
110	C2H4	[M - C2H4]+•
95	C3H7	[3,5-dimethylpyrazole]+
68	C3H7, HCN	[C4H6N]+
ESI-MS/MS	139 ([M+H]+)	97	C3H6	[3,5-dimethylpyrazole+H]+
70	C3H6, HCN	[C4H7N]+

Experimental Protocols

Gas Chromatography-Mass Spectrometry (GC-MS) with Electron Impact (EI)

This protocol is suitable for the analysis of volatile and semi-volatile compounds like 3,5-dimethyl-1-propyl-1H-pyrazole.[1]

Methodology:

• Sample Preparation: Dissolve the sample in a volatile organic solvent (e.g., dichloromethane or ethyl acetate) to a concentration of approximately 1 mg/mL.

• GC Conditions:

  • Injector: Split/splitless injector, 250 °C.

  • Column: A non-polar or medium-polarity capillary column (e.g., 5% phenyl-methylpolysiloxane), 30 m x 0.25 mm ID, 0.25 µm film thickness.

  • Oven Program: Initial temperature of 50 °C, hold for 2 minutes, then ramp to 280 °C at 10 °C/min, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• MS Conditions:

  • Ionization Mode: Electron Impact (EI) at 70 eV.

  • Mass Range: Scan from m/z 40 to 400.

  • Ion Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

Caption: GC-MS Experimental Workflow.

Liquid Chromatography-Mass Spectrometry (LC-MS) with Electrospray Ionization (ESI)

This protocol is advantageous for analyzing less volatile compounds or complex mixtures.[5]

Methodology:

• Sample Preparation: Dissolve the sample in the mobile phase to a concentration of approximately 10 µg/mL.

• LC Conditions:

  • Column: A C18 reverse-phase column (e.g., 100 mm x 2.1 mm ID, 2.6 µm particle size).

  • Mobile Phase: A gradient of (A) 0.1% formic acid in water and (B) 0.1% formic acid in acetonitrile. Start with 5% B, ramp to 95% B over 10 minutes, hold for 2 minutes, and then re-equilibrate.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 40 °C.

• MS Conditions:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Capillary Voltage: 3.5 kV.

  • Drying Gas Temperature: 325 °C.

  • Drying Gas Flow: 8 L/min.

  • Nebulizer Pressure: 35 psi.

  • MS1 Scan Range: m/z 50 to 500.

  • MS/MS: Isolate the precursor ion at m/z 139 and apply a collision energy of 10-30 eV.

Caption: LC-ESI-MS/MS Experimental Workflow.

Conclusion

The mass spectrometric fragmentation of 3,5-dimethyl-1-propyl-1H-pyrazole provides a wealth of structural information. Electron impact ionization yields a detailed fragmentation pattern useful for structural confirmation, while electrospray ionization coupled with tandem mass spectrometry is highly effective for sensitive detection and quantification in complex matrices. A thorough understanding of the competing fragmentation pathways, including alpha-cleavage of the propyl group and characteristic pyrazole ring fissions, is essential for accurate interpretation of the mass spectral data. The methodologies and comparative data presented in this guide offer a robust framework for researchers engaged in the analysis of this and structurally related pyrazole compounds.

References

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A Comparative Spectroscopic Guide to Pyrazole Isomers: Elucidating Structure Through NMR, IR, and Mass Spectrometry

For researchers and professionals in drug development, the precise structural characterization of heterocyclic compounds is a cornerstone of successful discovery and synthesis. Among these, the pyrazole scaffold stands out as a "privileged structure" due to its prevalence in a multitude of FDA-approved drugs, including the anti-inflammatory agent celecoxib and numerous kinase inhibitors.[1][2][3] The biological activity of these molecules is intrinsically linked to their specific isomeric form, making the unambiguous differentiation of pyrazole isomers a critical analytical challenge. Alkylation of unsymmetrically substituted pyrazoles, for instance, can yield a mixture of N-1 and N-2 isomers, the ratio of which depends on the substrate and reaction conditions.[1][2]

This guide provides an in-depth comparative analysis of the spectroscopic data of pyrazole isomers. Moving beyond a simple recitation of data, we will explore the causal relationships between isomeric structures and their unique spectral signatures in Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS). This document is designed to serve as a practical, field-proven resource for scientists navigating the complexities of pyrazole characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Decoding Tautomerism and Substitution

NMR spectroscopy is arguably the most powerful tool for elucidating the nuanced structural details of pyrazole isomers. The key challenge and diagnostic feature in the NMR analysis of N-unsubstituted pyrazoles is annular tautomerism , a rapid proton exchange between the N1 and N2 positions.[4]

The Causality Behind NMR Observations

At room temperature in common NMR solvents, this proton exchange is often fast on the NMR timescale. Consequently, the signals for the C3 and C5 positions (and their attached protons) are averaged, leading to broadened signals or a single averaged peak.[4][5] The nature of the substituent and its position (e.g., 3-, 4-, or 5-substituted) dictates the electronic environment of the ring, causing predictable shifts in the NMR spectrum.

• ¹H NMR Spectroscopy : The protons on the pyrazole ring typically appear in the aromatic region. The C4-H proton usually presents as a triplet, while the C3-H and C5-H protons appear as a single, often broadened, doublet due to the rapid tautomeric exchange. The N-H proton signal itself can be very broad or even absent, a result of chemical exchange with other pyrazole molecules or trace water in the solvent.[4][6]

• ¹³C NMR Spectroscopy : This technique is exceptionally sensitive to the electronic effects of substituents and the position of the tautomeric equilibrium.[7] Electron-donating groups (like methyl) will shield adjacent carbons (shift them to a higher field/lower ppm), while electron-withdrawing groups will deshield them (shift to a lower field/higher ppm). In cases of rapid tautomerism, the C3 and C5 carbon signals will coalesce.[5] By lowering the experimental temperature, it is often possible to slow this exchange, allowing the distinct signals for each tautomer to be resolved.[4]

Visualizing Tautomerism's Effect on NMR

Caption: Logical workflow of temperature's effect on observing pyrazole tautomers by NMR.

Comparative NMR Data of Methylpyrazole Isomers

The following table summarizes typical chemical shifts for simple methyl-substituted pyrazole isomers, illustrating the diagnostic differences. Data is compiled from representative literature values and may vary slightly based on solvent and concentration.[7][8][9]

Compound	Solvent	δ ¹H (ppm)	δ ¹³C (ppm)
Pyrazole	DMSO-d₆	H4: 6.3	C4: 105.0
H3/H5: 7.6	C3/C5: 134.5
NH: 12.9
3(5)-Methylpyrazole	CDCl₃	H4: 6.1	C4: 106.1
H5(3): 7.4	C3/C5: 139.0 (avg)
CH₃: 2.3	CH₃: 11.5
4-Methylpyrazole	CDCl₃	H3/H5: 7.4	C4: 113.8
CH₃: 2.1	C3/C5: 134.2
CH₃: 9.0
3,5-Dimethylpyrazole	CDCl₃	H4: 5.8	C4: 105.3
CH₃: 2.2	C3/C5: 148.0
CH₃: 13.5

Experimental Protocol: Acquiring High-Resolution NMR Spectra

This self-validating protocol ensures reproducibility and accurate assignment, incorporating 2D techniques for complex isomers.

• Sample Preparation :

  • Accurately weigh 5-10 mg of the pyrazole isomer.

  • Dissolve in ~0.6 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃). Causality Note: DMSO-d₆ is a hydrogen bond acceptor and can slow N-H exchange compared to CDCl₃, sometimes resulting in sharper N-H signals.[5]

  • Filter the solution through a small cotton plug into a clean, dry 5 mm NMR tube.

• Instrument Setup :

  • Insert the sample into the NMR spectrometer.

  • Lock onto the deuterium signal of the solvent and shim the magnetic field to achieve optimal homogeneity.

• Data Acquisition :

  • ¹H NMR : Acquire a standard one-dimensional proton spectrum. Ensure the spectral width covers the range of ~0-15 ppm.

  • ¹³C NMR : Acquire a proton-decoupled ¹³C spectrum. An extended acquisition time may be needed due to the lower natural abundance of ¹³C.

  • 2D NMR (if needed) : For unambiguous assignment of complex isomers, acquire a ¹H-¹³C HMBC (Heteronuclear Multiple Bond Correlation) spectrum. Trustworthiness Check: HMBC is critical as it reveals 2- and 3-bond correlations. For example, a cross-peak between the C4-H proton and the C3/C5 carbons definitively confirms their connectivity, validating the initial assignments.[4]

• Low-Temperature Study (Optional) :

  • If tautomeric signal averaging is observed, cool the sample in stages (e.g., 273 K, 253 K, 233 K) using the spectrometer's variable temperature unit.

  • Acquire ¹H and ¹³C spectra at each temperature until the averaged signals resolve into distinct sets for each tautomer.

Infrared (IR) Spectroscopy: Probing Vibrational Signatures

IR spectroscopy provides a rapid, non-destructive method for identifying key functional groups and gaining insight into intermolecular interactions, such as hydrogen bonding, which is prominent in N-unsubstituted pyrazoles.

The Causality Behind IR Absorptions

The specific frequencies at which a molecule absorbs IR radiation correspond to its unique bond vibrational modes. For pyrazole isomers, the most diagnostic regions are:

• N-H Stretching : In a concentrated sample (solid or liquid), N-unsubstituted pyrazoles exhibit a very broad absorption band typically in the 3100-3400 cm⁻¹ range. This broadening is a direct consequence of intermolecular hydrogen bonding, which weakens the N-H bond and creates a continuum of vibrational energies.[10][11] In highly dilute solutions or in the gas phase, a sharper, higher frequency band for the "free" N-H stretch may be observed.[11]

• C-H Stretching : Aromatic C-H stretches appear as a group of weaker bands just above 3000 cm⁻¹.

• C=N and C=C Stretching : The ring stretching vibrations, which have mixed C=N and C=C character, typically appear in the 1400-1600 cm⁻¹ region. The exact position and intensity of these bands are sensitive to the substitution pattern on the ring.[12]

Visualizing Key IR Functional Group Regions

Caption: Key functional groups of pyrazole and their corresponding IR spectral regions.

Comparative IR Data of Methylpyrazole Isomers

This table highlights the subtle but consistent differences in vibrational frequencies.

Compound	ν(N-H) cm⁻¹ (Broad)	ν(C=N, C=C) cm⁻¹ (Ring)	Source
Pyrazole	~3140	~1530, 1485, 1400	[13]
3,5-Dimethylpyrazole	~3200	~1580, 1460	[14]
4-Methylpyrazole	~3200	~1590, 1490	[14]

Experimental Protocol: KBr Pellet Method for Solid Samples

• Sample Preparation :

  • Grind 1-2 mg of the solid pyrazole sample with ~100 mg of dry, spectroscopic grade Potassium Bromide (KBr) using an agate mortar and pestle. Causality Note: The KBr must be exceptionally dry, as absorbed water will show a broad O-H stretch that can interfere with the N-H region.

  • The mixture should be ground to a fine, homogenous powder.

• Pellet Formation :

  • Transfer the powder to a pellet press die.

  • Apply pressure (typically 8-10 tons) for several minutes to form a transparent or translucent pellet.

• Data Acquisition :

  • Place the KBr pellet in the sample holder of the FT-IR spectrometer.

  • Acquire a background spectrum of the empty sample compartment.

  • Acquire the sample spectrum. The data is automatically ratioed against the background to produce the final absorbance or transmittance spectrum.

Mass Spectrometry (MS): Mapping Fragmentation Pathways

Mass spectrometry provides the molecular weight of the compound and, through fragmentation analysis, offers a fingerprint that can be used to distinguish between isomers. Electron Ionization (EI) is a common high-energy technique that induces reproducible fragmentation.

The Causality Behind Pyrazole Fragmentation

Upon ionization, the pyrazole ring forms a molecular ion (M⁺˙). The subsequent fragmentation is driven by the formation of stable neutral molecules or radical cations. For the core pyrazole ring, two fragmentation processes are highly characteristic:

• Loss of HCN : The ring can cleave to expel a stable molecule of hydrogen cyanide (HCN, 27 Da), resulting in a fragment of [M-27]⁺.[15][16]

• Loss of N₂ : After the initial loss of a hydrogen radical to form an [M-H]⁺ ion, the ring can rearrange and eliminate a molecule of nitrogen (N₂, 28 Da).[15]

Substituents dramatically alter these pathways. The nature and position of the substituent will direct the fragmentation, often by creating more stable fragment ions or opening up new cleavage routes, providing the basis for isomer differentiation. For example, a methyl-substituted pyrazole will also show a loss of a methyl radical ([M-15]⁺).

Visualizing a General Fragmentation Pathway

Caption: Common fragmentation pathways for a substituted pyrazole in mass spectrometry.

Comparative Mass Spectrometry Data

For isomers like 3-methylpyrazole and 4-methylpyrazole (both C₄H₆N₂, MW = 82.1), the molecular ion will be identical (m/z 82). Differentiation relies on the relative abundances of the fragment ions.

Ion/Fragment	Proposed Identity	m/z for Methylpyrazole	General Observations
[M]⁺˙	Molecular Ion	82	The parent ion.
[M-H]⁺	Loss of H radical	81	Precursor for N₂ loss.
[M-CH₃]⁺	Loss of methyl radical	67	More significant if methyl creates a less stable radical.
[M-HCN]⁺˙	Loss of hydrogen cyanide	55	A key fragmentation for the pyrazole ring.[15][16]
[M-H-N₂]⁺	Loss of H then N₂	53	A defining fragmentation pathway for pyrazoles.[15]

Note: The relative intensities of these fragments will differ between isomers, forming a unique mass spectral fingerprint.

Experimental Protocol: Electron Ionization Mass Spectrometry (EI-MS)

• Sample Introduction :

  • Introduce a small amount of the sample (typically <1 mg, dissolved in a volatile solvent like methanol or dichloromethane) into the mass spectrometer, often via a direct insertion probe or a Gas Chromatography (GC) inlet.

  • Causality Note: Using a GC inlet (GC-MS) is highly advantageous when analyzing a mixture of isomers, as the GC column can separate the isomers based on their boiling points before they enter the mass spectrometer.[16]

• Ionization :

  • The sample is vaporized and enters the ion source.

  • It is bombarded with a high-energy electron beam (typically 70 eV). This energy is sufficient to ionize the molecule and induce extensive, reproducible fragmentation.

• Mass Analysis :

  • The resulting positively charged ions are accelerated into a mass analyzer (e.g., a quadrupole or time-of-flight analyzer).

  • The analyzer separates the ions based on their mass-to-charge ratio (m/z).

• Detection :

  • The separated ions strike a detector, which generates a signal proportional to the ion abundance. The resulting plot of abundance versus m/z is the mass spectrum.

Conclusion

The differentiation of pyrazole isomers is a task that requires a multi-faceted analytical approach. While each spectroscopic technique provides valuable clues, their combined power delivers an unassailable structural assignment. NMR spectroscopy excels at defining connectivity and probing the dynamic nature of tautomerism. IR spectroscopy offers a rapid confirmation of key functional groups and intermolecular forces. Finally, mass spectrometry provides definitive molecular weight information and a fragmentation fingerprint that is unique to a specific isomeric structure. By understanding the causal principles behind the spectral data and employing rigorous, self-validating experimental protocols, researchers can confidently characterize these vital scaffolds, accelerating the pace of innovation in drug discovery and chemical science.

References

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• Frank, É., et al. (2016). Investigation of pH and substituent effects on the distribution ratio of novel steroidal ring D- and A-fused arylpyrazole regioisomers and evaluation of their cell-growth inhibitory effects in vitro. Steroids, 111, 68-79. [Link]

• ResearchGate. (n.d.). FT-IR spectra of (a) pyrazole ligands 1 A-E and (b) copper complexes 2 A-E. [Link]

• Zhou, Y., et al. (2021). Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies. RSC Medicinal Chemistry, 12(11), 1836-1854. [Link]

• Sharma, M. (2022). Synthesis and Characterization of Some Pyrazole based Heterocyclic Compounds. International Journal of Trend in Scientific Research and Development, 6(5), 1655-1662. [Link]

• de Oliveira, R. B., et al. (2017). Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry. Mass Spectrometry, InTech. [Link]

• Abood, N. A., et al. (2012). Theoretical study of molecular structure, IR and NMR spectra of pyrazolone and its derivatives. Journal of Chemical and Pharmaceutical Research, 4(3), 1772-1781. [Link]

• Begtrup, M., et al. (1978). 13C NMR chemical shifts of N-unsubstituted- and N-methyl-pyrazole derivatives. Journal of the Chemical Society, Perkin Transactions 2, (1), 99-105. [Link]

• de Oliveira, R. B., et al. (2017). Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry. ResearchGate. [Link]

• Sgarlata, C., et al. (2022). Regioselective Synthesis, Structural Characterization, and Antiproliferative Activity of Novel Tetra-Substituted Phenylaminopyrazole Derivatives. Molecules, 27(18), 5892. [Link]

• Pinheiro, S., et al. (2022). Recent Advances in Synthesis and Properties of Pyrazoles. Chemistry, 4(4), 1391-1433. [Link]

• Iadanza, M., et al. (2023). Amino-Pyrazoles in Medicinal Chemistry: A Review. Molecules, 28(9), 3719. [Link]

• Kumar, A., & Kumar, K. (2023). Pyrazole: an emerging privileged scaffold in drug discovery. Future Medicinal Chemistry, 15(22), 2011-2037. [Link]

• Suresha, G. P., et al. (2011). Synthesis of pyrazole derivatives and screening of their antibacterial and antifungal activities. Connect Journals, 3(2), 1-10. [Link]

• Provasi, P. F., et al. (2015). The 1H NMR spectrum of pyrazole in a nematic phase. Magnetic Resonance in Chemistry, 53(10), 834-838. [Link]

• ResearchGate. (n.d.). 1H-NMR chemical shifts, in ppm, of pyrazole and complex from pyrazole. [Link]

• Ferreira, I. C. F. R., et al. (2019). Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles. Molecules, 25(1), 26. [Link]

• Khan, S., et al. (2025). Pyrazole Derivatives in Drug Discovery: Biological Activities, Structure-Activity Relationships, and Computational Perspectives. ResearchGate. [Link]

• Reedijk, J., et al. (1971). Pyrazole complexes of divalent metal salts. A study of the 3(5)- and 4-methylpyrazole complexes. Recueil des Travaux Chimiques des Pays-Bas, 90(3), 234-251. [Link]

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Navigating the Labyrinth of Kinase Inhibition: A Comparative Guide to Sunitinib's Cross-Reactivity

A Senior Application Scientist's Guide for Researchers, Scientists, and Drug Development Professionals

In the intricate world of targeted drug discovery, the specificity of a small molecule inhibitor is paramount. While a compound may be designed to engage a particular biological target with high affinity, its potential to interact with unintended off-targets can lead to unforeseen physiological effects, toxicity, or even therapeutic advantages. This guide provides an in-depth analysis of the cross-reactivity profile of Sunitinib, a multi-targeted receptor tyrosine kinase (RTK) inhibitor. We will explore the experimental methodologies to assess its specificity, compare its performance against other kinase inhibitors, and provide the rationale behind these crucial studies in drug development.

The Double-Edged Sword of Multi-Targeting: Understanding Sunitinib's Mechanism of Action

Sunitinib (marketed as Sutent®) is an oral, small-molecule inhibitor of multiple receptor tyrosine kinases (RTKs). It was initially approved for the treatment of renal cell carcinoma (RCC) and imatinib-resistant gastrointestinal stromal tumor (GIST). Its primary mechanism of action involves the inhibition of several RTKs, including vascular endothelial growth factor receptors (VEGFRs), platelet-derived growth factor receptors (PDGFRs), stem cell factor receptor (KIT), and FMS-like tyrosine kinase 3 (FLT3). The simultaneous inhibition of these pathways disrupts tumor angiogenesis and direct tumor cell proliferation.

However, the clinical efficacy of Sunitinib is also accompanied by a range of side effects, which are, in part, attributed to its engagement with off-target kinases. This makes a thorough understanding of its cross-reactivity profile not just an academic exercise, but a critical component of clinical management and the development of next-generation inhibitors with improved selectivity.

Assessing the Specificity of Sunitinib: A Practical Guide to Cross-Reactivity Profiling

To objectively evaluate the cross-reactivity of a compound like Sunitinib, a multi-pronged approach employing a variety of in vitro assays is essential. Here, we detail a robust workflow for kinase profiling.

Experimental Workflow: Kinase Panel Screening

This workflow outlines the process of screening a compound against a large panel of kinases to determine its selectivity.

Caption: High-level workflow for kinase panel screening.

Detailed Protocol: In Vitro Kinase Inhibition Assay (e.g., using ADP-Glo™ Kinase Assay)

This protocol provides a detailed, step-by-step methodology for a common luminescence-based kinase assay.

Materials:

• Sunitinib malate

• Kinase panel (e.g., DiscoverX KINOMEscan™, Eurofins KinaseProfiler™)

• ADP-Glo™ Kinase Assay kit (Promega)

• Appropriate kinase, substrate, and ATP for each assay

• Multi-well assay plates (e.g., 384-well white plates)

• Plate reader with luminescence detection capabilities

Procedure:

• Compound Preparation: Prepare a stock solution of Sunitinib malate in DMSO. Create a dilution series to test a range of concentrations (e.g., 10-point, 3-fold serial dilution starting from 10 µM).

• Kinase Reaction:

  • In each well of the assay plate, add the specific kinase and its corresponding substrate in the appropriate kinase buffer.

  • Add the Sunitinib dilutions or vehicle control (DMSO) to the wells.

  • Initiate the kinase reaction by adding ATP. The final ATP concentration should be at or near the Km for each specific kinase to ensure accurate IC50 determination.

• Incubation: Incubate the reaction plate at room temperature for a specified time (e.g., 60 minutes).

• ADP Detection:

  • Add ADP-Glo™ Reagent to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

  • Add Kinase Detection Reagent to convert ADP to ATP and initiate a luciferase-based reaction that generates a luminescent signal proportional to the ADP produced. Incubate for 30 minutes at room temperature.

• Data Acquisition: Measure the luminescence of each well using a plate reader.

• Data Analysis:

  • Calculate the percent inhibition for each Sunitinib concentration relative to the vehicle control.

  • Plot the percent inhibition versus the logarithm of the Sunitinib concentration and fit the data to a four-parameter logistic model to determine the IC50 value for each kinase.

Sunitinib's Kinome Footprint: A Comparative Analysis

The results from a comprehensive kinase panel screen reveal the "kinome footprint" of Sunitinib, highlighting both its intended targets and its off-target interactions.

Table 1: Comparative Kinase Inhibition Profile of Sunitinib and Other RTKIs

Kinase Target	Sunitinib (IC50, nM)	Sorafenib (IC50, nM)	Pazopanib (IC50, nM)	Axitinib (IC50, nM)
VEGFR1	2	90	10	0.1
VEGFR2	9	20	30	0.2
VEGFR3	4	15	47	0.1
PDGFRα	5	5	71	1.6
PDGFRβ	2	2	84	1.8
KIT	1	68	74	1.7
FLT3	1	2	84	2.1
RET	3	4	4	0.3
CSF1R	1	7	14	1.2
DDR1	45	>10,000	120	>10,000
DDR2	20	>10,000	80	>10,000
CLK1	15	>1,000	>1,000	>1,000
CLK2	8	>1,000	>1,000	>1,000
CLK4	10	>1,000	>1,000	>1,000

Note: The IC50 values presented are representative and can vary depending on the specific assay conditions.

This data clearly illustrates that while all listed drugs are potent inhibitors of VEGFRs, their broader selectivity profiles differ significantly. Sunitinib demonstrates potent inhibition of a wider range of kinases, including the CLK family, which are not primary targets of the other compared inhibitors. This broader activity profile likely contributes to both its therapeutic efficacy and its unique side-effect profile.

Visualizing Kinase Selectivity: The Kinome Map

A powerful way to visualize the cross-reactivity of a kinase inhibitor is through a kinome map. This diagram illustrates the inhibitor's interactions across the human kinome.

Benchmarking the Efficacy of 3,5-dimethyl-1-propyl-1H-pyrazole Against Known COX-2 Inhibitors: A Comparative Guide

This guide provides a comprehensive framework for evaluating the efficacy of the novel pyrazole compound, 3,5-dimethyl-1-propyl-1H-pyrazole, as a selective cyclooxygenase-2 (COX-2) inhibitor. We will benchmark its potential performance against established non-steroidal anti-inflammatory drugs (NSAIDs), namely Celecoxib, Rofecoxib, and Etoricoxib. This document is intended for researchers, scientists, and drug development professionals, offering detailed experimental protocols and a robust structure for data analysis and interpretation.

Introduction: The Quest for Selective COX-2 Inhibition

Inflammation is a critical physiological response to injury and infection, but its chronic dysregulation underpins a multitude of diseases, including arthritis and various pain syndromes. A key mediator of the inflammatory cascade is the enzyme cyclooxygenase (COX), which exists in two primary isoforms: COX-1 and COX-2.[1] COX-1 is constitutively expressed in most tissues and plays a crucial role in maintaining gastrointestinal mucosal integrity and platelet function.[2] In contrast, COX-2 is typically induced at sites of inflammation and is the primary driver of prostaglandin synthesis that leads to pain and swelling.[2]

Traditional NSAIDs, such as ibuprofen and naproxen, are non-selective, inhibiting both COX-1 and COX-2. This lack of specificity is associated with significant gastrointestinal side effects.[3] The development of selective COX-2 inhibitors, therefore, represented a major therapeutic advance, promising potent anti-inflammatory and analgesic effects with a reduced risk of gastric complications.[3]

The pyrazole scaffold has proven to be a privileged structure in the design of selective COX-2 inhibitors.[4][5] Marketed drugs like Celecoxib are built upon this heterocyclic core.[4] This guide focuses on a specific, less-characterized pyrazole derivative, 3,5-dimethyl-1-propyl-1H-pyrazole , to outline a systematic evaluation of its potential as a novel, selective COX-2 inhibitor.

The Benchmarks: Established Selective COX-2 Inhibitors

To ascertain the therapeutic potential of 3,5-dimethyl-1-propyl-1H-pyrazole, its efficacy must be compared against well-characterized inhibitors.

• Celecoxib (Celebrex®): A diaryl-substituted pyrazole, Celecoxib is a selective COX-2 inhibitor widely used for the management of osteoarthritis, rheumatoid arthritis, and acute pain.[6] It exhibits a selectivity for COX-2 that is approximately 10-20 times greater than for COX-1.

• Rofecoxib (Vioxx®): Though withdrawn from the market due to cardiovascular concerns, Rofecoxib remains a critical benchmark due to its high selectivity for COX-2 (approximately 300 times more potent at inhibiting COX-2 than COX-1). Its study provides valuable insights into the structure-activity relationships of COX-2 inhibitors.

• Etoricoxib (Arcoxia®): This second-generation COX-2 inhibitor displays even higher selectivity than Celecoxib, with an approximately 106-fold preference for COX-2 over COX-1. It is used for the treatment of various arthritic conditions and acute pain.

Experimental Methodologies: A Two-Tiered Approach

A comprehensive evaluation of a potential COX-2 inhibitor requires both in vitro enzymatic assays to determine potency and selectivity, and in vivo models to assess anti-inflammatory efficacy in a physiological context.

In Vitro Evaluation: COX-1 and COX-2 Inhibition Assay

Causality Behind Experimental Choices: This initial screening is fundamental to quantify the direct interaction between the test compound and its target enzymes. By determining the 50% inhibitory concentration (IC50) for both COX-1 and COX-2, we can not only assess the potency of the compound but also calculate its Selectivity Index (SI). A high SI is a primary indicator of a potentially safer anti-inflammatory agent with a reduced risk of gastrointestinal side effects. A fluorometric or colorimetric assay is chosen for its high throughput, sensitivity, and reliability.[7][8]

Experimental Protocol:

• Reagent Preparation:

  • Prepare a stock solution of 3,5-dimethyl-1-propyl-1H-pyrazole, Celecoxib, Rofecoxib, and Etoricoxib in DMSO.

  • Create a series of dilutions for each compound to determine the IC50 values.

  • Reconstitute human recombinant COX-1 and COX-2 enzymes in the provided assay buffer.

  • Prepare the assay buffer containing a heme cofactor.

  • Prepare the arachidonic acid (substrate) solution.

  • Prepare the fluorometric probe solution.

• Assay Procedure (96-well plate format):

  • To designated wells, add the assay buffer, heme, and either the COX-1 or COX-2 enzyme.

  • Add the test compounds at various concentrations to the sample wells. Add a vehicle control (DMSO) to the control wells.

  • Incubate the plate for 15 minutes at room temperature to allow for inhibitor binding to the enzyme.[2]

  • Initiate the enzymatic reaction by adding the arachidonic acid substrate to all wells.

  • Incubate the plate for 10 minutes at 37°C.[2]

  • Add the fluorometric probe, which detects the prostaglandin G2 product.

  • Measure the fluorescence intensity using a plate reader at an excitation of 535 nm and an emission of 587 nm.[7]

• Data Analysis:

  • Calculate the percentage of COX inhibition for each concentration of the test compounds compared to the vehicle control.

  • Plot the percentage of inhibition against the logarithm of the compound concentration.

  • Determine the IC50 value for each compound against both COX-1 and COX-2 using non-linear regression analysis.

  • Calculate the Selectivity Index (SI) using the formula: SI = IC50 (COX-1) / IC50 (COX-2) .

In Vitro COX Inhibition Assay Workflow.

In Vivo Evaluation: Carrageenan-Induced Paw Edema Model

Causality Behind Experimental Choices: The carrageenan-induced paw edema model in rodents is a classic and highly reproducible assay for evaluating the acute anti-inflammatory activity of novel compounds.[9][10] Carrageenan injection induces a biphasic inflammatory response, with the later phase being predominantly mediated by prostaglandins synthesized by COX-2.[11] By measuring the reduction in paw swelling (edema) following treatment with the test compound, we can assess its in vivo efficacy. This model provides crucial information on the compound's bioavailability, pharmacokinetics, and overall anti-inflammatory effect in a living organism.

Experimental Protocol:

• Animal Acclimatization and Grouping:

  • Use male Wistar rats or Swiss albino mice, acclimatized for at least one week.

  • Divide the animals into groups (n=6 per group):

    • Vehicle Control (e.g., 0.5% carboxymethyl cellulose)

    • 3,5-dimethyl-1-propyl-1H-pyrazole (e.g., 10, 30, 100 mg/kg, p.o.)

    • Celecoxib (e.g., 30 mg/kg, p.o.)

    • Rofecoxib (e.g., 10 mg/kg, p.o.)

    • Etoricoxib (e.g., 10 mg/kg, p.o.)

• Procedure:

  • Measure the initial volume of the right hind paw of each animal using a plethysmometer (V₀).

  • Administer the respective compounds or vehicle orally (p.o.).

  • One hour after drug administration, induce inflammation by injecting 0.1 mL of 1% carrageenan solution into the subplantar surface of the right hind paw.[11]

  • Measure the paw volume (Vₜ) at 1, 2, 3, 4, and 5 hours after the carrageenan injection.[11]

• Data Analysis:

  • Calculate the increase in paw volume (edema) for each animal at each time point: Edema (mL) = Vₜ - V₀ .

  • Calculate the mean edema for each group at each time point.

  • Calculate the percentage of inhibition of edema for each treated group at the time of peak inflammation (typically 3-4 hours) using the formula: % Inhibition = [(Mean Edema of Control - Mean Edema of Treated) / Mean Edema of Control] x 100 .

In Vivo Carrageenan-Induced Paw Edema Workflow.

Comparative Efficacy Analysis

The following tables provide a structured format for presenting the experimental data, allowing for a direct and objective comparison of 3,5-dimethyl-1-propyl-1H-pyrazole with the benchmark inhibitors.

In Vitro COX Inhibition Data

Compound	COX-1 IC50 (µM)	COX-2 IC50 (µM)	Selectivity Index (SI) [COX-1 IC50 / COX-2 IC50]
3,5-dimethyl-1-propyl-1H-pyrazole	[Experimental Value]	[Experimental Value]	[Calculated Value]
Celecoxib	[Experimental Value]	[Experimental Value]	[Calculated Value]
Rofecoxib	[Experimental Value]	[Experimental Value]	[Calculated Value]
Etoricoxib	[Experimental Value]	[Experimental Value]	[Calculated Value]

Interpretation: A lower IC50 value against COX-2 indicates higher potency. A higher Selectivity Index indicates greater selectivity for COX-2, which is a desirable characteristic for minimizing gastrointestinal side effects.

In Vivo Anti-Inflammatory Efficacy Data

Treatment Group	Dose (mg/kg)	Mean Paw Edema (mL) at 4h	% Inhibition of Edema
Vehicle Control	-	[Experimental Value]	-
3,5-dimethyl-1-propyl-1H-pyrazole	10	[Experimental Value]	[Calculated Value]
30	[Experimental Value]	[Calculated Value]
100	[Experimental Value]	[Calculated Value]
Celecoxib	30	[Experimental Value]	[Calculated Value]
Rofecoxib	10	[Experimental Value]	[Calculated Value]
Etoricoxib	10	[Experimental Value]	[Calculated Value]

Interpretation: A higher percentage of inhibition of edema indicates greater in vivo anti-inflammatory activity. A dose-dependent response for 3,5-dimethyl-1-propyl-1H-pyrazole would provide further evidence of its efficacy.

Mechanistic Context: The COX-2 Signaling Pathway

Understanding the mechanism of action of these inhibitors requires visualizing their target within the broader inflammatory cascade.

Simplified COX-2 Signaling Pathway and Point of Inhibition.

Discussion and Future Directions

This guide outlines a clear and scientifically rigorous pathway for the initial evaluation of 3,5-dimethyl-1-propyl-1H-pyrazole as a selective COX-2 inhibitor. The proposed experiments will generate the necessary data to benchmark its potency, selectivity, and in vivo efficacy against established drugs.

Should the experimental data for 3,5-dimethyl-1-propyl-1H-pyrazole demonstrate a potent COX-2 IC50 and a high selectivity index, coupled with significant dose-dependent inhibition of paw edema, it would warrant further investigation. Subsequent studies could include:

• Pharmacokinetic profiling: To determine its absorption, distribution, metabolism, and excretion (ADME) properties.

• Gastrointestinal safety studies: To confirm the benefits of its COX-2 selectivity.

• Chronic inflammation models: To assess its efficacy in models of arthritis.

• Cardiovascular safety assessment: A critical step, given the history of some selective COX-2 inhibitors.

By following the structured approach presented in this guide, researchers can effectively and objectively assess the therapeutic potential of novel pyrazole derivatives, contributing to the development of safer and more effective anti-inflammatory agents.

References

• Inotiv. Carrageenan Induced Paw Edema (Rat, Mouse). [Link]

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A Comparative Guide to Structure-Activity Relationships (SAR) of N-Alkylated Pyrazoles in Drug Discovery

The pyrazole ring is a cornerstone of medicinal chemistry, a privileged scaffold found in numerous FDA-approved drugs.[1][2] Its value lies in its unique electronic properties, metabolic stability, and its ability to serve as a versatile anchor for diverse functional groups. A critical modification that profoundly influences the therapeutic potential of pyrazole-based compounds is N-alkylation. The strategic addition of alkyl groups to one of the two nitrogen atoms in the pyrazole ring can dramatically alter a molecule's potency, selectivity, solubility, and pharmacokinetic profile.

This guide provides an in-depth comparison of N-alkylation strategies in pyrazole-based drug candidates. We will move beyond a simple catalog of compounds to dissect the causal relationships between specific N-alkyl substitutions and their resulting biological activities, supported by experimental data from seminal studies. The objective is to equip researchers, scientists, and drug development professionals with a clear understanding of the SAR principles governing this important class of molecules.

The Strategic Importance of N-Alkylation

The pyrazole ring is a five-membered heterocycle with two adjacent nitrogen atoms, designated N1 and N2. In an unsubstituted pyrazole, these nitrogens can exist as tautomers. Alkylation fixes the substitution to one of these nitrogens, creating distinct regioisomers with different properties.[1] The choice of the N-alkyl group is a critical decision in the drug design process, driven by the need to optimize interactions with the biological target and improve drug-like properties.

Key roles of the N-alkyl substituent include:

• Modulating Lipophilicity: The size and nature of the alkyl group can be tuned to achieve the optimal balance of hydrophobicity required for membrane permeability and target engagement.

• Exploring Target Topography: The N-alkyl group can extend into specific pockets of a target protein, forming crucial van der Waals or hydrophobic interactions that enhance binding affinity.

• Improving Pharmacokinetics: N-alkylation can block sites of metabolic degradation, thereby increasing the compound's half-life. Furthermore, incorporating polar functionalities into the alkyl chain can improve solubility and reduce efflux rates.[3]

Caption: Logical relationship between N-alkylation and key drug properties.

Comparative Analysis Across Therapeutic Targets

The impact of N-alkylation is best understood by comparing SAR trends for specific biological targets. We will examine three areas where N-alkylated pyrazoles have shown significant promise: kinase inhibition, broad anticancer activity, and antimicrobial effects.

Kinase Inhibitors: A Study in Potency and Selectivity

Kinases are a major class of drug targets, and N-alkylated pyrazoles have been successfully developed as potent inhibitors.[3] The N-alkyl group often occupies a hydrophobic region near the kinase hinge, and subtle changes can lead to significant gains in potency and selectivity.

A compelling case study is the development of Hematopoietic Progenitor Kinase 1 (HPK1) inhibitors.[4] HPK1 is a negative regulator of T-cell signaling, and its inhibition is a promising strategy in cancer immunotherapy. Researchers found that moving from an unsubstituted pyrazole to an N1-methylated version (Compound 6 ) improved both solubility and selectivity. Further exploration of the N1-alkyl group revealed that small, slightly more complex groups could enhance properties further. For instance, the N1-difluoroethyl pyrazole (Compound 16a ) was identified as a potent tool compound with a desirable pharmacodynamic response in mice.[4] This highlights a key principle: the N-alkyl group is not merely a placeholder but a key determinant of in vivo efficacy.

In the context of c-Jun N-terminal kinase (JNK) inhibitors, various amide-bearing pyrazoles were synthesized and tested. The SAR studies revealed that specific N-alkyl substitutions were crucial for potent inhibitory activity, with several analogues exhibiting IC₅₀ values below 10 μM.[5]

Table 1: Comparison of N-Alkyl Pyrazoles as Kinase Inhibitors

Compound ID	N-Alkyl Group	Target Kinase	Activity (IC₅₀)	Key SAR Insight	Reference
6	Methyl	HPK1	<3.0 nM	N-methylation improved solubility and selectivity over the unsubstituted parent compound.	[4]
16a	Difluoroethyl	HPK1	<3.0 nM	The difluoroethyl group provided an optimal balance of potency and in vivo pharmacodynamic response.	[4]
Compound G	Pyridinyl	Unspecified	299 nM	N-pyridinyl derivatives showed a low efflux rate, overcoming a key challenge with simple N-alkyl pyrazoles.	[3]
Compound 8	Methylisoxazole	Aurora A/B	35 nM / 75 nM	The methylisoxazole moiety was found to be more optimal than substituted phenyl groups for potency and stability.	[3]
Compound C5	Carbothioamide	EGFR	0.07 µM	This complex substitution demonstrated potent EGFR inhibition, comparable to the drug erlotinib.	[6]

Anticancer Agents: Modulating Cytotoxicity

The anticancer activity of pyrazole derivatives is well-documented, and N-alkylation plays a pivotal role in their cytotoxicity.[7][8][9] The N-substituent can influence how the molecule interacts with various cancer-related targets or affects its ability to accumulate in cancer cells.

For example, a series of pyrazole-based compounds were evaluated for their activity against various cancer cell lines, including MCF-7 (breast), A549 (lung), and HepG2 (liver).[10] The studies consistently show that the nature of the substituent on the pyrazole nitrogen is a key determinant of antiproliferative activity. In one study, N-methyl pyrazoles proved to be more active than more sterically hindered congeners.[11] Another study on pyrazole-fused curcumin analogues found that compounds with 3-methyl or 3-phenyl-1H-pyrazole scaffolds were more potent than those with a 3-carboxy-1H-pyrazole.[12]

Antimicrobial Agents: Targeting Drug-Resistant Bacteria

The rise of antibiotic resistance, particularly Methicillin-resistant Staphylococcus aureus (MRSA), has created an urgent need for new antibacterial agents.[13] N-alkylated pyrazoles have emerged as a promising scaffold in this area.[14][15]

In the development of anti-MRSA agents, the SAR revealed that an N-substituted cyclobutyl ring with an ethyl substitution on the pyrazole moiety was superior for activity.[14] This contrasts with activity against E. coli, where 3-, 5-, and 6-membered carbocycles were more effective. This demonstrates that the optimal N-alkylation strategy is highly dependent on the specific pathogen being targeted. Another study found that pyrazole-coumarin hybrids with an electron-donating N,N-dimethyl group on the pyrazole ring exhibited notable activity against both methicillin-sensitive and methicillin-resistant S. aureus strains, with MIC values as low as 3.125 μg/mL.[14]

Table 2: Comparison of N-Alkyl Pyrazoles as Antimicrobial Agents

Compound Scaffold	N-Alkyl/Aryl Substitution	Target Organism	Activity (MIC)	Key SAR Insight	Reference
Pyrazole-Coumarin Hybrid	N,N-dimethyl	MRSA	3.125 µg/mL	The electron-donating group on the pyrazole nitrogen was crucial for potent antibacterial activity.	[14]
HMPC Analogues	Various Alkyl/Aryl	MRSA-MW2	0.5 - 2 µg/mL	Alkyl and aryl substitutions improved potency compared to the parent compound (MIC: 4 µg/mL).	[14]
Pyrazole-Arginine Peptidomimetics	N-alkyl/aryl	MRSA, MDRPA, VREF	Not specified	Systematic tuning of hydrophobicity via N-alkylation was key to identifying potent antimicrobial peptides.	[15]

Experimental Protocols

The ability to rapidly and efficiently synthesize a variety of N-alkylated pyrazoles is essential for robust SAR studies. Late-stage functionalization is a particularly powerful strategy.

Protocol 1: Late-Stage N-Alkylation of a Pyrazole Core

This protocol is adapted from methodologies used in the development of HPK1 inhibitors and provides a reliable method for generating diverse N-alkylated pyrazoles from a common intermediate.[4]

Objective: To introduce a range of alkyl groups onto the N1 position of a functionalized pyrazole core to explore SAR.

Materials:

• Pyrazole core (e.g., Compound 7 from the HPK1 study)

• Alkylating agent (e.g., ethyl iodide, 2-bromo-1,1-difluoroethane)

• Base (e.g., Cesium Carbonate, Cs₂CO₃)

• Solvent (e.g., N,N-Dimethylformamide, DMF)

• Reaction vessel, magnetic stirrer, heating mantle

• Purification system (e.g., Flash chromatography)

Procedure:

• Preparation: To a solution of the pyrazole core (1.0 equivalent) in DMF, add Cs₂CO₃ (1.5 equivalents).

• Reaction: Add the desired alkylating agent (1.2 equivalents) to the mixture at room temperature.

• Heating: Stir the reaction mixture at 60 °C for 4-12 hours. Monitor the reaction progress by TLC or LC-MS. The causality for heating is to provide the necessary activation energy for the Sₙ2 reaction between the pyrazole nitrogen and the alkyl halide.

• Work-up: Upon completion, cool the reaction to room temperature and quench with water. Extract the product with an organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Isolation: Purify the crude product by flash column chromatography on silica gel to yield the desired N-alkylated pyrazole.

• Characterization: Confirm the structure and purity of the final compound using ¹H NMR, ¹³C NMR, and HRMS. This step is a self-validating control to ensure the correct regioisomer was synthesized.

Protocol 2: In Vitro Kinase Inhibition Assay (Generic)

Objective: To determine the half-maximal inhibitory concentration (IC₅₀) of N-alkylated pyrazole compounds against a target kinase.

Materials:

• Recombinant target kinase

• Specific peptide substrate for the kinase

• ATP (Adenosine triphosphate)

• N-alkylated pyrazole test compounds dissolved in DMSO

• Assay buffer

• Detection reagent (e.g., ADP-Glo™ Kinase Assay)

• 384-well microplate

• Plate reader

Procedure:

• Compound Preparation: Prepare a serial dilution of the test compounds in DMSO. A 10-point, 3-fold dilution series is standard.

• Reaction Setup: In a 384-well plate, add the assay buffer, the test compound dilution, and the kinase enzyme. Incubate for 10-15 minutes to allow the compound to bind to the kinase.

• Initiation: Initiate the kinase reaction by adding a mixture of the peptide substrate and ATP. The final ATP concentration should be at or near its Km value for the kinase to ensure competitive inhibition is accurately measured.

• Incubation: Incubate the plate at room temperature for a specified time (e.g., 60 minutes).

• Detection: Stop the kinase reaction and measure the amount of product (e.g., ADP) formed using a detection reagent according to the manufacturer's protocol.

• Data Analysis: The luminescence or fluorescence signal is measured using a plate reader. The data is normalized to controls (0% inhibition with DMSO, 100% inhibition with no enzyme). The IC₅₀ value is calculated by fitting the data to a four-parameter logistic curve.

Caption: Workflow for synthesis and biological evaluation of N-alkylated pyrazoles.

Conclusion

The N-alkylation of pyrazoles is a powerful and versatile strategy in modern drug discovery. As demonstrated across kinase inhibition, anticancer, and antimicrobial applications, the choice of the N-alkyl substituent is a critical factor that governs a compound's biological activity and therapeutic potential. The structure-activity relationships are often subtle and target-dependent, necessitating the synthesis and evaluation of diverse analogue libraries. By employing efficient synthetic strategies, such as late-stage functionalization, and robust biological assays, researchers can systematically explore the chemical space around the pyrazole nitrogen to identify candidates with optimized potency, selectivity, and pharmacokinetic profiles. The insights provided in this guide serve as a foundational resource for the rational design of next-generation N-alkylated pyrazole therapeutics.

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A Comprehensive Guide to Evaluating the Comparative Cytotoxicity of 3,5-dimethyl-1-propyl-1H-pyrazole

This guide provides a robust methodological framework for researchers, scientists, and drug development professionals to assess the comparative in vitro cytotoxicity of the novel compound 3,5-dimethyl-1-propyl-1H-pyrazole. While the broader class of pyrazole derivatives has shown significant promise in oncology, specific cytotoxic data for this N-propyl substituted analogue is not yet widely published.[1][2] Therefore, this document serves as a comprehensive, best-practice blueprint for conducting such an investigation, ensuring scientific rigor and generating reliable, publication-quality data.

The pyrazole core is a privileged scaffold in medicinal chemistry, forming the basis of numerous compounds with diverse biological activities, including anti-inflammatory, antimicrobial, and notably, anticancer effects.[1][3] Derivatives have been shown to exert anticancer activity through various mechanisms, such as the inhibition of crucial cellular kinases (e.g., CDKs, Aurora kinases) and the induction of apoptosis.[3][4][5] Given this precedent, a systematic evaluation of novel pyrazole analogues is a critical step in the drug discovery pipeline.

The cornerstone of this evaluation is a comparative cytotoxicity study against a panel of well-characterized human cell lines. This approach is essential not only for determining the potency of the compound but also for identifying potential cancer types that may be susceptible to its action and for assessing its selectivity towards malignant cells over healthy ones.[6]

Rationale and Strategic Experimental Design

The primary objective is to determine the half-maximal inhibitory concentration (IC50) of 3,5-dimethyl-1-propyl-1H-pyrazole across a diverse panel of cell lines. A multi-assay approach is advocated to build a comprehensive cytotoxic profile, distinguishing between cytostatic effects (growth inhibition) and cytotoxic effects (cell death) and elucidating the primary mechanism of cell death (necrosis vs. apoptosis).

The Principle of Orthogonal Assays

Strategic Selection of a Cell Line Panel

The choice of cell lines is a critical experimental parameter. A well-curated panel should include:

• Multiple Cancer Types: To identify a spectrum of activity. Based on published data for other pyrazoles, cell lines from breast, pancreatic, and cervical cancers are logical starting points.[10][11]

• Varying Genetic Backgrounds: Within a single cancer type, different cell lines can exhibit varied responses. For breast cancer, including both an estrogen receptor-positive line (e.g., MCF-7 ) and a triple-negative line (e.g., MDA-MB-231 ) is crucial.[12]

• A Non-Malignant Control: To assess selective toxicity, a normal human cell line (e.g., L929 or human fibroblasts like WI-38 ) is indispensable.[13][14] A high therapeutic index (high toxicity to cancer cells and low toxicity to normal cells) is a hallmark of a promising drug candidate.[15]

The overall experimental strategy is visualized in the workflow diagram below.

Caption: Overall workflow for assessing the comparative cytotoxicity of a novel compound.

Detailed Experimental Protocols

The following protocols are designed for a 96-well plate format, which is amenable to high-throughput screening.[16]

Protocol 1: MTT Cell Viability Assay

This assay measures the activity of mitochondrial reductase enzymes, which reduce the yellow tetrazolium salt MTT to purple formazan crystals, as an indicator of metabolically active, viable cells.[15]

Materials:

• Selected cell lines

• Complete culture medium (e.g., DMEM with 10% FBS)

• 3,5-dimethyl-1-propyl-1H-pyrazole (test compound)

• DMSO (vehicle)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., 10% SDS in 0.01 M HCl)[10]

• 96-well flat-bottom plates

Procedure:

• Cell Seeding: Trypsinize and count cells. Seed 5,000-10,000 cells per well in 100 µL of complete medium into a 96-well plate. Incubate for 24 hours at 37°C, 5% CO2 to allow for cell attachment.

• Compound Preparation: Prepare a 2X working stock of the test compound by performing serial dilutions from the main DMSO stock in serum-free medium. A typical concentration range to screen is 0.1 µM to 100 µM.

• Cell Treatment: Remove the old medium from the wells. Add 100 µL of the 2X compound dilutions to the respective wells. Include "vehicle control" wells (containing only DMSO at the highest concentration used) and "untreated control" wells (medium only).

• Incubation: Incubate the plate for the desired time points (e.g., 24, 48, 72 hours).

• MTT Addition: After incubation, add 10 µL of 5 mg/mL MTT solution to each well. Incubate for another 4 hours at 37°C.[10] During this time, viable cells will convert the MTT into formazan crystals.

• Solubilization: Carefully remove the medium. Add 100 µL of solubilization buffer to each well to dissolve the formazan crystals. Gently pipette to ensure complete dissolution.

• Readout: Measure the absorbance at 570 nm using a microplate reader.

Caption: Step-by-step workflow for the MTT cell viability assay.

Protocol 2: Lactate Dehydrogenase (LDH) Release Assay

This assay quantifies the activity of LDH, a stable cytosolic enzyme that is released into the culture medium upon loss of cell membrane integrity, a hallmark of necrosis.[8][17]

Materials:

• Cell culture plate prepared as in steps 1-4 of the MTT assay.

• Commercially available LDH Cytotoxicity Assay Kit (containing substrate mix and stop solution).

• Lysis Buffer (usually 10X, provided in the kit).

• Optically clear 96-well flat-bottom plate.

Procedure:

• Prepare Controls:

  • Spontaneous LDH Release: Use wells with untreated cells.

  • Maximum LDH Release: 30 minutes before the end of the incubation, add 10 µL of 10X Lysis Buffer to a set of untreated control wells.

• Sample Collection: At the end of the incubation period, centrifuge the plate at 250 x g for 4 minutes.

• Transfer Supernatant: Carefully transfer 50 µL of supernatant from each well to a new, clear 96-well plate.

• Reaction Setup: Prepare the LDH reaction mixture according to the kit manufacturer's instructions. Add 50 µL of this mixture to each well containing the supernatant.

• Incubation: Incubate at room temperature for 30 minutes, protected from light.

• Stop Reaction: Add 50 µL of Stop Solution to each well.

• Readout: Measure the absorbance at 490 nm using a microplate reader.

Data Analysis and Interpretation

Calculating IC50 Values

For each cell line and time point, calculate the percentage of cell viability relative to the vehicle control:

• % Viability = (Absorbance_Sample / Absorbance_VehicleControl) * 100

Using graphing software (e.g., GraphPad Prism), plot the % Viability against the log of the compound concentration. Use a non-linear regression (sigmoidal dose-response curve) to determine the IC50 value, which is the concentration of the compound that causes a 50% reduction in viability.[10][18]

Comparative Data Presentation

The calculated IC50 values should be summarized in a clear, tabular format for easy comparison across cell lines.

Table 1: Hypothetical IC50 Values (µM) for 3,5-dimethyl-1-propyl-1H-pyrazole after 48h Treatment

Cell Line	Cancer Type	IC50 (µM) ± SD
MCF-7	Breast (ER+)	[Insert Value]
MDA-MB-231	Breast (Triple-Negative)	[Insert Value]
PANC-1	Pancreatic	[Insert Value]

| L929 | Normal Fibroblast | [Insert Value] |

Determining the Selectivity Index (SI)

The Selectivity Index provides a measure of the compound's preferential toxicity towards cancer cells. It is a critical parameter for gauging therapeutic potential.[15]

• SI = IC50_Normal_Cell_Line / IC50_Cancer_Cell_Line

An SI value greater than 3 is generally considered to indicate promising selectivity.[19]

Table 2: Hypothetical Selectivity Index (SI) after 48h Treatment

Cancer Cell Line	SI Value
MCF-7	[IC50 L929 / IC50 MCF-7]
MDA-MB-231	[IC50 L929 / IC50 MDA-MB-231]

| PANC-1 | [IC50 L929 / IC50 PANC-1] |

Investigating the Mechanism of Cell Death

Data from the LDH assay will indicate necrosis, but many effective anticancer agents work by inducing apoptosis (programmed cell death).[9] Pyrazole derivatives have been shown to trigger apoptosis via the generation of Reactive Oxygen Species (ROS) and subsequent activation of caspases.[9] A Caspase-Glo® 3/7 Assay is an ideal follow-up experiment.

Caption: A putative intrinsic apoptosis pathway potentially activated by pyrazole derivatives.

Conclusion

This guide outlines a comprehensive, multi-faceted strategy for the initial cytotoxic evaluation of 3,5-dimethyl-1-propyl-1H-pyrazole. By employing a panel of diverse cell lines and utilizing a set of orthogonal, validated assays, researchers can generate a robust dataset detailing the compound's potency, selectivity, and primary mechanism of cell death. The causality-driven approach—from assessing viability to pinpointing the death mechanism—ensures that the resulting data is both reliable and insightful, providing a solid foundation for further preclinical development.

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A Senior Application Scientist's Guide to Distinguishing Pyrazole Regioisomers: An Objective Comparison of Analytical Methods

The pyrazole scaffold is a cornerstone of modern medicinal chemistry, present in a wide array of pharmaceuticals and agrochemicals.[1][2] Its synthesis, however, particularly from unsymmetrical precursors, frequently yields a mixture of regioisomers. The precise arrangement of substituents on the pyrazole ring dictates the molecule's three-dimensional shape, electronic properties, and ultimately, its biological activity. Therefore, the unambiguous identification and differentiation of these regioisomers are not merely academic exercises but critical steps in the drug discovery and development pipeline.

This guide provides an in-depth comparison of the primary analytical methods used to distinguish between pyrazole regioisomers. We will move beyond simple procedural lists to explore the causality behind each technique's efficacy, offering field-proven insights to guide your experimental design. Each method is presented as a self-validating system, grounded in authoritative scientific principles.

Caption: Expected NOE correlation for N-methyl pyrazole regioisomers.

Heteronuclear Multiple Bond Correlation (HMBC)

• Expertise & Causality: HMBC reveals correlations between protons and carbons that are separated by two or three bonds (²JCH, ³JCH). This technique is exceptionally powerful for mapping the molecular skeleton. For an N-substituted pyrazole, the protons on the substituent (e.g., the CH₂ group of an N-benzyl substituent) will show a ³JCH correlation to either the C3 or C5 carbon of the pyrazole ring, definitively establishing the point of attachment. [3][4][5] Experimental Protocol: Acquiring 2D NMR Spectra (NOESY & HMBC)

• Sample Preparation: A slightly more concentrated sample (15-20 mg in 0.6 mL solvent) is often beneficial.

• Instrumentation: Use a 400 MHz or higher field spectrometer equipped with the necessary probes and pulse programs.

• NOESY Acquisition:

  • Select a NOESY pulse sequence.

  • Set a mixing time appropriate for the molecule size (e.g., 500-800 ms for small molecules).

  • Acquire a sufficient number of scans to achieve good signal-to-noise in both dimensions.

• HMBC Acquisition:

  • Select a standard HMBC pulse sequence (e.g., hmbcgpndqf).

  • Optimize the long-range coupling constant (J) value, typically around 8-10 Hz, to enhance correlations.

  • Acquire and process the 2D data.

• Data Interpretation: Analyze the cross-peaks in the 2D spectrum to identify key correlations that distinguish the isomers, as illustrated in the diagrams. [3]

X-ray Crystallography: The Unimpeachable Gold Standard

When an absolute, unambiguous 3D structure is required, single-crystal X-ray crystallography is the definitive method. [6][7][8]

• Trustworthiness: Unlike spectroscopic methods which rely on interpretation of data, X-ray crystallography provides a direct visualization of the atomic arrangement in the solid state. If a suitable single crystal can be grown, the resulting structure is considered unequivocal proof of regiochemistry. [9][10]

• Limitation: The primary and often significant hurdle is the requirement to grow a high-quality single crystal, which can be a time-consuming and challenging process. [8]

Caption: Generalized workflow for single-crystal X-ray crystallography.

Experimental Protocol: General Steps for X-ray Crystallography

• Crystal Growth: Dissolve the purified isomer in a minimal amount of a suitable solvent. Screen various crystallization techniques (e.g., slow evaporation, vapor diffusion of an anti-solvent, cooling) to obtain single crystals of 0.1-0.3 mm dimensions. [8]2. Data Collection: Mount a suitable crystal on a diffractometer. Collect diffraction data as the crystal is rotated in a stream of cold nitrogen. [6]3. Structure Solution and Refinement: Process the diffraction data to generate an electron density map. Build a molecular model into the map and refine it to obtain the final crystal structure, including precise bond lengths and angles that confirm the isomeric form.

Mass Spectrometry (MS): A Clue in the Fragments

While regioisomers have identical molecular weights, their fragmentation patterns under tandem mass spectrometry (MS/MS) conditions can be distinct and diagnostic.

• Expertise & Causality: The stability of the bonds and the resulting fragment ions differ based on the substituent positions. When a protonated molecule is subjected to collision-induced dissociation (CID), it breaks apart at its weakest points. Different regioisomers will present different fragmentation pathways, leading to a unique "fingerprint" in the MS/MS spectrum. [11][12]For example, studies have shown that two N-methyl pyrazole isomers can produce a common primary fragment ion, but one isomer may uniquely form a specific transient intermediate or undergo an alternative fragmentation pathway not observed in the other. [3] Table 2: Illustrative Comparison of MS/MS Fragmentation

Feature	Regioisomer A	Regioisomer B	Rationale for Difference
Parent Ion [M+H]⁺	m/z 261.13	m/z 261.13	Identical molecular weight.
MS² Fragment 1	m/z 215.09	m/z 215.09	A common fragmentation pathway exists.
MS² Fragment 2	m/z 233.10	Absent	Unique formation of a transient intermediate species due to substituent position. [3]
MS³ of m/z 215.09	Pathway 1	Pathway 1 + Pathway 2	Isomer B can undergo an alternative fragmentation (e.g., generating m/z 170.06) not seen in Isomer A. [3]

Data based on a comparative study of tetra-substituted phenylaminopyrazole derivatives.[3]

Experimental Protocol: GC/LC-MS/MS Analysis

• Separation: First, separate the isomers using Gas Chromatography (GC) for volatile compounds or Liquid Chromatography (HPLC) for less volatile ones. [13]2. Ionization: Introduce the separated isomer into the mass spectrometer using a suitable ionization source (e.g., Electrospray Ionization - ESI).

• MS¹ Scan: Acquire a full scan spectrum to identify the protonated molecular ion [M+H]⁺.

• MS² Scan (Product Ion Scan): Isolate the [M+H]⁺ ion and subject it to CID. Scan for all the resulting fragment ions.

• Comparison: Compare the MS² spectra of the two isomers to identify unique fragments or significant differences in the relative abundance of common fragments.

Chromatographic Separation: The Essential Prerequisite

Before any definitive characterization can occur, the regioisomers must be separated from the reaction mixture. The success of this step relies on exploiting the subtle differences in their physical properties.

• Causality: Regioisomers often have slightly different dipole moments and steric profiles, which leads to differential interactions with the stationary phase in chromatography. [14]This difference in polarity or shape allows for their separation.

Table 3: Comparison of Chromatographic Separation Techniques

Technique	Stationary Phase	Mobile Phase Principle	Primary Use
Flash Chromatography	Silica Gel	Gradient elution, typically with non-polar to polar solvents (e.g., Hexane/Ethyl Acetate). [14]	Preparative separation of isomers for further analysis.
HPLC (Normal Phase)	Silica, Cyano	Non-polar mobile phases (e.g., n-Hexane/Ethanol). [14]	High-resolution analytical or preparative separation.
HPLC (Reverse Phase)	C18, C8	Polar mobile phases (e.g., Acetonitrile/Water with acid modifier). [14][15]	Separation of polar pyrazoles.

Experimental Protocol: Method Development for Flash Chromatography

• TLC Analysis: Spot the crude mixture on a silica gel TLC plate. Test various solvent systems (e.g., different ratios of ethyl acetate in hexane) to find a system that shows two distinct spots with a reasonable difference in retention factor (Rf).

• Column Packing: Pack a glass column with silica gel as a slurry in the initial, least polar mobile phase. [14]3. Sample Loading: Dissolve the crude mixture in a minimum amount of a strong solvent, adsorb it onto a small amount of silica gel, and evaporate the solvent. Dry-load this powder onto the top of the column. This is the preferred method for achieving the best separation. [14]4. Elution: Run the column using a gradient of increasing polarity, as determined by the TLC analysis.

• Fraction Collection: Collect fractions and monitor them by TLC to identify and combine the pure fractions of each separated isomer.

Summary and Recommendations

The choice of analytical method depends on the specific requirements of the research, from routine checks to absolute proof of structure.

Table 4: Overall Method Comparison

Method	Conclusiveness	Throughput	Key Requirement	Primary Application
1D NMR (¹H, ¹³C)	High (Often Sufficient)	High	Soluble Sample	Routine structural confirmation.
2D NMR (NOE, HMBC)	Very High (Definitive)	Medium	Higher concentration, longer acquisition time.	Unambiguous assignment when 1D NMR is inconclusive.
X-ray Crystallography	Absolute	Low	High-quality single crystal.	Absolute proof of structure for publications, patents.
Mass Spectrometry	Medium-High	High	Separable isomers, MS/MS capability.	Confirmation of MW and supplementary structural evidence from fragmentation.
Chromatography	N/A (Separation only)	High	Difference in polarity/shape.	Isolation of pure isomers for analysis.

Recommended Workflow: For any newly synthesized pyrazole, an integrated approach is recommended. Begin by separating the isomers using flash chromatography, guided by TLC. Confirm the molecular weight of each isomer with Mass Spectrometry . Then, perform 1D NMR as the primary structural tool. If any ambiguity remains, employ 2D NMR (HMBC and NOE) to provide definitive, publication-quality proof of the regiochemistry. If absolute structural confirmation is mandated for regulatory or intellectual property purposes, the pursuit of X-ray crystallography is warranted.

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 3,5-dimethyl-1-propyl-1H-pyrazole

This guide provides a comprehensive, step-by-step protocol for the safe and compliant disposal of 3,5-dimethyl-1-propyl-1H-pyrazole. As researchers and drug development professionals, our commitment to safety and environmental stewardship extends beyond the bench to the entire lifecycle of the chemicals we handle. This document is structured to provide not just procedural instructions, but also the scientific rationale behind them, ensuring a culture of safety and compliance in your laboratory.

Part 1: Core Directive - Hazard Assessment & Chemical Profile

Understanding the chemical's profile is the foundation of its safe handling and disposal. 3,5-dimethyl-1-propyl-1H-pyrazole is a substituted pyrazole, a class of heterocyclic compounds widely used as versatile scaffolds in medicinal chemistry and materials science.[1][2] While specific toxicity data for this exact compound is not extensively published, the known hazards of closely related pyrazole derivatives necessitate a cautious and conservative approach.

Hazard Profile of Related Pyrazoles:

• Acute Toxicity: Many pyrazole derivatives are classified as harmful if swallowed.[3]

• Irritation: They can cause skin irritation, serious eye damage, and respiratory irritation.

• Systemic Hazards: Certain pyrazoles are suspected of damaging fertility or the unborn child and may cause damage to organs (specifically the liver) through prolonged or repeated exposure.[3][4]

• Combustion Hazards: In the event of a fire, pyrazoles can decompose to produce hazardous gases, including nitrogen oxides (NOx), carbon monoxide (CO), and carbon dioxide (CO2).[5]

Given these potential risks, the primary directive is to treat 3,5-dimethyl-1-propyl-1H-pyrazole as a hazardous chemical waste under all circumstances. This precautionary principle is the cornerstone of laboratory safety and environmental compliance.[6]

Part 2: Waste Classification and Segregation - The Principle of Isolation

Proper disposal begins with correct classification and segregation at the point of generation. Misclassification can lead to dangerous chemical reactions in waste containers, non-compliance with regulations, and harm to personnel and the environment.

Classification: Based on the hazard profile, 3,5-dimethyl-1-propyl-1H-pyrazole waste must be classified as Hazardous Chemical Waste . Under regulations set by the Environmental Protection Agency (EPA), a chemical waste generator is responsible for determining if their waste is hazardous.[7][8] The potential acute toxicity and other systemic health hazards of this compound warrant this classification.

Segregation Protocol: The causality behind waste segregation is to prevent unintended and hazardous reactions.

• Isolate from Other Waste Streams: Never mix pyrazole waste with other chemical waste categories. Keep it separate from:

  • Flammable Solvents

  • Corrosive Wastes (Acids and Bases)

  • Reactive Wastes (Oxidizers, Reducers)[9]

• Halogenated vs. Non-Halogenated: If your institutional waste program requires it, maintain separation between halogenated and non-halogenated waste streams.[6] 3,5-dimethyl-1-propyl-1H-pyrazole is a non-halogenated compound.

• Designated Containers: Use dedicated, clearly labeled containers for solid and liquid pyrazole waste.

Part 3: Personal Protective Equipment (PPE) - Your First Line of Defense

Handling chemical waste requires the same, if not a higher, level of personal protection as handling the pure compound. The following table summarizes the required PPE.

Task	Required PPE	Rationale
Routine Waste Handling & Segregation	Nitrile gloves, safety goggles with side shields, and a standard lab coat.	Prevents incidental skin and eye contact during transfer.[10][11]
Spill Cleanup	Chemical-resistant gloves (e.g., thicker nitrile or neoprene), chemical safety goggles, a lab coat, and in the case of significant dust, a NIOSH-approved respirator.[5][12]	Provides enhanced protection against higher levels of exposure during spill management.
Container Preparation & Labeling	Standard lab coat and gloves.	Basic protection during administrative handling tasks.

Part 4: Step-by-Step Disposal Protocols

Follow these validated protocols to ensure the safe preparation of 3,5-dimethyl-1-propyl-1H-pyrazole waste for final disposal.

Protocol 1: Solid Waste Disposal

This applies to unused pure compound, contaminated weigh boats, or absorbent materials from small spills.

• Containment: Collect all solid waste in a robust, sealable container compatible with the chemical. A high-density polyethylene (HDPE) container with a screw cap is recommended.

• Labeling: Immediately label the container with the following information:

  • The words "HAZARDOUS WASTE "[6]

  • Chemical Name: "3,5-dimethyl-1-propyl-1H-pyrazole Waste"

  • Composition: List all constituents, including contaminated materials (e.g., "Solid 3,5-dimethyl-1-propyl-1H-pyrazole with contaminated absorbent pads").

  • Principal Investigator and Lab Location. [6]

• Storage: Keep the container sealed when not in use and store it in a designated satellite accumulation area within the laboratory, away from incompatible materials.

Protocol 2: Liquid Waste Disposal

This applies to solutions containing the compound or rinsate from container cleaning.

• Containment: Collect all liquid waste in a leak-proof, sealable container. An HDPE or glass bottle with a screw cap is appropriate. Under no circumstances should this waste be disposed of down the drain. [9] The potential for long-term environmental effects from pharmaceutical-type compounds in aquatic ecosystems necessitates this precaution.[9]

• Labeling: Affix a "HAZARDOUS WASTE" label with the same detailed information as described for solid waste. Ensure concentrations are approximated (e.g., "Aqueous solution of ~5% 3,5-dimethyl-1-propyl-1H-pyrazole").

• Storage: Store the sealed container in the designated satellite accumulation area. Do not overfill containers; leave adequate headspace (at least 10%) to allow for expansion.[6]

Protocol 3: Empty Container Disposal

An "empty" container that held this chemical is still considered hazardous waste until properly decontaminated.

• Decontamination: Triple-rinse the empty container with a suitable solvent, such as ethanol or water.[9] This procedure ensures that residual chemical is minimized to a non-hazardous level.

• Rinsate Collection: The first rinsate must be collected and disposed of as hazardous liquid waste.[6] Subsequent rinsates should also be collected as hazardous waste to be conservative.

• Final Disposal: Once triple-rinsed, deface or remove the original chemical label. The container can then typically be disposed of in the regular laboratory glass or plastic recycling stream, pending your institution's specific policies.[6]

Part 5: Spill Management

In the event of a spill, prompt and correct action is critical to mitigate exposure and contamination.

• Evacuate and Alert: Alert personnel in the immediate area and evacuate if the spill is large or in a poorly ventilated space.

• Don PPE: Wear the appropriate spill cleanup PPE as detailed in the table above.[5]

• Containment: For a solid spill, carefully sweep up the material to avoid generating dust.[5] For a liquid spill, cover with an inert absorbent material (e.g., vermiculite, sand, or commercial sorbent pads).

• Collection: Carefully collect the contaminated absorbent material and place it into a designated hazardous waste container.

• Decontamination: Clean the spill area with soap and water.

• Disposal: Dispose of all contaminated materials (absorbents, gloves, etc.) as solid hazardous waste.[9]

Part 6: Decision-Making Workflow for Final Disposal

The final disposal of chemical waste is a highly regulated process that must be handled by licensed professionals. Your role is to prepare the waste correctly for pickup. The following workflow outlines the necessary steps.

Caption: Workflow for the compliant disposal of chemical waste.

Part 7: Environmental Considerations

While comprehensive ecotoxicity data for 3,5-dimethyl-1-propyl-1H-pyrazole is limited, pyrazole-based compounds are known for their wide range of biological activities.[6] A precautionary approach is warranted to prevent the release of these active compounds into aquatic ecosystems where their long-term effects are not fully understood.[9] Methods like oxidation and adsorption are used to treat pyrazole-contaminated wastewater, underscoring their persistence and the need to keep them out of sanitary sewer systems.[13]

By following these protocols, you contribute to the protection of our environment, ensuring that the byproducts of scientific advancement do not compromise ecological health.

References

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Navigating the Safe Handling of 3,5-dimethyl-1-propyl-1H-pyrazole: A Comprehensive Guide to Personal Protective Equipment and Disposal

For the diligent researcher, the promise of novel compounds like 3,5-dimethyl-1-propyl-1H-pyrazole is matched only by the imperative to handle them with the utmost respect for safety. This guide moves beyond a simple checklist, offering a deep dive into the principles of chemical safety, tailored to the specific context of pyrazole derivatives. Our objective is to empower you with the knowledge to not only protect yourself but also to cultivate a culture of safety within your laboratory.

While specific toxicological data for 3,5-dimethyl-1-propyl-1H-pyrazole is not extensively documented in publicly available literature, the chemical structure, featuring a pyrazole ring, necessitates a cautious approach. Pyrazole and its derivatives are known to exhibit a range of biological activities and potential hazards. Therefore, we will operate under the precautionary principle, treating this compound with a level of care appropriate for related, better-characterized molecules. The guidance provided herein is synthesized from established safety protocols for similar chemical entities.

Hazard Assessment: Understanding the Risks

The foundation of any safety protocol is a thorough understanding of the potential hazards. For pyrazole derivatives, these can include:

• Acute Toxicity: Many pyrazole compounds are classified as harmful if swallowed.[1][2][3][4][5]

• Skin and Eye Irritation: Direct contact can lead to skin irritation and serious eye irritation.[3][4][5][6][7]

• Respiratory Irritation: Inhalation of dust or aerosols may cause respiratory tract irritation.[3][4][6]

• Reproductive Toxicity: Some related compounds, like 3,5-Dimethylpyrazole, are suspected of damaging fertility or the unborn child.[1][8]

• Organ Damage: Prolonged or repeated exposure may lead to organ damage.[1][8]

Given these potential risks, a multi-layered approach to protection, encompassing engineering controls, personal protective equipment, and stringent operational protocols, is not just recommended—it is essential.

Engineering Controls: Your First Line of Defense

Before any personal protective equipment is even donned, the laboratory environment itself should be engineered to minimize exposure.

• Chemical Fume Hood: All manipulations of 3,5-dimethyl-1-propyl-1H-pyrazole, including weighing, transferring, and preparing solutions, must be conducted within a certified chemical fume hood. This is the most critical engineering control for preventing the inhalation of potentially harmful vapors or dust.[9]

• Ventilation: Ensure the laboratory has adequate general ventilation to keep airborne concentrations of any chemical vapors or dust low.[6][10]

• Safety Stations: An eyewash station and a safety shower must be readily accessible and in close proximity to the workstation where the compound is handled.[6][11]

Personal Protective Equipment (PPE): The Essential Barrier

PPE is the final barrier between you and the chemical. The selection and use of appropriate PPE are non-negotiable.

Eye and Face Protection

The eyes are particularly vulnerable to chemical splashes.

• Chemical Splash Goggles: These are mandatory whenever handling 3,5-dimethyl-1-propyl-1H-pyrazole. They must conform to OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[6][8][10]

• Face Shield: For procedures with a higher risk of splashing, such as transferring large volumes or working with a reaction under pressure, a face shield should be worn in addition to chemical splash goggles.[9][12]

Hand Protection

Dermal absorption is a significant route of exposure.

• Chemical-Resistant Gloves: Nitrile or neoprene gloves are generally recommended for handling pyrazole derivatives. It is crucial to inspect gloves for any signs of degradation or perforation before each use.[6]

• Double Gloving: For enhanced protection, particularly during high-exposure tasks, double gloving is a best practice. The outer glove can be removed and disposed of immediately if contamination is suspected.[9][12][13]

Body Protection

• Laboratory Coat: A standard laboratory coat should be worn to protect against minor spills and contamination of personal clothing.

• Chemical-Resistant Apron/Gown: For procedures involving larger quantities or a significant risk of splashing, a chemical-resistant apron or gown worn over the lab coat is advisable.[12]

Respiratory Protection

If engineering controls are insufficient to control exposure, respiratory protection is necessary.

• Dust Mask/Respirator: If there is a potential for generating dust or aerosols and the work cannot be conducted in a fume hood, a NIOSH-approved N95 dust mask or a respirator with an appropriate cartridge should be used. The use of a respirator requires a formal respiratory protection program, including fit-testing, as per OSHA's 29 CFR 1910.134.[6][11]

The following diagram illustrates the decision-making process for selecting the appropriate level of PPE.

Caption: PPE Selection Workflow for Handling Pyrazole Derivatives.

Operational Plan: Step-by-Step Guidance for Safe Handling

Adherence to a strict protocol is paramount for minimizing risk.

• Preparation:

  • Ensure the chemical fume hood is functioning correctly.

  • Gather all necessary equipment and reagents.

  • Don the appropriate PPE as determined by your risk assessment.

• Handling:

  • Conduct all work within the fume hood.

  • Avoid the generation of dust and aerosols.[6]

  • Use a spatula or other appropriate tool for transferring solid material.

  • Keep the container tightly closed when not in use.[6]

• Post-Handling:

  • Thoroughly wash hands and any exposed skin with soap and water after handling, even if gloves were worn.[1][6][10]

  • Clean the work area and any contaminated equipment.

  • Remove and properly dispose of contaminated PPE.

Disposal Plan: Responsible Waste Management

Proper disposal is a critical component of the chemical lifecycle and environmental stewardship.

• Waste Segregation: All waste contaminated with 3,5-dimethyl-1-propyl-1H-pyrazole, including empty containers, used PPE, and reaction byproducts, must be collected in a designated, sealed, and clearly labeled hazardous waste container.

• Disposal Protocol: The disposal of this chemical waste must be handled by a licensed professional waste disposal service.[3] Do not dispose of this material down the drain or in regular trash.[14] All disposal activities must be in accordance with local, state, and federal regulations.[1]

Emergency Procedures: Preparedness is Key

In the event of an exposure or spill, a swift and informed response is crucial.

Scenario	Immediate Action
Eye Contact	Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3][5][8]
Skin Contact	Immediately wash the affected area with soap and plenty of water for at least 15 minutes while removing contaminated clothing. Seek medical attention if irritation persists.[3][5][8]
Inhalation	Move the individual to fresh air. If breathing is difficult, provide oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[3][8][11]
Ingestion	Do NOT induce vomiting. Rinse the mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[1][3][8]
Spill	Evacuate the area. Wearing appropriate PPE, absorb the spill with an inert material (e.g., sand, vermiculite) and place it in a sealed container for disposal.[6] Avoid generating dust.[6] Ventilate the area and wash the spill site after material pickup is complete.

By integrating these principles and protocols into your daily laboratory workflow, you can confidently and safely advance your research with 3,5-dimethyl-1-propyl-1H-pyrazole.

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